4-Butylphenol-d5

Core Science & Biosynthesis

Technical Guide: Physical Characteristics and Analytical Application of 4-Butylphenol-d5

Audience: Researchers, scientists, and drug development professionals.

This technical guide provides a comprehensive overview of the physical and chemical properties of 4-Butylphenol-d5, a deuterated isotopologue of 4-butylphenol (B154549). It details its primary application as an internal standard in quantitative analytical methods and provides a general experimental protocol for its use.

Core Physical and Chemical Properties

4-Butylphenol-d5 is a stable, isotopically labeled version of 4-n-butylphenol. The incorporation of five deuterium (B1214612) atoms results in a higher molecular weight compared to the unlabeled compound, which allows for its differentiation in mass spectrometry-based analyses. While some physical properties like boiling and melting points are not always specifically published for deuterated analogues, they are generally very similar to the unlabeled compound. The key identifying characteristics are its molecular formula and weight.

Below is a summary of the available quantitative data for 4-Butylphenol-d5 and its non-deuterated counterpart, 4-n-Butylphenol, for comparison.

Table 1: Physical and Chemical Properties of 4-Butylphenol-d5

Property	Value	Source
CAS Number	1219795-04-6	[1]
Molecular Formula	C₁₀H₉D₅O	N/A
Molecular Weight	155.25 g/mol	N/A
Synonyms	4-n-Butylphenol-2,3,5,6-d4,OD; p-Butylphenol-d5	N/A
Appearance	Liquid	N/A

Table 2: Physical and Chemical Properties of Unlabeled 4-n-Butylphenol

Property	Value	Source
CAS Number	1638-22-8	[2]
Molecular Formula	C₁₀H₁₄O	[2]
Molecular Weight	150.22 g/mol	[2]
Density	~1.0 g/cm³	[1]
Boiling Point	~246.2 °C at 760 mmHg	[1]
Melting Point	Not Available	[1]
Flash Point	~121.5 °C	[1]

Application in Quantitative Analysis

Deuterated compounds like 4-Butylphenol-d5 are considered the gold standard for use as internal standards in quantitative analysis, particularly in isotope dilution mass spectrometry (IDMS) coupled with chromatographic techniques such as Gas Chromatography (GC) or Liquid Chromatography (LC).[3][4]

The fundamental principle is that a known quantity of the deuterated standard is added to a sample at the very beginning of the analytical process.[3][4] Because the deuterated standard is chemically almost identical to the analyte (the non-deuterated 4-butylphenol), it experiences the same physical and chemical changes throughout sample preparation, extraction, and analysis.[3][4] This includes any loss during extraction, derivatization, or variations in instrument response.[3]

However, the mass spectrometer can easily distinguish between the analyte and the internal standard due to their mass difference.[3] By measuring the ratio of the analyte's signal to the internal standard's signal, highly accurate and precise quantification can be achieved, effectively correcting for matrix effects and procedural inconsistencies.[3]

Experimental Protocol: Quantification of 4-Butylphenol using 4-Butylphenol-d5 Internal Standard

This section outlines a general methodology for the quantification of 4-butylphenol in a biological matrix (e.g., urine or plasma) using 4-Butylphenol-d5 as an internal standard with LC-MS/MS. This protocol is a template and may require optimization for specific matrices and instrumentation.

Materials and Reagents

• 4-Butylphenol (analyte) standard

• 4-Butylphenol-d5 (internal standard)

• Methanol (HPLC grade)

• Water (HPLC grade)

• Formic acid (or other appropriate modifier)

• Sample matrix (e.g., human urine)

• Solid Phase Extraction (SPE) cartridges (if required for sample clean-up)

• Enzymes for hydrolysis (e.g., β-glucuronidase) if analyzing conjugated metabolites[5]

Preparation of Solutions

• Stock Solutions (1 mg/mL): Prepare individual stock solutions of 4-butylphenol and 4-Butylphenol-d5 in methanol.

• Working Standard Solutions: Prepare a series of working standard solutions of 4-butylphenol at various concentrations by diluting the stock solution with methanol/water.

• Internal Standard Spiking Solution: Prepare a working solution of 4-Butylphenol-d5 at a fixed concentration (e.g., 100 ng/mL) in methanol/water.

Sample Preparation and Extraction

• Sample Spiking: To a fixed volume of the sample (e.g., 100 µL of urine), add a small, precise volume of the Internal Standard Spiking Solution.

• Hydrolysis (Optional): If analyzing for total 4-butylphenol (free and conjugated), add an appropriate enzyme (e.g., β-glucuronidase) and incubate to cleave the conjugated metabolites.[5]

• Extraction: Perform a liquid-liquid extraction or solid-phase extraction (SPE) to isolate the analyte and internal standard from the matrix.

• Reconstitution: Evaporate the extraction solvent and reconstitute the residue in a suitable mobile phase for LC-MS/MS analysis.

LC-MS/MS Analysis

• Chromatography: Inject the prepared sample onto an appropriate LC column (e.g., C18) to separate 4-butylphenol from other matrix components. The analyte and the deuterated internal standard should co-elute.[3]

• Mass Spectrometry: Use a tandem mass spectrometer operating in Multiple Reaction Monitoring (MRM) mode. Monitor at least one specific precursor-product ion transition for 4-butylphenol and one for 4-Butylphenol-d5.

Calibration and Quantification

• Calibration Curve: Prepare a set of calibration standards by spiking blank matrix with known concentrations of the 4-butylphenol working standards and a constant amount of the internal standard. Process these standards in the same manner as the unknown samples.

• Data Analysis: Plot the ratio of the analyte peak area to the internal standard peak area against the concentration of the analyte for the calibration standards. Use the resulting linear regression equation to calculate the concentration of 4-butylphenol in the unknown samples.

Visualized Workflows

The following diagrams illustrate the logical flow of using a deuterated internal standard in a typical quantitative analysis workflow.

References

• 1. 4-Butylphenol-d5 | CAS#:1219795-04-6 | Chemsrc [chemsrc.com]
• 2. 4-Butylphenol | C10H14O | CID 15420 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. benchchem.com [benchchem.com]
• 4. benchchem.com [benchchem.com]
• 5. series.publisso.de [series.publisso.de]

An In-depth Technical Guide to the Isotopic Purity and Enrichment of 4-Butylphenol-d5

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the synthesis, isotopic purity, and enrichment analysis of 4-Butylphenol-d5. This deuterated analog of 4-butylphenol (B154549) is a valuable tool in various research applications, including as an internal standard in mass spectrometry-based quantitative analyses and in metabolic studies. Understanding its isotopic composition is critical for ensuring the accuracy and reliability of experimental results.

Synthesis of 4-Butylphenol-d5

The synthesis of 4-Butylphenol-d5 (4-n-Butylphenol-2,3,5,6-d4,OD) typically involves a two-step process: the deuteration of the phenol (B47542) ring followed by Friedel-Crafts alkylation.

A plausible synthetic approach is outlined below. This process aims to introduce four deuterium (B1214612) atoms onto the aromatic ring and one on the hydroxyl group.

Synthesis Pathway

An In-depth Technical Guide to 4-Butylphenol-d5: Certificate of Analysis Specifications

For researchers, scientists, and professionals in drug development, a comprehensive understanding of the quality and purity of starting materials is paramount. This guide provides a detailed overview of the typical Certificate of Analysis (CoA) specifications for 4-Butylphenol-d5, a deuterated analog of 4-Butylphenol. The inclusion of deuterium (B1214612) atoms provides a valuable tool for metabolic profiling and pharmacokinetic studies. This document outlines the key quality control parameters, analytical methodologies, and a representative workflow for the quality assurance of this compound.

Quantitative Data Summary

The following table summarizes the typical specifications for 4-Butylphenol-d5 as would be presented in a Certificate of Analysis. These values represent the minimum acceptable criteria for the release of the material.

Parameter	Specification
Appearance	Colorless to light yellow liquid
Purity (by GC-MS)	≥ 98.0%
Isotopic Purity (D atom %)	≥ 98%
Identity (by ¹H NMR)	Conforms to structure
Residual Solvents	Meets USP <467> requirements
Water Content (by Karl Fischer)	≤ 0.5%

Experimental Protocols

Detailed methodologies for the key experiments cited in the Certificate of Analysis are provided below. These protocols are representative of standard analytical techniques used for the quality control of isotopically labeled compounds.

2.1 Purity Determination by Gas Chromatography-Mass Spectrometry (GC-MS)

• Objective: To determine the chemical purity of 4-Butylphenol-d5 by separating it from any volatile impurities.

• Instrumentation: A gas chromatograph coupled with a mass spectrometer detector (e.g., Agilent GC-MS system).

• Column: A non-polar capillary column, such as a DB-5ms (30 m x 0.25 mm ID, 0.25 µm film thickness), is typically used.

• Carrier Gas: Helium at a constant flow rate (e.g., 1.0 mL/min).

• Oven Temperature Program:

  • Initial temperature: 60°C, hold for 2 minutes.

  • Ramp: Increase to 280°C at a rate of 10°C/min.

  • Final hold: Hold at 280°C for 5 minutes.

• Injection: 1 µL of a 1 mg/mL solution in a suitable solvent (e.g., dichloromethane) is injected in split mode (e.g., 50:1).

• MS Detector: Operated in full scan mode over a mass range of m/z 40-450.

• Data Analysis: The purity is calculated based on the area percentage of the main peak corresponding to 4-Butylphenol-d5 relative to the total area of all peaks in the chromatogram.

2.2 Isotopic Purity Determination

• Objective: To quantify the percentage of deuterium incorporation in the molecule. This is often determined by Mass Spectrometry.

• Methodology: The mass spectrum obtained from the GC-MS analysis is used. The relative intensities of the molecular ion peaks for the deuterated species (d5) and the non-deuterated (d0) and partially deuterated species are measured.

• Calculation: The isotopic purity is calculated as the percentage of the d5 species relative to the sum of all isotopic variants.

2.3 Identity Confirmation by Proton Nuclear Magnetic Resonance (¹H NMR)

• Objective: To confirm the chemical structure of 4-Butylphenol-d5.

• Instrumentation: A Nuclear Magnetic Resonance spectrometer (e.g., Bruker 400 MHz).

• Sample Preparation: The sample is dissolved in a deuterated solvent, typically Chloroform-d (CDCl₃), with Tetramethylsilane (TMS) as an internal standard.

• Analysis: The ¹H NMR spectrum is acquired. The chemical shifts, splitting patterns, and integration of the signals are compared to the expected spectrum for 4-Butylphenol-d5. The absence of signals in the aromatic region where deuterium atoms have been substituted confirms the isotopic labeling.

2.4 Water Content by Karl Fischer Titration

• Objective: To determine the amount of water present in the sample.

• Methodology: A coulometric Karl Fischer titrator is used. A known amount of the sample is injected into the titration cell containing a Karl Fischer reagent. The instrument measures the amount of current required to generate the iodine titrant to neutralize the water present.

• Calculation: The water content is reported as a weight percentage.

Quality Control Workflow

The following diagram illustrates the logical workflow for the quality control and release of 4-Butylphenol-d5.

Caption: Quality Control Workflow for 4-Butylphenol-d5.

Commercial Suppliers and Technical Guidance for 4-Butylphenol-d5 in Research Applications

An In-depth Guide for Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of commercially available 4-Butylphenol-d5 (CAS: 1219795-04-6), a deuterated analog of 4-butylphenol (B154549). This document is intended to assist researchers, scientists, and professionals in drug development in sourcing and utilizing this stable isotope-labeled compound for a variety of research applications, including metabolic studies, pharmacokinetic analysis, and as an internal standard in quantitative assays.

Commercial Availability of 4-Butylphenol-d5

The procurement of high-quality, well-characterized deuterated compounds is critical for the accuracy and reproducibility of experimental results. Several commercial suppliers offer 4-Butylphenol-d5 for research purposes. The following table summarizes key quantitative data from various vendors to facilitate a comparative assessment.

Supplier	Purity	Isotopic Enrichment	Available Package Sizes
BIOZOL	98.28%[1]	Not specified	1 mg, 5 mg, 10 mg[1]
ResolveMass Laboratories Inc.	Not specified	≥ 98 atom % D[2]	Not specified

Note: The information presented in this table is based on publicly available data from the suppliers' websites and may be subject to change. It is recommended to contact the suppliers directly for the most current product specifications and pricing.

General Experimental Protocol for the Analysis of 4-Butylphenol-d5 using Gas Chromatography-Mass Spectrometry (GC-MS)

While specific experimental conditions may vary depending on the matrix and research objectives, the following protocol outlines a general methodology for the analysis of 4-Butylphenol-d5, often used as an internal standard for the quantification of its non-labeled counterpart.

1. Standard Preparation:

• Stock Solution: Prepare a stock solution of 4-Butylphenol-d5 in a suitable organic solvent (e.g., methanol, acetonitrile) at a concentration of 1 mg/mL.

• Working Standards: Prepare a series of working standard solutions by serially diluting the stock solution to the desired concentration range for creating a calibration curve.

2. Sample Preparation:

• Matrix Spiking: For quantitative analysis, a known amount of 4-Butylphenol-d5 internal standard is spiked into the biological or environmental samples.

• Extraction: The extraction method will depend on the sample matrix. Common techniques for phenolic compounds include liquid-liquid extraction (LLE) with a solvent like ethyl acetate (B1210297) or solid-phase extraction (SPE) using a suitable sorbent.

• Derivatization (Optional but Recommended): To improve the volatility and chromatographic properties of 4-Butylphenol, derivatization is often employed. A common method is silylation using an agent such as N,O-Bis(trimethylsilyl)trifluoroacetamide (BSTFA) with 1% Trimethylchlorosilane (TMCS). The reaction is typically carried out by heating the sample extract with the silylating agent.

3. GC-MS Analysis:

• Gas Chromatograph (GC) Conditions:

  • Column: A non-polar or medium-polarity capillary column (e.g., DB-5ms, HP-5ms) is typically used.

  • Injector: Splitless or split injection may be used depending on the sample concentration.

  • Oven Temperature Program: A temperature gradient is programmed to ensure good separation of the analyte from other matrix components. An example program could be: start at 80°C, hold for 1 minute, ramp to 280°C at 10°C/min, and hold for 5 minutes.

  • Carrier Gas: Helium at a constant flow rate.

• Mass Spectrometer (MS) Conditions:

  • Ionization Mode: Electron Ionization (EI) is commonly used.

  • Acquisition Mode: Selected Ion Monitoring (SIM) is preferred for quantitative analysis to enhance sensitivity and selectivity. The specific ions to be monitored for 4-Butylphenol-d5 and its non-labeled analog should be determined from their respective mass spectra.

4. Data Analysis:

• Quantification: The concentration of the target analyte (4-butylphenol) is determined by comparing the peak area ratio of the analyte to the internal standard (4-Butylphenol-d5) against a calibration curve constructed from the working standards.

Visualizing Experimental and Conceptual Frameworks

To further elucidate the practical application and theoretical underpinnings of using 4-Butylphenol-d5 in research, the following diagrams, generated using the DOT language, provide visual representations of a typical experimental workflow and a conceptual research application.

A typical experimental workflow for the quantitative analysis of 4-butylphenol using 4-Butylphenol-d5 as an internal standard.

A conceptual diagram illustrating the use of 4-Butylphenol-d5 as a tracer in metabolic and pharmacokinetic studies.

References

• 1. 4-Butylphenol-d5, CAS [[1219795-04-6]] | BIOZOL [biozol.de]
• 2. resolvemass.ca [resolvemass.ca]

Technical Guide: 4-Butylphenol-d5 for Analytical Applications

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 4-Butylphenol-d5, a deuterated analog of 4-butylphenol (B154549). It is intended to be a valuable resource for researchers and scientists utilizing this compound in their analytical workflows, particularly in mass spectrometry-based quantification.

Core Compound Information

4-Butylphenol-d5 is a stable, isotopically labeled form of 4-butylphenol, where five hydrogen atoms have been replaced with deuterium. This substitution results in a compound that is chemically almost identical to its non-labeled counterpart but has a higher molecular weight. This property makes it an excellent internal standard for quantitative analysis, as it co-elutes with the analyte of interest during chromatographic separation but can be distinguished by a mass spectrometer.

CAS Number: 1219795-04-6

Molecular Formula: C₁₀H₉D₅O

Physicochemical Properties

Quantitative data for 4-Butylphenol-d5 and its non-deuterated analog are summarized below. It is important to note that some physical properties of the deuterated compound may not be extensively reported and are often estimated to be similar to the non-deuterated form.

Property	4-Butylphenol-d5	4-Butylphenol (for comparison)	Source(s)
Molecular Weight	155.25 g/mol	150.22 g/mol	[1]
Density	~1.0 g/cm³	0.908 g/cm³ (at 20°C)	[2]
Boiling Point	~246.2 °C at 760 mmHg	239.8 °C at 760 mmHg	[2]
Melting Point	Not available	99.5 °C	[2]
Appearance	Liquid	White solid/crystals	[2][3]
Water Solubility	Not available	0.6 g/L (at 20°C)	[2]

Experimental Protocols

The primary application of 4-Butylphenol-d5 is as an internal standard in isotope dilution mass spectrometry for the accurate quantification of 4-butylphenol in various matrices. Below is a representative experimental protocol for the analysis of 4-butylphenol in a water sample using LC-MS/MS.

Materials and Reagents

• 4-Butylphenol (analytical standard)

• 4-Butylphenol-d5 (internal standard)

• Methanol (B129727) (LC-MS grade)

• Acetonitrile (LC-MS grade)

• Formic acid (LC-MS grade)

• Ultrapure water

• Solid Phase Extraction (SPE) cartridges (e.g., C18)

• Water sample for analysis

Sample Preparation and Extraction

• Spiking: To a 100 mL water sample, add a known amount of 4-Butylphenol-d5 solution in methanol to achieve a final concentration of 50 ng/mL.

• SPE Cartridge Conditioning: Condition a C18 SPE cartridge by passing 5 mL of methanol followed by 5 mL of ultrapure water.

• Sample Loading: Load the spiked water sample onto the conditioned SPE cartridge at a flow rate of approximately 5 mL/min.

• Washing: Wash the cartridge with 5 mL of 5% methanol in water to remove interfering substances.

• Elution: Elute the analyte and internal standard with 5 mL of acetonitrile.

• Evaporation and Reconstitution: Evaporate the eluate to dryness under a gentle stream of nitrogen at 40°C. Reconstitute the residue in 1 mL of the initial mobile phase.

LC-MS/MS Analysis

• Liquid Chromatograph: A high-performance liquid chromatography (HPLC) system.

• Column: C18 analytical column (e.g., 2.1 x 100 mm, 2.6 µm).

• Mobile Phase A: 0.1% formic acid in water.

• Mobile Phase B: 0.1% formic acid in acetonitrile.

• Gradient Elution: A suitable gradient to separate 4-butylphenol from matrix components.

• Flow Rate: 0.3 mL/min.

• Injection Volume: 5 µL.

• Mass Spectrometer: A triple quadrupole mass spectrometer with an electrospray ionization (ESI) source operating in negative ion mode.

• MRM Transitions:

  • 4-Butylphenol: Precursor ion (m/z) -> Product ion (m/z)

  • 4-Butylphenol-d5: Precursor ion (m/z) -> Product ion (m/z) (Specific MRM transitions need to be optimized for the instrument in use.)

Quantification

A calibration curve is constructed by plotting the ratio of the peak area of 4-butylphenol to the peak area of 4-Butylphenol-d5 against the concentration of the 4-butylphenol standards. The concentration of 4-butylphenol in the sample is then determined from this calibration curve.

Visualizations

Experimental Workflow for Quantification

The following diagram illustrates the general workflow for the quantification of 4-butylphenol using 4-Butylphenol-d5 as an internal standard.

Caption: Workflow for 4-butylphenol analysis using a deuterated internal standard.

Logical Relationship in Isotope Dilution

This diagram shows the logical principle behind using a deuterated internal standard for accurate quantification.

Caption: Principle of constant analyte-to-internal standard ratio.

References

• 1. medchemexpress.cn [medchemexpress.cn]
• 2. 4-tert-Butylphenol - Wikipedia [en.wikipedia.org]
• 3. spectrumchemical.com [spectrumchemical.com]

Navigating the Solubility Landscape of 4-Butylphenol-d5: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the solubility characteristics of 4-Butylphenol-d5, a deuterated form of 4-butylphenol. Due to the limited availability of specific quantitative solubility data for the deuterated compound, this document focuses on the known solubility of its non-deuterated counterpart, 4-n-butylphenol, as a close surrogate. Furthermore, it offers detailed experimental protocols for determining solubility, enabling researchers to generate precise data for 4-Butylphenol-d5 in their specific solvent systems.

Core Concepts in Solubility

Solubility is a critical physicochemical parameter in drug development and various scientific research fields, influencing bioavailability, formulation, and experimental design. For phenolic compounds like 4-butylphenol, solubility is governed by the interplay between the hydrophobic butyl chain and the hydrophilic hydroxyl group. The principle of "like dissolves like" is paramount; polar solvents will more readily dissolve polar solutes, and nonpolar solvents will favor nonpolar solutes.

Solubility Profile of 4-n-Butylphenol

Disclaimer: The following table summarizes the qualitative solubility of 4-n-butylphenol. Researchers are encouraged to use the experimental protocols outlined in this guide to determine the precise quantitative solubility of 4-Butylphenol-d5 in their solvents of interest.

Table 1: Qualitative Solubility of 4-n-Butylphenol in Various Solvents

Solvent Class	Representative Solvents	Qualitative Solubility	Reference
Polar Protic	Water	Sparingly soluble/Not miscible	[1][3][4][5]
Ethanol	Highly soluble	[1]
Polar Aprotic	Acetone	Data not available
Acetonitrile (B52724)	Data not available
Dimethyl Sulfoxide (DMSO)	Data not available
Nonpolar	Benzene	Highly soluble	[1]
Ether	Highly soluble	[1]
Toluene	Data not available
Hexane	Data not available

Experimental Protocols for Solubility Determination

Accurate determination of solubility is crucial for any research involving 4-Butylphenol-d5. The shake-flask method is a widely recognized and reliable technique for determining the thermodynamic solubility of a compound.[6][7]

Protocol 1: Shake-Flask Method for Thermodynamic Solubility

Objective: To determine the equilibrium solubility of 4-Butylphenol-d5 in a specific solvent.

Materials:

• 4-Butylphenol-d5 (solid)

• Solvent of interest (e.g., water, ethanol, etc.)

• Glass vials or flasks with screw caps

• Thermostatic shaker bath

• Syringe filters (0.45 µm, solvent-compatible)

• Analytical balance

• Volumetric flasks

• High-Performance Liquid Chromatography (HPLC) or Gas Chromatography-Mass Spectrometry (GC-MS) system for quantification

Procedure:

• Preparation: Add an excess amount of solid 4-Butylphenol-d5 to a pre-weighed vial. The presence of undissolved solid is essential to ensure that the solution reaches saturation.

• Solvent Addition: Add a known volume or mass of the desired solvent to the vial.

• Equilibration: Tightly cap the vial and place it in a thermostatic shaker bath set to the desired experimental temperature (e.g., 25 °C or 37 °C). The mixture should be agitated for a sufficient period (typically 24-48 hours) to ensure equilibrium is reached.[8]

• Phase Separation: After the equilibration period, cease agitation and allow the vials to rest in the thermostatic bath for a period (e.g., 1-2 hours) to allow the excess solid to settle.

• Sampling: Carefully withdraw a sample of the supernatant using a syringe. Immediately filter the sample through a 0.45 µm syringe filter into a clean vial to remove any undissolved microparticles. The filtration step should be performed quickly to minimize any temperature-induced precipitation.

• Dilution: Accurately dilute the filtered saturated solution with a suitable solvent to a concentration within the calibration range of the analytical method.

• Quantification: Analyze the diluted sample using a validated analytical method, such as HPLC-UV or GC-MS, to determine the concentration of 4-Butylphenol-d5.

Protocol 2: Quantification by High-Performance Liquid Chromatography (HPLC)

Objective: To quantify the concentration of 4-Butylphenol-d5 in the saturated solution.

Instrumentation:

• HPLC system with a UV detector

• Reversed-phase C18 column (e.g., 250 mm x 4.6 mm, 5 µm particle size)[9]

Typical HPLC Conditions:

• Mobile Phase: A gradient of acetonitrile and water (both may contain 0.1% formic acid) is commonly used for phenolic compounds.[9]

• Flow Rate: 1.0 mL/min[9]

• Column Temperature: 30 °C[9]

• Injection Volume: 10 µL[9]

• Detection Wavelength: Phenolic compounds typically exhibit UV absorbance around 280 nm.[9]

Procedure:

• Standard Preparation: Prepare a series of standard solutions of 4-Butylphenol-d5 of known concentrations in the same solvent used for dilution.

• Calibration Curve: Inject the standard solutions into the HPLC system to generate a calibration curve by plotting peak area against concentration.

• Sample Analysis: Inject the diluted sample from the solubility experiment.

• Concentration Calculation: Determine the concentration of 4-Butylphenol-d5 in the diluted sample using the calibration curve. Calculate the original concentration in the saturated solution by accounting for the dilution factor.

Visualization of Experimental Workflow

The following diagram illustrates the general workflow for the experimental determination of solubility using the shake-flask method followed by HPLC analysis.

Caption: Experimental workflow for solubility determination.

Conclusion

While direct quantitative solubility data for 4-Butylphenol-d5 remains elusive, this guide provides researchers with the necessary tools to navigate this data gap. By leveraging the qualitative solubility information of 4-n-butylphenol and employing the detailed experimental protocols provided, scientists and drug development professionals can accurately determine the solubility of 4-Butylphenol-d5 in their specific systems of interest. This foundational data is essential for the successful design and execution of a wide range of research and development activities.

References

• 1. solubilityofthings.com [solubilityofthings.com]
• 2. CAS 1638-22-8: 4-Butylphenol | CymitQuimica [cymitquimica.com]
• 3. Page loading... [wap.guidechem.com]
• 4. 4-Butylphenol | 1638-22-8 [chemicalbook.com]
• 5. 4-n-Butylphenol, 98% | Fisher Scientific [fishersci.ca]
• 6. files.core.ac.uk [files.core.ac.uk]
• 7. dissolutiontech.com [dissolutiontech.com]
• 8. Shake-Flask Solubility Assay - Enamine [enamine.net]
• 9. benchchem.com [benchchem.com]

4-Butylphenol-d5: A Comprehensive Health and Safety Guide for Researchers

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

This guide provides a detailed overview of the health and safety data currently understood for 4-Butylphenol-d5 (CAS No: 1219795-04-6). Given the limited direct experimental data on the deuterated form, this document extensively leverages data from its non-deuterated analogue, 4-tert-butylphenol (B1678320) (CAS No: 98-54-4), to infer potential hazards and safety protocols. 4-Butylphenol-d5 is primarily utilized as a stable isotope-labeled internal standard in pharmacokinetic and metabolic studies. Its utility lies in its ability to be distinguished from the endogenous or administered non-labeled compound by mass spectrometry, allowing for precise quantification in biological matrices.

Core Safety and Handling

Immediate medical attention is required for any significant exposure. In case of eye contact, rinse immediately with plenty of water for at least 15 minutes. For skin contact, wash off immediately with plenty of water for at least 15 minutes. If inhaled, move the person to fresh air. If swallowed, do NOT induce vomiting.[1]

Protective measures are paramount when handling this compound. Wear appropriate personal protective equipment (PPE), including chemical-resistant gloves, safety goggles, and a lab coat.[2][3] All handling should be conducted in a well-ventilated area or under a chemical fume hood to avoid inhalation of dust or vapors.[2][4]

For storage, keep the container tightly closed in a dry, cool, and well-ventilated place.[2] In case of a spill, sweep up the solid material, avoiding dust formation, and place it in a suitable, closed container for disposal.[3]

Physicochemical Properties

Understanding the physical and chemical properties of 4-Butylphenol-d5 is crucial for its safe handling and use in experimental settings. The data presented in the table below is a combination of information available for the deuterated compound and its non-deuterated counterpart, 4-tert-butylphenol.

Property	Value	Reference
Molecular Formula	C₁₀H₉D₅O
Molecular Weight	155.26 g/mol
Appearance	White to off-white solid	[5]
Melting Point	96 - 100 °C
Boiling Point	236 - 238 °C
Flash Point	113 °C
Water Solubility	Low	[4][5]
LogP	3.29	[2]

Toxicological Data

The toxicological profile of 4-Butylphenol-d5 is inferred from studies on 4-tert-butylphenol. These studies indicate that the compound can cause skin and eye irritation and may have other systemic effects.

Acute Toxicity

Test	Species	Route	Result	Reference
LD50	Rat	Oral	> 2,000 mg/kg	[6][7]
LD50	Rabbit	Dermal	2,288 mg/kg
LC50	Rat	Inhalation	No data available
Skin Irritation	Rabbit	Dermal	Moderate skin irritation	[6]
Eye Irritation	Rabbit	Ocular	Severe eye damage	[6][8]

Chronic Toxicity and Other Health Effects

Prolonged or repeated exposure to 4-tert-butylphenol may have effects on the liver, spleen, thyroid, and nervous system.[5] It is also suspected of damaging fertility.[6][7][8]

Ecotoxicity

4-tert-butylphenol is considered toxic to aquatic life with long-lasting effects.[7][8]

Test	Species	Duration	Result (EC50/LC50)	Reference
Acute Immobilisation	Daphnia magna (Water flea)	48 hours	4.8 mg/L
Growth Inhibition	Pseudokirchneriella subcapitata (Green algae)	72 hours	14 mg/L
Acute Toxicity	Pimephales promelas (Fathead minnow)	96 hours	5.1 mg/L	[9]

Experimental Protocols

Detailed methodologies for key toxicological and analytical experiments are crucial for the reproducibility and validation of safety data.

Acute Oral Toxicity (Adapted from OECD Guideline 401)

This test provides information on health hazards likely to arise from a single oral exposure to a substance.

• Test Animals: Healthy, young adult rats of a single sex are used. They are fasted overnight before dosing.[10]

• Dose Administration: The test substance is administered in a single dose by gavage using a stomach tube. An aqueous solution is preferred, but a solution in oil (e.g., corn oil) can be used if necessary. The volume should not exceed 1 ml/100 g of body weight.[10]

• Observation Period: Animals are observed for 14 days. Observations include changes in skin, fur, eyes, and mucous membranes, as well as respiratory, circulatory, autonomic, and central nervous system effects.[10]

• Data Analysis: The LD50 is calculated, which is the statistically derived single dose of a substance that can be expected to cause death in 50% of the animals.

Dermal Irritation (Adapted from OECD Guideline 404)

This test assesses the potential of a substance to cause skin irritation.

• Test Animal: The albino rabbit is the preferred species.[1]

• Application: A small area of the animal's back is clipped free of fur. 0.5 g of the solid test substance, moistened with a small amount of water, is applied to the skin and covered with a gauze patch.[1]

• Exposure and Observation: The exposure duration is 4 hours. After removal of the patch, the skin is observed for erythema (redness) and edema (swelling) at 1, 24, 48, and 72 hours, and up to 14 days.[1]

• Scoring: The severity of the skin reactions is scored numerically to determine the irritation potential.

Eye Irritation (Adapted from OECD Guideline 405)

This test evaluates the potential of a substance to cause eye irritation or damage.

• Test Animal: Albino rabbits are used.[11]

• Application: A single dose of the test substance (0.1 mL of liquid or 0.1 g of solid) is instilled into the conjunctival sac of one eye. The other eye serves as a control.[11]

• Observation: The eyes are examined at 1, 24, 48, and 72 hours after application. The cornea, iris, and conjunctiva are evaluated for any lesions.[11]

• Scoring: The ocular reactions are scored to classify the irritancy of the substance.

High-Performance Liquid Chromatography (HPLC) for Analysis

HPLC is a common technique for the quantification of phenolic compounds in various matrices.

• Sample Preparation: For biological samples like urine, an enzymatic hydrolysis step using β-glucuronidase/sulfatase is often required to measure the total concentration (free and conjugated forms). This is followed by a solid-phase extraction (SPE) or liquid-liquid extraction (LLE) to clean up and concentrate the analyte.[12]

• Chromatographic Conditions:

  • Column: A reversed-phase C18 column is typically used.[13]

  • Mobile Phase: A gradient elution with a mixture of an aqueous solvent (e.g., water with 0.1% formic acid) and an organic solvent (e.g., acetonitrile (B52724) or methanol) is common.[13]

  • Flow Rate: A constant flow rate, for example, 0.5 mL/min, is maintained.[13]

  • Detection: A UV-Vis Diode Array Detector (DAD) is frequently used, with monitoring at wavelengths such as 210, 280, and 360 nm.[13]

• Quantification: The concentration of the analyte is determined by comparing its peak area to that of a calibration curve prepared with known concentrations of a standard.

Visualizations

Metabolic Pathway of 4-tert-Butylphenol

The metabolism of 4-tert-butylphenol in certain microorganisms has been studied, providing insights into its biotransformation. The proposed pathway involves an initial hydroxylation followed by ring cleavage.[14][15]

Proposed metabolic pathway of 4-tert-butylphenol.

General Experimental Workflow for HPLC Analysis

The following diagram illustrates a typical workflow for the analysis of 4-Butylphenol-d5 in biological samples using HPLC.

General workflow for HPLC analysis of 4-Butylphenol-d5.

Logical Relationship of Toxicity Testing

This diagram illustrates the tiered approach to assessing the potential toxicity of a chemical, starting with in vitro methods to reduce animal testing.

Tiered approach for toxicity assessment.

This guide is intended to provide a comprehensive overview of the available health and safety data for 4-Butylphenol-d5, primarily by referencing data from its non-deuterated analogue. Researchers should always consult the most current safety data sheets and institutional safety guidelines before handling this or any chemical substance.

References

• 1. oecd.org [oecd.org]
• 2. Ames Test Protocol | AAT Bioquest [aatbio.com]
• 3. nucro-technics.com [nucro-technics.com]
• 4. OECD 202: Daphnia sp., Acute Immobilization Test [aropha.com]
• 5. biotecnologiebt.it [biotecnologiebt.it]
• 6. microbiologyinfo.com [microbiologyinfo.com]
• 7. biotecnologiebt.it [biotecnologiebt.it]
• 8. testinglab.com [testinglab.com]
• 9. criver.com [criver.com]
• 10. ntp.niehs.nih.gov [ntp.niehs.nih.gov]
• 11. nucro-technics.com [nucro-technics.com]
• 12. OECD N°404 : Laboratory skin irritant/corrosive test - Analytice [analytice.com]
• 13. OECD 201: Freshwater Alga and Cyanobacteria, Growth Inhibition Test - Aropha [aropha.com]
• 14. biotecnologiebt.it [biotecnologiebt.it]
• 15. fera.co.uk [fera.co.uk]

An In-depth Technical Guide to the Storage and Stability of 4-Butylphenol-d5 Solutions

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the best practices for the storage and stability testing of 4-Butylphenol-d5 solutions. Given the critical role of deuterated standards in pharmacokinetic and metabolic studies, ensuring their integrity is paramount for accurate and reproducible results. This document outlines recommended storage conditions, potential degradation pathways, and detailed experimental protocols for stability assessment.

Introduction

4-Butylphenol-d5 is the deuterium-labeled form of 4-Butylphenol (B154549), commonly used as an internal standard in quantitative analysis, particularly in mass spectrometry-based methods. The stability of its solutions is a critical factor that can influence the accuracy and reliability of experimental data. This guide details the necessary considerations for maintaining the chemical integrity of 4-Butylphenol-d5 solutions.

Recommended Storage Conditions

To ensure the long-term stability of 4-Butylphenol-d5 solutions, it is crucial to adhere to proper storage protocols. The following conditions are recommended based on general principles for deuterated and phenolic compounds.

Table 1: Recommended Storage Conditions for 4-Butylphenol-d5 Solutions

Parameter	Recommendation	Rationale
Temperature	Long-term: -20°C; Short-term: 2-8°C	Minimizes chemical degradation and solvent evaporation.
Light Exposure	Store in amber vials or in the dark	Prevents potential photodegradation. Phenolic compounds can be light-sensitive.
Atmosphere	Store under an inert atmosphere (e.g., argon, nitrogen)	Reduces the risk of oxidation.
Container	Tightly sealed glass vials with PTFE-lined caps	Prevents solvent evaporation and contamination. Glass is preferred over plastic to avoid leaching and adsorption.
Solvent	Methanol or Acetone are common choices. Avoid acidic or basic solutions.	Aprotic or neutral protic solvents are generally preferred to minimize the risk of deuterium-hydrogen exchange.

Potential Degradation Pathways

While specific degradation pathways for 4-Butylphenol-d5 are not extensively documented, insights can be drawn from its non-deuterated analog, 4-tert-butylphenol. Exposure to light, heat, and oxidizing agents can lead to degradation.

Potential degradation products of 4-butylphenol include oxidized species such as 4-tert-butylcatechol (B165716) and hydroquinone. It is crucial to monitor for the appearance of these or other degradation products during stability studies.

Potential Degradation Pathway of 4-Butylphenol-d5.

Experimental Protocol for Stability Assessment

A stability-indicating analytical method is essential to accurately determine the shelf-life of 4-Butylphenol-d5 solutions. High-Performance Liquid Chromatography with UV detection (HPLC-UV) is a widely used technique for this purpose.

4.1. Objective

To establish the stability of a 4-Butylphenol-d5 solution under defined storage conditions (e.g., solvent, concentration, temperature, light exposure) over a specified period.

4.2. Materials and Equipment

• 4-Butylphenol-d5 reference standard

• HPLC-grade solvent (e.g., methanol, acetonitrile (B52724), water)

• Volumetric flasks and pipettes

• Amber HPLC vials with PTFE-lined caps

• HPLC system with a UV detector

• Reversed-phase C18 column (e.g., 250 mm x 4.6 mm, 5 µm particle size)

• Analytical balance

• pH meter

• Temperature-controlled storage chambers (refrigerator, freezer)

4.3. Preparation of Solutions

• Stock Solution: Accurately weigh a known amount of 4-Butylphenol-d5 and dissolve it in the chosen solvent to prepare a stock solution of a specific concentration (e.g., 1 mg/mL).

• Working Solutions: Prepare working solutions at a concentration suitable for HPLC analysis (e.g., 10 µg/mL) by diluting the stock solution.

4.4. Stability Study Design

• Storage Conditions: Store aliquots of the working solution in amber HPLC vials under the conditions to be tested (e.g., -20°C, 4°C, room temperature in the dark, room temperature with light exposure).

• Time Points: Analyze the solutions at predetermined time intervals (e.g., 0, 7, 14, 30, 60, and 90 days).

• Control: A freshly prepared working solution should be analyzed at each time point to serve as a control.

Table 2: Example Stability Study Time Points and Conditions

Time Point	-20°C	4°C	Room Temp (Dark)	Room Temp (Light)
Day 0	Analyze	Analyze	Analyze	Analyze
Day 7	Analyze	Analyze	Analyze	Analyze
Day 14	Analyze	Analyze	Analyze	Analyze
Day 30	Analyze	Analyze	Analyze	Analyze
Day 60	Analyze	Analyze	Analyze	Analyze
Day 90	Analyze	Analyze	Analyze	Analyze

4.5. HPLC Method

• Column: C18 reversed-phase column

• Mobile Phase: A gradient elution using a mixture of acetonitrile and water (with 0.1% formic acid, if necessary for peak shape).

• Flow Rate: 1.0 mL/min

• Injection Volume: 10 µL

• Detection Wavelength: Determined by UV scan of 4-Butylphenol-d5 (typically around 275-280 nm for phenols).

• Column Temperature: 30°C

4.6. Data Analysis

• At each time point, inject the stored samples and the freshly prepared control solution into the HPLC system.

• Record the peak area of 4-Butylphenol-d5 for each sample.

• Calculate the percentage of the initial concentration remaining at each time point using the following formula:

  % Remaining = (Peak Area of Stored Sample / Peak Area of Freshly Prepared Sample at Time 0) x 100%

• Monitor the chromatograms for the appearance of new peaks, which may indicate degradation products.

4.7. Acceptance Criteria

The solution is considered stable if the percentage of the initial concentration remains within a predefined range (e.g., 98-102%) and no significant degradation products are observed.

Workflow for Stability Assessment of 4-Butylphenol-d5 Solutions.

Data Presentation

The quantitative data from the stability study should be summarized in a clear and structured table to facilitate comparison and determination of the solution's shelf-life under different conditions.

Table 3: Example of Stability Data Summary for 4-Butylphenol-d5 (10 µg/mL in Methanol)

Time Point (Days)	% Remaining at -20°C	% Remaining at 4°C	% Remaining at Room Temp (Dark)	% Remaining at Room Temp (Light)	Observations (New Peaks, Discoloration)
0	100.0	100.0	100.0	100.0	None
7	99.8	99.7	99.5	98.9	None
14	100.1	99.6	99.2	98.1	Minor peak at RRT 0.8 in light-exposed sample
30	99.9	99.5	98.8	96.5	Increased size of peak at RRT 0.8 in light-exposed sample
60	99.7	99.2	98.1	94.2	Further increase in degradation peak
90	99.8	99.0	97.5	91.8	Significant degradation observed

(Note: The data in this table is illustrative and should be replaced with experimental results.)

Conclusion

The stability of 4-Butylphenol-d5 solutions is critical for the integrity of research in which it is used as an internal standard. By adhering to the recommended storage conditions and performing a thorough stability assessment as outlined in this guide, researchers can ensure the reliability of their analytical data. It is recommended to store stock solutions at -20°C in the dark and to regularly verify the stability of working solutions, especially if stored for extended periods at higher temperatures.

Protocols & Analytical Methods

Application Notes and Protocols for LC-MS/MS Quantitative Analysis of 4-Butylphenol-d5

For Researchers, Scientists, and Drug Development Professionals

Introduction

4-n-butylphenol is an alkylphenol of significant interest due to its prevalence as an environmental contaminant and its potential endocrine-disrupting properties. Accurate and sensitive quantification of 4-n-butylphenol in various matrices is crucial for toxicological studies, environmental monitoring, and ensuring the safety of pharmaceutical and consumer products. Liquid chromatography coupled with tandem mass spectrometry (LC-MS/MS) has emerged as the preferred analytical technique for this purpose, offering high selectivity and sensitivity.

The use of a stable isotope-labeled internal standard is paramount for achieving accurate and precise quantification by correcting for matrix effects and variations in sample preparation and instrument response. 4-Butylphenol-d5, a deuterated analog of 4-n-butylphenol, is an ideal internal standard for this application due to its chemical and physical similarity to the analyte. This document provides a detailed application note and protocol for the quantitative analysis of 4-n-butylphenol using 4-Butylphenol-d5 as an internal standard by LC-MS/MS.

Principle of Isotope Dilution Mass Spectrometry

Isotope dilution mass spectrometry is a powerful quantitative technique that relies on the addition of a known amount of an isotopically enriched version of the analyte (the internal standard) to the sample. The analyte and the internal standard are nearly chemically identical and thus exhibit similar behavior during sample preparation, chromatography, and ionization. By measuring the ratio of the signal from the native analyte to that of the isotopically labeled internal standard, accurate quantification can be achieved, compensating for potential losses during sample processing and fluctuations in instrument performance.

Caption: Principle of isotope dilution LC-MS/MS analysis.

Experimental Protocols

Materials and Reagents

• 4-n-Butylphenol (analytical standard, >99% purity)

• 4-Butylphenol-d5 (internal standard, >98% purity, isotopic purity >99%)

• Methanol (B129727) (LC-MS grade)

• Acetonitrile (LC-MS grade)

• Water (LC-MS grade)

• Formic acid (LC-MS grade)

• Ammonium hydroxide (B78521) (LC-MS grade)

• Solid Phase Extraction (SPE) cartridges (e.g., C18, 500 mg, 6 mL)

Standard Solution Preparation

• Primary Stock Solutions (1 mg/mL): Accurately weigh and dissolve 10 mg of 4-n-butylphenol and 4-Butylphenol-d5 in separate 10 mL volumetric flasks using methanol.

• Working Standard Solutions: Prepare a series of working standard solutions by serially diluting the primary stock solutions with methanol:water (50:50, v/v) to create calibration standards. A typical concentration range for the calibration curve is 1-1000 ng/mL.

• Internal Standard Spiking Solution: Prepare a working solution of 4-Butylphenol-d5 at a fixed concentration (e.g., 100 ng/mL) in methanol:water (50:50, v/v). This solution will be added to all samples, calibration standards, and quality controls.

Sample Preparation (Water Samples)

This protocol is a general guideline for the extraction of 4-n-butylphenol from water samples. Optimization may be required for different sample matrices.

• Sample Collection: Collect water samples in clean glass bottles.

• Spiking: To a 100 mL aliquot of the water sample, add a known volume of the internal standard spiking solution (e.g., 100 µL of 100 ng/mL 4-Butylphenol-d5).

• SPE Cartridge Conditioning: Condition a C18 SPE cartridge by passing 5 mL of methanol followed by 5 mL of LC-MS grade water.

• Sample Loading: Load the spiked water sample onto the conditioned SPE cartridge at a flow rate of approximately 5 mL/min.

• Washing: Wash the cartridge with 5 mL of water to remove interfering substances.

• Drying: Dry the cartridge under vacuum for 10-15 minutes.

• Elution: Elute the retained analytes with 5 mL of methanol into a clean collection tube.

• Evaporation and Reconstitution: Evaporate the eluate to dryness under a gentle stream of nitrogen at 40°C. Reconstitute the residue in 1 mL of the initial mobile phase (e.g., 80:20 water:acetonitrile with 0.1% formic acid).

• Filtration: Filter the reconstituted sample through a 0.22 µm syringe filter into an LC vial for analysis.

Caption: Sample preparation workflow for water samples.

LC-MS/MS Method

Liquid Chromatography (LC) Conditions:

Parameter	Value
Column	C18 reverse-phase column (e.g., 100 mm x 2.1 mm, 2.6 µm)
Mobile Phase A	Water with 0.1% Formic Acid
Mobile Phase B	Acetonitrile with 0.1% Formic Acid
Gradient	20% B to 95% B over 8 minutes, hold at 95% B for 2 minutes, return to 20% B and equilibrate for 3 minutes
Flow Rate	0.3 mL/min
Column Temperature	40°C
Injection Volume	10 µL

Mass Spectrometry (MS) Conditions:

Parameter	Value
Ionization Mode	Electrospray Ionization (ESI), Negative
Capillary Voltage	-3.5 kV
Source Temperature	150°C
Desolvation Gas	Nitrogen
Desolvation Temp.	400°C
Collision Gas	Argon
Detection Mode	Multiple Reaction Monitoring (MRM)

MRM Transitions:

Compound	Precursor Ion (m/z)	Product Ion (m/z)	Dwell Time (ms)	Collision Energy (eV)
4-n-Butylphenol	149.1	106.1 (Quantifier)	100	25
149.1	93.1 (Qualifier)	100	30
4-Butylphenol-d5	154.1	111.1 (Quantifier)	100	25
154.1	98.1 (Qualifier)	100	30

Note: These MRM transitions are proposed based on the structure of 4-n-butylphenol and its likely fragmentation patterns. Optimization of collision energies is recommended for the specific instrument being used.

Data Presentation and Quantitative Analysis

Calibration Curve

A calibration curve should be constructed by plotting the peak area ratio of the 4-n-butylphenol quantifier ion to the 4-Butylphenol-d5 quantifier ion against the concentration of the calibration standards. A linear regression with a weighting factor of 1/x is typically used. The calibration curve should have a correlation coefficient (r²) of ≥ 0.99.

Quantitative Data Summary

The following table summarizes typical performance characteristics for a validated LC-MS/MS method for 4-n-butylphenol. These values are provided as a guideline and may vary depending on the instrument and matrix.

Parameter	Typical Value	Acceptance Criteria
Linearity (r²)	> 0.995	≥ 0.99
Limit of Detection (LOD)	0.1 - 1.0 ng/mL	S/N ≥ 3
Limit of Quantification (LOQ)	0.5 - 5.0 ng/mL	S/N ≥ 10, RSD ≤ 20%
Accuracy (at 3 QC levels)	85 - 115%	80 - 120%
Precision (RSD at 3 QC levels)	< 15%	≤ 15% (≤ 20% at LOQ)
Matrix Effect	80 - 120%	Within acceptable range
Recovery	> 70%	Consistent and reproducible

Signaling Pathway Visualization

4-n-Butylphenol, as an endocrine-disrupting chemical, can interfere with normal hormonal signaling pathways. One of the proposed mechanisms of action for alkylphenols is their interaction with estrogen receptors, leading to downstream effects on gene expression and cellular function. The following diagram illustrates a simplified potential signaling pathway that could be affected by 4-n-butylphenol.

Caption: Potential signaling pathway affected by 4-Butylphenol.

Conclusion

The LC-MS/MS method described in this application note, utilizing 4-Butylphenol-d5 as an internal standard, provides a robust and sensitive approach for the quantitative analysis of 4-n-butylphenol in various matrices. Proper method validation is essential to ensure the accuracy and reliability of the results. The provided protocols and data serve as a comprehensive guide for researchers, scientists, and drug development professionals in implementing this analytical methodology.

Application Note & Protocol: Preparation of 4-Butylphenol-d5 Standard Solutions for Quantitative Analysis

Abstract

This document provides a comprehensive protocol for the preparation of primary stock and working standard solutions of 4-Butylphenol-d5. As a stable isotope-labeled internal standard, 4-Butylphenol-d5 is critical for achieving accurate and precise quantification in analytical methods, particularly in liquid chromatography-mass spectrometry (LC-MS).[1][2] This protocol is intended for researchers, scientists, and drug development professionals engaged in bioanalysis, environmental testing, or pharmaceutical quality control. Adherence to these procedures will help ensure the reliability and reproducibility of quantitative data by correcting for variations during sample preparation and analysis.[1][3]

Introduction

4-Butylphenol-d5 is the deuterium-labeled analog of 4-Butylphenol.[4][5] Stable isotope-labeled compounds are the preferred class of internal standards for mass spectrometry-based quantitative assays.[1][6] Because they share nearly identical chemical and physical properties with the analyte of interest, they co-elute chromatographically and exhibit similar ionization behavior in the MS source.[2] This allows them to effectively compensate for matrix effects, extraction losses, and instrument variability, leading to enhanced data accuracy and precision.[2][3]

This protocol details the necessary steps for preparing a high-concentration primary stock solution from the neat material and subsequent serial dilutions to generate a set of working standard solutions suitable for creating calibration curves or for use as an internal standard spike solution.

Materials and Reagents

• 4-Butylphenol-d5 (Neat material, ≥98% isotopic purity)

• Methanol (B129727) (LC-MS grade or equivalent)

• Calibrated Analytical Balance (4-decimal place readability)

• Class A Volumetric Flasks (10 mL, 25 mL, 50 mL)

• Calibrated Micropipettes (P1000, P200)

• Pipette Tips

• Amber Glass Vials with PTFE-lined caps

• Spatula

• Weighing paper/boat

• Ultrasonic bath (optional)

• Vortex mixer

Health and Safety Precautions

Handle 4-Butylphenol-d5 with care, assuming it has a hazard profile similar to its non-deuterated analog, 4-Butylphenol.

• Personal Protective Equipment (PPE): Wear appropriate PPE, including a lab coat, safety glasses, and chemical-resistant gloves.

• Engineering Controls: All weighing and solution preparation should be performed inside a certified chemical fume hood to avoid inhalation of fine particles or vapors.

• Handling: Avoid contact with skin and eyes. In case of contact, rinse immediately and thoroughly with water.

• Disposal: Dispose of all waste materials in accordance with local, state, and federal regulations.

Review the Safety Data Sheet (SDS) for 4-Butylphenol for complete safety information.

Experimental Protocol

4.1. Preparation of Primary Stock Solution (1000 µg/mL)

This primary stock solution will serve as the basis for all subsequent dilutions.

• Tare Balance: Place a clean, dry weighing boat on the calibrated analytical balance and tare it.

• Weighing: Carefully weigh approximately 10 mg of 4-Butylphenol-d5 neat material. Record the exact weight to four decimal places (e.g., 10.05 mg).

• Transfer: Quantitatively transfer the weighed powder into a 10 mL Class A volumetric flask. Ensure all powder is transferred by gently tapping the weighing boat.

• Dissolution: Add approximately 7-8 mL of LC-MS grade methanol to the volumetric flask.

• Mixing: Cap the flask and mix gently by swirling or vortexing until the solid is completely dissolved. An ultrasonic bath may be used for a few minutes to aid dissolution if necessary.

• Dilution to Volume: Allow the solution to return to ambient temperature. Carefully add methanol dropwise until the bottom of the meniscus aligns with the calibration mark on the neck of the flask.

• Homogenization: Securely cap the flask and invert it 15-20 times to ensure the solution is thoroughly mixed and homogeneous.

• Storage: Transfer the solution to a clearly labeled amber glass vial. The label should include the compound name, concentration, solvent, preparation date, and preparer's initials. Store the primary stock solution at -20°C for long-term stability.

4.2. Preparation of Working Standard Solutions

This section describes a serial dilution scheme to prepare a set of working standards from the primary stock. The concentrations can be adjusted based on the specific needs of the analytical method.

• Prepare Intermediate Stock (100 µg/mL):

  • Pipette 1.0 mL of the 1000 µg/mL Primary Stock Solution into a 10 mL Class A volumetric flask.

  • Dilute to the mark with methanol.

  • Cap and homogenize by inverting the flask 15-20 times.

• Prepare Working Standards (Serial Dilution):

  • Label a series of volumetric flasks or vials for your desired concentrations (e.g., 10 µg/mL, 1.0 µg/mL, 0.1 µg/mL).

  • For 10 µg/mL: Pipette 1.0 mL of the 100 µg/mL intermediate stock into a 10 mL volumetric flask and dilute to volume with methanol. Mix thoroughly.

  • For 1.0 µg/mL: Pipette 1.0 mL of the 10 µg/mL working standard into a 10 mL volumetric flask and dilute to volume with methanol. Mix thoroughly.

  • For 0.1 µg/mL (100 ng/mL): Pipette 1.0 mL of the 1.0 µg/mL working standard into a 10 mL volumetric flask and dilute to volume with methanol. Mix thoroughly.

• Storage: Transfer each working solution to a separate, clearly labeled amber vial and store at 2-8°C for short-term use or -20°C for longer periods. It is recommended to prepare fresh working solutions from the stock solution regularly.

Data Presentation

The following tables summarize the quantitative data for the preparation of the standard solutions.

Table 1: Physicochemical Properties of 4-Butylphenol-d5

Property	Value
CAS Number	1219795-04-6[4][5][7]
Molecular Formula	C₁₀H₉D₅O

| Molecular Weight | 155.25 g/mol [5] |

Table 2: Preparation of 4-Butylphenol-d5 Primary Stock Solution

Parameter	Value
Target Concentration	1000 µg/mL (1.0 mg/mL)
Mass of 4-Butylphenol-d5	~10 mg (record exact weight)
Solvent	Methanol (LC-MS Grade)

| Final Volume | 10.0 mL |

Table 3: Serial Dilution Scheme for Working Standard Solutions

Target Concentration	Aliquot of Higher Conc. Solution	Volume of Aliquot	Final Volume
100 µg/mL	1000 µg/mL Stock	1.0 mL	10.0 mL
10 µg/mL	100 µg/mL Intermediate	1.0 mL	10.0 mL
1.0 µg/mL	10 µg/mL Standard	1.0 mL	10.0 mL
100 ng/mL	1.0 µg/mL Standard	1.0 mL	10.0 mL
10 ng/mL	100 ng/mL Standard	1.0 mL	10.0 mL

| 1.0 ng/mL | 10 ng/mL Standard | 1.0 mL | 10.0 mL |

Visual Workflow

The following diagram illustrates the logical workflow for the preparation of 4-Butylphenol-d5 standard solutions.

Caption: Workflow for preparing 4-Butylphenol-d5 standard solutions.

References

• 1. Internal Standards in LC−MS Bioanalysis: Which, When, and How - WuXi AppTec DMPK [dmpkservice.wuxiapptec.com]
• 2. resolvemass.ca [resolvemass.ca]
• 3. nebiolab.com [nebiolab.com]
• 4. 4-Butylphenol-d5 | CAS#:1219795-04-6 | Chemsrc [chemsrc.com]
• 5. 4-Butylphenol-d5 1219795-04-6 | MCE [medchemexpress.cn]
• 6. How Can the Internal Standard Method Quantify Compounds in LC-MS Without a Reference Standard? | MtoZ Biolabs [mtoz-biolabs.com]
• 7. 4-n-Butylphenol-2,3,5,6-d4,OD | CymitQuimica [cymitquimica.com]

Application Note: High-Sensitivity Analysis of 4-Butylphenol in Environmental Matrices using Isotope Dilution Mass Spectrometry with 4-Butylphenol-d5

Introduction 4-Butylphenol (B154549) is an alkylated phenol (B47542) used in the manufacturing of resins, polymers, and other industrial products. Due to its widespread use and potential for incomplete removal during wastewater treatment, it has become a contaminant of concern in various environmental compartments, including surface water, groundwater, soil, and sediment.[1][2] As a potential endocrine disruptor, its presence in the environment necessitates sensitive and accurate monitoring.[1] 4-Butylphenol-d5, a deuterated analog of the target compound, serves as an ideal internal standard for isotope dilution mass spectrometry.[3] Its use compensates for matrix effects and variations in sample preparation and instrument response, ensuring high accuracy and precision in quantification.[3] This note describes robust methods for the extraction and analysis of 4-butylphenol from water and soil samples using Solid-Phase Extraction (SPE) and solvent extraction, followed by Gas Chromatography-Mass Spectrometry (GC-MS) or Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS).

Analytical Approach The core of the analytical strategy is the use of 4-Butylphenol-d5 as an internal standard, spiked into the sample at the beginning of the preparation process. This allows for the accurate quantification of the native 4-Butylphenol.

• For Water Samples: Solid-Phase Extraction (SPE) is the preferred method for pre-concentration and cleanup. Polymeric reversed-phase cartridges are effective at retaining 4-butylphenol from large volume water samples.[4]

• For Soil and Sediment Samples: Pressurized liquid extraction or ultrasonic-assisted solvent extraction is employed to efficiently extract the analyte from the solid matrix. A subsequent cleanup step may be required to remove interferences.[1][5]

• Detection: Both GC-MS and LC-MS/MS are suitable for the final determination. GC-MS often requires a derivatization step to improve the volatility and chromatographic behavior of the phenol, while LC-MS/MS can often analyze the compound directly.[1][4][6]

Protocols

Protocol 1: Analysis of 4-Butylphenol in Water by SPE and LC-MS/MS

1. Sample Collection and Preservation:

• Collect 500 mL water samples in amber glass bottles.[4]

• If residual chlorine is present, add sodium thiosulfate (B1220275) (e.g., ~80 mg/L) to quench it.

• Store samples at approximately 4°C and extract within 7 days of collection.[7]

2. Sample Preparation and Extraction:

• Allow samples to equilibrate to room temperature.

• Spike the 500 mL water sample with a known amount of 4-Butylphenol-d5 solution (e.g., to achieve a final concentration of 100 ng/L).

• Adjust the sample pH to ~6.5.

• Condition a polymeric SPE cartridge (e.g., 200 mg, 6 mL) by passing 5 mL of methanol (B129727) followed by 5 mL of deionized water. Do not allow the cartridge to go dry.

• Load the water sample onto the SPE cartridge at a flow rate of 5-10 mL/min.

• After loading, wash the cartridge with 5 mL of deionized water to remove interfering salts.

• Dry the cartridge under a gentle stream of nitrogen or by vacuum for 20 minutes.

• Elute the analytes with 2 x 4 mL of methanol or a suitable solvent like tert-butyl ether into a collection tube.[6]

• Evaporate the eluate to near dryness under a gentle nitrogen stream at 40°C.

• Reconstitute the residue in 1 mL of the mobile phase starting composition (e.g., 80:20 water:acetonitrile) for LC-MS/MS analysis.[4]

3. LC-MS/MS Analysis:

• Inject the prepared extract into the LC-MS/MS system.

• Quantify native 4-Butylphenol using the response ratio to the 4-Butylphenol-d5 internal standard.

Protocol 2: Analysis of 4-Butylphenol in Soil/Sediment by Solvent Extraction and GC-MS

1. Sample Collection and Storage:

• Collect soil or sediment samples in wide-mouth glass jars with PTFE-lined lids.

• Store samples at 4°C and extract within 14 days.

2. Sample Preparation and Extraction:

• Homogenize the sample and weigh 10 g (dry weight equivalent) into a glass centrifuge tube.

• Spike the sample with a known amount of 4-Butylphenol-d5 solution.

• Add 20 mL of an appropriate extraction solvent (e.g., a 2:1 mixture of ethyl acetate:n-hexane).[1]

• Vortex briefly, then place in an ultrasonic bath for 15 minutes.

• Centrifuge the sample at 3,200 x g for 10 minutes.[1]

• Carefully transfer the supernatant to a clean tube.

• Repeat the extraction (steps 3-6) two more times, combining the supernatants.

• Concentrate the combined extract to approximately 1 mL using a rotary evaporator or nitrogen stream.

• (Optional but Recommended) Derivatization: Add 100 µL of a derivatizing agent (e.g., BSTFA with 1% TMCS) and heat at 60°C for 1 hour to form trimethylsilyl (B98337) (TMS) derivatives.[1]

• Adjust the final volume to 1 mL with a suitable solvent (e.g., hexane) for GC-MS analysis.

3. GC-MS Analysis:

• Inject the derivatized extract into the GC-MS system.

• Quantify the 4-Butylphenol-TMS derivative using the response ratio to the 4-Butylphenol-d5-TMS derivative.

Data Presentation

Table 1: Typical Method Validation Parameters for 4-Butylphenol Analysis

Parameter	LC-MS/MS (Water)	GC-MS (Soil/Sediment)	Reference
Linearity (R²)	> 0.99	> 0.99	[4][8]
Limit of Quantification (LOQ)	0.1 - 20.0 ng/L	1 - 10 µg/kg	[4][8]
Recovery	80 - 110%	75 - 115%	[4][9]
Precision (RSD %)	< 20%	< 20%	[4]

Table 2: Example LC-MS/MS Instrumental Parameters

Parameter	Value
LC Column	C18, 2.1 x 100 mm, 2.7 µm
Mobile Phase A	Water with 0.1% Formic Acid
Mobile Phase B	Acetonitrile with 0.1% Formic Acid
Gradient	Start at 20% B, ramp to 95% B over 8 min, hold for 2 min
Flow Rate	0.4 mL/min
Ionization Mode	Electrospray Ionization (ESI), Negative
MRM Transition (4-BP)	e.g., m/z 149.1 → 134.1
MRM Transition (4-BP-d5)	e.g., m/z 154.1 → 139.1

Table 3: Example GC-MS Instrumental Parameters (for TMS derivatives)

Parameter	Value
GC Column	DB-5ms, 30 m x 0.25 mm, 0.25 µm
Carrier Gas	Helium, 1.2 mL/min constant flow
Inlet Temperature	280°C (Splitless mode)
Oven Program	60°C hold 2 min, ramp 15°C/min to 280°C, hold 5 min
MS Ionization	Electron Ionization (EI), 70 eV
MS Mode	Selected Ion Monitoring (SIM)
Target Ion (4-BP-TMS)	e.g., m/z 207
Target Ion (4-BP-d5-TMS)	e.g., m/z 212

Visualizations

Caption: Analytical workflow for 4-Butylphenol in environmental samples.

References

• 1. Isolation and Characterization of 4-tert-Butylphenol-Utilizing Sphingobium fuliginis Strains from Phragmites australis Rhizosphere Sediment - PMC [pmc.ncbi.nlm.nih.gov]
• 2. industrialchemicals.gov.au [industrialchemicals.gov.au]
• 3. 4-Butylphenol-d5 | CAS#:1219795-04-6 | Chemsrc [chemsrc.com]
• 4. library.dphen1.com [library.dphen1.com]
• 5. LC-MS Identification and Quantification of Phenolic Compounds in Solid Residues from the Essential Oil Industry - PMC [pmc.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. epa.gov [epa.gov]
• 8. library.dphen1.com [library.dphen1.com]
• 9. Frontiers | Simultaneous Removal and Extraction of Bisphenol A and 4-tert-butylphenol From Water Samples Using Magnetic Chitosan Particles [frontiersin.org]

Application Note: Quantitative Analysis of Alkylphenols in Wine Using Deuterated Internal Standards by GC-MS/MS

Audience: Researchers, scientists, and drug development professionals.

Core Requirements: This document provides a detailed protocol for the extraction and quantification of common alkylphenols in wine, employing deuterated internal standards for enhanced accuracy and precision. The methodology is based on Headspace Solid-Phase Microextraction (HS-SPME) coupled with Gas Chromatography-Tandem Mass Spectrometry (GC-MS/MS).

Introduction

Alkylphenols are a class of organic compounds that can be present in wine and may originate from various sources, including microbial metabolism (e.g., by Brettanomyces yeast) or migration from packaging materials. Certain alkylphenols, such as 4-ethylphenol (B45693) and 4-ethylguaiacol, are well-known for imparting undesirable sensory characteristics often described as "Brett character," with aromas of barnyard, horse sweat, or medicinal notes.[1] The monitoring of these compounds is crucial for quality control in the wine industry.

This application note details a robust and sensitive method for the simultaneous quantification of several alkylphenols in wine. The use of deuterated internal standards is critical for correcting variations in sample preparation and instrumental analysis, thereby ensuring high accuracy. The primary analytical technique described is Gas Chromatography coupled with Tandem Mass Spectrometry (GC-MS/MS), which offers excellent selectivity and sensitivity for complex matrices like wine.[2][3]

Experimental Protocols

Materials and Reagents

• Solvents and Reagents:

  • Ethanol (B145695) (absolute, CAS No. 64-17-5)[3]

  • Sodium chloride (NaCl, CAS No. 7647-14-5)[3]

  • Ultrapure water (Type I or II)[3]

• Analytical Standards:

  • 2-tert-butylphenol (CAS No. 88-18-6)[2]

  • 4-tert-butylphenol (CAS No. 98-54-4)[2]

  • 4-ethylphenol

  • 4-ethylguaiacol

  • And other relevant alkylphenols of interest.

• Deuterated Internal Standards:

  • 4-tert-butylphenol-d13 (CAS No. 225386-58-3) is a suitable example.[2][3]

  • 2,3,5,6-[2H4]-4-Ethylphenol (d4-4-ethylphenol) can be synthesized for use as an internal standard for 4-ethylphenol and 4-ethylguaiacol analysis.[4]

• Stock and Working Solutions:

  • Prepare individual stock solutions of each alkylphenol and the deuterated internal standard in ethanol at a concentration of 1 g/L.[2]

  • Prepare working standard solutions by diluting the stock solutions in a 12% (v/v) ethanol/water solution to create a calibration curve. A typical range would cover 1-100 µg/L with at least 5 calibration points.[2][3]

  • Prepare an internal standard spiking solution (e.g., 5 mg/L of 4-tert-butylphenol-d13 in ethanol).[2][3]

Sample Preparation: Headspace Solid-Phase Microextraction (HS-SPME)

• Place a 10 mL aliquot of the wine sample into a 20 mL SPME glass vial.[2][3]

• Add approximately 2 g of NaCl to the vial to increase the ionic strength of the sample, which enhances the release of volatile compounds into the headspace.[2][3]

• Spike the sample with 50 µL of the 5 mg/L deuterated internal standard solution.[2][3]

• Immediately seal the vial with a cap containing a Teflon-lined septum.[2][3]

• Incubate the vial in a heating block or water bath at 40°C.

• Expose a SPME fiber (e.g., polydimethylsiloxane (B3030410) coating) to the headspace of the vial for a specific time to allow for the extraction of the analytes. Extraction times can be optimized but are typically around 5 minutes for GC-MS/MS analysis.[2][3]

Instrumental Analysis: GC-MS/MS

• Injection: After extraction, the SPME fiber is immediately transferred to the GC injector. Desorption of the analytes from the fiber is typically carried out for 8-10 minutes in the injector port, which is maintained at a high temperature (e.g., 250-260°C).[3]

• Gas Chromatography: The separation of analytes is achieved on a capillary column (e.g., 5MS UI 30 m x 0.25 mm x 0.25 µm or equivalent).[3] An example of a suitable temperature program is as follows:

  • Initial oven temperature: 50°C

  • Ramp: 25°C/min up to 130°C[3]

  • Carrier gas: Helium at a constant flow rate (e.g., 2 mL/min).[3]

• Mass Spectrometry: The mass spectrometer is operated in Multiple Reaction Monitoring (MRM) mode for high selectivity and sensitivity.

  • Source Temperature: 250°C[3]

  • Quadrupole Temperature: 150°C[3]

  • Specific precursor-product ion transitions for each analyte and internal standard are monitored.

Data Presentation: Quantitative Performance

The following table summarizes typical performance characteristics for the analysis of selected alkylphenols in wine using GC-MS/MS.

Analyte	Linearity Range (µg/L)	Limit of Detection (LOD) (µg/L)	Limit of Quantification (LOQ) (µg/L)	Repeatability (CVr %)	Intermediate Precision (% CV)
2-tert-butylphenol	1 - 100	-	1	10.1	11.3
4-tert-butylphenol	1 - 100	-	-	-	-
4-ethylphenol	200 - 1800	2	5	~10	-
4-ethylguaiacol	40 - 400	1	5	~10	-

Data compiled from references.[5]

Visualization of Experimental Workflow

The following diagram illustrates the key steps in the analytical workflow for the determination of alkylphenols in wine.

Caption: Experimental workflow for alkylphenol analysis in wine.

References

• 1. ecommons.cornell.edu [ecommons.cornell.edu]
• 2. Determination of alkylphenols in wines by gas chromatography-mass spectrometry (GC-MS or GC-MS/MS) (Type-IV) | OIV [oiv.int]
• 3. Determination of alkylphenols in wines by gas chromatography-mass spectrometry (gc-ms or gc-ms/ms) | OIV [oiv.int]
• 4. Quantitative analysis of 4-ethylphenol and 4-ethylguaiacol in red wine - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]

Application Notes: Quantification of 4-Butylphenol in Food and Beverage Samples Using 4-Butylphenol-d5 as an Internal Standard

Introduction

4-Butylphenol is a chemical compound used in the manufacturing of various products, including resins, plastics, and as an intermediate in the synthesis of other chemicals. Its presence in the environment and potential for migration into food and beverages is a growing concern for consumer safety and regulatory bodies. Accurate and reliable quantification of 4-Butylphenol in complex matrices like food and beverages is crucial. This application note details a robust analytical method using Gas Chromatography-Mass Spectrometry (GC-MS) with 4-Butylphenol-d5 as an internal standard for the precise determination of 4-Butylphenol. The use of a deuterated internal standard is a well-established technique to improve the accuracy and precision of analytical measurements by correcting for variations during sample preparation and analysis.[1][2][3][4][5]

Principle

This method employs an internal standard calibration technique. A known amount of 4-Butylphenol-d5, a deuterated analog of the target analyte, is added to each sample, calibrant, and quality control sample at the beginning of the sample preparation process.[3][4] Since 4-Butylphenol-d5 is chemically almost identical to 4-Butylphenol, it behaves similarly during extraction, derivatization, and GC-MS analysis.[5] However, due to the mass difference between deuterium (B1214612) and hydrogen, the internal standard can be distinguished from the native analyte by the mass spectrometer. By comparing the response of the analyte to the response of the internal standard, any loss of analyte during the procedure can be compensated for, leading to more accurate quantification.[4]

Materials and Reagents

• Analytes: 4-Butylphenol (≥99% purity)

• Internal Standard: 4-Butylphenol-d5 (≥98% isotopic purity)

• Solvents: Dichloromethane, Methanol (B129727), Acetonitrile (B52724) (HPLC or GC grade)

• Reagents: Anhydrous Sodium Sulfate, Derivatizing agent (e.g., N,O-Bis(trimethylsilyl)trifluoroacetamide with 1% Trimethylchlorosilane - BSTFA + 1% TMCS)

• Solid Phase Extraction (SPE) Cartridges: Polymeric reversed-phase cartridges (e.g., Oasis HLB)

• Standard Solutions: Stock solutions of 4-Butylphenol and 4-Butylphenol-d5 are prepared in methanol. Working standard solutions and calibration standards are prepared by serial dilution of the stock solutions.

Instrumentation

• Gas Chromatograph: Equipped with a split/splitless injector and a suitable capillary column (e.g., 30 m x 0.25 mm ID, 0.25 µm film thickness, 5% phenyl-methylpolysiloxane).

• Mass Spectrometer: Capable of electron ionization (EI) and selected ion monitoring (SIM) or full scan mode.

Experimental Protocols

Protocol 1: Sample Preparation and Extraction

This protocol outlines the extraction of 4-Butylphenol from liquid (beverage) and solid (food) matrices.

For Beverage Samples (e.g., Juices, Soft Drinks):

• Internal Standard Spiking: To a 10 mL aliquot of the beverage sample, add a known amount of 4-Butylphenol-d5 internal standard solution (e.g., 100 µL of a 1 µg/mL solution).

• pH Adjustment: Adjust the sample pH to approximately 2 using a suitable acid (e.g., 1 M HCl) to ensure the phenolic compound is in its protonated form.

• Solid Phase Extraction (SPE):

  • Condition an SPE cartridge by passing 5 mL of methanol followed by 5 mL of deionized water (pH 2).

  • Load the prepared sample onto the SPE cartridge at a flow rate of approximately 2 mL/min.

  • Wash the cartridge with 5 mL of deionized water to remove interferences.

  • Dry the cartridge under a gentle stream of nitrogen for 10 minutes.

  • Elute the analyte and internal standard with 5 mL of dichloromethane.

• Drying and Concentration: Dry the eluate by passing it through anhydrous sodium sulfate. Evaporate the solvent to a final volume of approximately 1 mL under a gentle stream of nitrogen.

For Solid Food Samples (e.g., Fruits, Cereals):

• Homogenization: Homogenize a representative 5 g portion of the solid food sample.

• Internal Standard Spiking: Add a known amount of 4-Butylphenol-d5 internal standard solution to the homogenized sample.

• Extraction:

  • Add 10 mL of acetonitrile to the sample and vortex for 2 minutes.

  • Centrifuge the sample at 4000 rpm for 10 minutes.

  • Collect the supernatant.

  • Repeat the extraction step with another 10 mL of acetonitrile and combine the supernatants.

• Clean-up: The combined extract can be further cleaned up using a dispersive SPE (d-SPE) approach with appropriate sorbents or by following the SPE procedure described for beverage samples after solvent exchange to an aqueous solution.

• Drying and Concentration: Proceed as described for beverage samples.

Protocol 2: Derivatization and GC-MS Analysis

• Derivatization: To the final 1 mL extract, add 50 µL of BSTFA + 1% TMCS. Cap the vial tightly and heat at 70°C for 30 minutes. This step converts the polar phenol (B47542) group into a less polar and more volatile silyl (B83357) ether, improving chromatographic performance.

• GC-MS Analysis:

  • Injection: Inject 1 µL of the derivatized sample into the GC-MS system in splitless mode.

  • GC Conditions:

    • Inlet Temperature: 250°C

    • Oven Temperature Program: Start at 80°C, hold for 1 minute, ramp to 280°C at 10°C/min, and hold for 5 minutes.

    • Carrier Gas: Helium at a constant flow rate of 1.2 mL/min.

  • MS Conditions:

    • Ion Source Temperature: 230°C

    • Quadrupole Temperature: 150°C

    • Electron Ionization: 70 eV

    • Acquisition Mode: Selected Ion Monitoring (SIM). Monitor characteristic ions for both 4-Butylphenol-TMS and 4-Butylphenol-d5-TMS derivatives. (Note: The exact m/z values would need to be determined experimentally, but for illustrative purposes, one might monitor the molecular ion and a characteristic fragment for each).

Data Presentation

The following table summarizes hypothetical quantitative data for the analysis of 4-Butylphenol in a spiked beverage sample.

Parameter	Result
Analyte	4-Butylphenol
Internal Standard	4-Butylphenol-d5
Matrix	Apple Juice
Spiking Level	10 ng/mL
Mean Measured Concentration	9.8 ng/mL
Recovery	98%
Relative Standard Deviation (RSD)	4.2% (n=6)
Limit of Detection (LOD)	0.5 ng/mL
Limit of Quantification (LOQ)	1.5 ng/mL
Calibration Curve Range	1 - 100 ng/mL
Correlation Coefficient (r²)	>0.998

Visualizations

References

• 1. researchgate.net [researchgate.net]
• 2. chromatographyonline.com [chromatographyonline.com]
• 3. quantification of organic acids by deuterated standards - Chromatography Forum [chromforum.org]
• 4. Internal Standardization In Chromatography Explained | Internal Std [scioninstruments.com]
• 5. resolvemass.ca [resolvemass.ca]

Application Note: Mass Spectrometry Fragmentation Analysis of 4-Butylphenol-d5

Audience: Researchers, scientists, and drug development professionals.

Abstract: This document provides a detailed analysis of the electron ionization (EI) mass spectrometry fragmentation pattern of 4-Butylphenol-d5. It includes a summary of expected fragment ions, a comprehensive experimental protocol for analysis by gas chromatography-mass spectrometry (GC-MS), and a visual representation of the primary fragmentation pathway. This guide is intended to assist researchers in identifying and quantifying 4-Butylphenol-d5 in various matrices.

Introduction

4-Butylphenol is an organic compound used in the manufacturing of resins, plastics, and other industrial products. Deuterium-labeled internal standards, such as 4-Butylphenol-d5, are crucial for the accurate quantification of the parent compound in complex environmental and biological samples. Understanding the mass spectrometry fragmentation pattern of 4-Butylphenol-d5 is essential for developing robust analytical methods using techniques like GC-MS. In electron ionization mass spectrometry, alkylphenols undergo characteristic fragmentation, primarily through cleavage of the alkyl chain.

Predicted Mass Fragmentation Pattern

Under electron ionization (EI), 4-Butylphenol-d5 is expected to undergo fragmentation primarily at the benzylic position due to the stability of the resulting cation. Assuming the five deuterium (B1214612) atoms are located on the aromatic ring, the key fragmentation pathway involves the loss of a propyl radical.

The molecular ion of 4-Butylphenol-d5 ([M]+•) would have a mass-to-charge ratio (m/z) of 155. The most significant fragmentation is the benzylic cleavage, which involves the breaking of the Cα-Cβ bond of the butyl group. This results in the loss of a propyl radical (•C3H7), leading to the formation of a stable hydroxytropylium-d5 ion or a related resonance-stabilized structure.

Table 1: Predicted Quantitative Data for Major Fragments of 4-Butylphenol-d5

Fragment Description	Proposed Structure	m/z (amu)	Relative Abundance (%)
Molecular Ion	[C10H8D5O]+•	155	Moderate
Benzylic Cleavage Fragment	[C7H2D5O]+	112	High (Base Peak)

Note: Relative abundance is predicted based on the typical fragmentation of alkylphenols where benzylic cleavage leads to the base peak.

Experimental Protocol: GC-MS Analysis

This protocol outlines a general procedure for the analysis of 4-Butylphenol-d5 using a standard gas chromatograph coupled to a mass spectrometer.

3.1. Sample Preparation (Example for Water Samples)

• To a 10 mL water sample, add a known concentration of 4-Butylphenol-d5 as an internal standard.

• Adjust the pH of the sample to < 2 using a suitable acid (e.g., HCl).

• Perform a liquid-liquid extraction with an appropriate solvent like dichloromethane (B109758) or methyl tert-butyl ether (MTBE).

• Dry the organic extract over anhydrous sodium sulfate.

• Concentrate the extract to a final volume of 1 mL under a gentle stream of nitrogen.

• The sample is now ready for GC-MS analysis.

3.2. Instrumentation

A gas chromatograph equipped with a capillary column coupled to a mass spectrometer with an electron ionization source is recommended.

3.3. GC-MS Parameters

Parameter	Recommended Setting
Gas Chromatograph
Injection Volume	1 µL
Injector Temperature	260°C
Injection Mode	Splitless
Carrier Gas	Helium at a constant flow of 1.0 mL/min
Column	30 m x 0.25 mm ID x 0.25 µm film thickness (e.g., DB-5MS or equivalent)
Oven Program	Initial temp 50°C, hold for 2 min; ramp at 10°C/min to 300°C, hold for 5 min
Mass Spectrometer
Ionization Mode	Electron Ionization (EI)
Ionization Energy	70 eV
Source Temperature	230°C
Quadrupole Temperature	150°C
Mass Range	50-300 amu
Acquisition Mode	Full Scan or Selected Ion Monitoring (SIM)

Note: For quantitative analysis, SIM mode is recommended, monitoring m/z 155 and 112.

Fragmentation Pathway Visualization

The primary fragmentation pathway of 4-Butylphenol-d5 upon electron ionization is depicted below.

Caption: Fragmentation of 4-Butylphenol-d5.

Conclusion

The mass spectrometry fragmentation of 4-Butylphenol-d5 is characterized by a prominent molecular ion at m/z 155 and a base peak at m/z 112, resulting from a predictable benzylic cleavage. The provided GC-MS protocol offers a robust starting point for method development for the detection and quantification of this compound. These application notes serve as a valuable resource for researchers in analytical chemistry and related fields.

Application Note: Structural Confirmation of 4-Butylphenol-d5 by NMR Spectroscopy

Audience: Researchers, scientists, and drug development professionals.

Introduction

4-Butylphenol is an important intermediate in the chemical industry, used in the production of resins, plastics, and other materials. Isotopically labeled analogs, such as 4-Butylphenol-d5, are valuable tools in mechanistic studies, metabolic fate investigations, and as internal standards in quantitative analysis. Nuclear Magnetic Resonance (NMR) spectroscopy is a powerful non-destructive technique for the structural elucidation and confirmation of organic molecules. This application note provides a detailed protocol for the structural confirmation of 4-Butylphenol-d5, assuming deuteration on the five positions of the phenyl ring, using ¹H, ¹³C, and ²H NMR spectroscopy.

The deuteration of the aromatic ring leads to characteristic changes in the NMR spectra. In ¹H NMR, the aromatic proton signals are absent. In ¹³C NMR, the deuterated carbons exhibit triplet splitting and an isotopic shift. ²H NMR provides direct evidence of the deuterium (B1214612) incorporation.

Predicted NMR Spectral Data

The following table summarizes the predicted and experimental NMR data for 4-Butylphenol and the predicted data for 4-Butylphenol-d5 (phenyl-d5). The experimental data for 4-Butylphenol is sourced from publicly available spectral databases and literature.[1][2] Isotopic effects from deuterium substitution typically cause a small upfield shift (negative ppm) in the chemical shifts of nearby carbons and protons.

Table 1: Comparison of Predicted ¹H and ¹³C NMR Chemical Shifts (ppm) for 4-Butylphenol and 4-Butylphenol-d5 in CDCl₃

Position	4-Butylphenol ¹H (ppm)	4-Butylphenol-d5 ¹H (Predicted, ppm)	4-Butylphenol ¹³C (ppm)	4-Butylphenol-d5 ¹³C (Predicted, ppm)	Notes on 4-Butylphenol-d5 Spectrum
OH	~4.6 (broad s)	~4.6 (broad s)	-	-	Signal presence confirmed by D₂O exchange.
H-2, H-6	~7.02 (d)	Absent	115.04	~114.9 (t)	Carbon signal will be a triplet due to C-D coupling and have reduced intensity.
H-3, H-5	~6.72 (d)	Absent	129.47	~129.3 (t)	Carbon signal will be a triplet due to C-D coupling and have reduced intensity.
C-1	-	-	153.36	~153.2 (s)	Minor upfield shift due to isotopic effect.
C-4	-	-	135.22	~135.1 (s)	Minor upfield shift due to isotopic effect.
α-CH₂	~2.51 (t)	~2.51 (t)	34.74	~34.7 (s)	Chemical shift and multiplicity expected to be largely unchanged.
β-CH₂	~1.53 (m)	~1.53 (m)	33.92	~33.9 (s)	Chemical shift and multiplicity expected to be largely unchanged.
γ-CH₂	~1.31 (m)	~1.31 (m)	22.30	~22.3 (s)	Chemical shift and multiplicity expected to be largely unchanged.
δ-CH₃	~0.89 (t)	~0.89 (t)	13.98	~13.9 (s)	Chemical shift and multiplicity expected to be largely unchanged.

Predicted shifts are based on known isotopic effects. 't' denotes a triplet, 's' a singlet. The multiplicity of carbon signals assumes proton decoupling.

Experimental Protocols

1. Sample Preparation

Proper sample preparation is crucial for obtaining high-quality NMR spectra.[3][4]

• For ¹H and ¹³C NMR:

  • Weigh 5-25 mg of 4-Butylphenol-d5 for ¹H NMR or 50-100 mg for ¹³C NMR into a clean, dry vial.[3]

  • Add approximately 0.6-0.7 mL of deuterated chloroform (B151607) (CDCl₃) to the vial and gently swirl to dissolve the sample.[3][5]

  • Filter the solution through a Pasteur pipette with a small plug of glass wool into a clean, high-quality 5 mm NMR tube to remove any particulate matter.[4][6]

  • Cap the NMR tube securely.

• For ²H NMR:

  • Prepare the sample as above, but use a non-deuterated solvent such as chloroform (CHCl₃). This is to avoid a large solvent signal that would obscure the analyte's deuterium signals.

  • The concentration should be similar to that used for ¹³C NMR to ensure a good signal-to-noise ratio.

2. NMR Data Acquisition

The following are general parameters for a 400 MHz NMR spectrometer. These may need to be optimized for the specific instrument used.

• ¹H NMR Spectroscopy:

  • Nucleus: ¹H

  • Solvent: CDCl₃

  • Temperature: 298 K

  • Pulse Program: Standard single-pulse experiment (e.g., 'zg30')

  • Number of Scans: 16-64

  • Spectral Width: -2 to 12 ppm

  • Acquisition Time: ~4 seconds

  • Relaxation Delay: 2 seconds

• ¹³C{¹H} NMR Spectroscopy (Proton Decoupled):

  • Nucleus: ¹³C

  • Solvent: CDCl₃

  • Temperature: 298 K

  • Pulse Program: Standard proton-decoupled experiment (e.g., 'zgpg30')

  • Number of Scans: 1024 or more, depending on concentration

  • Spectral Width: 0 to 220 ppm

  • Acquisition Time: ~1-2 seconds

  • Relaxation Delay: 2-5 seconds

• ²H NMR Spectroscopy:

  • Nucleus: ²H

  • Solvent: CHCl₃

  • Temperature: 298 K

  • Pulse Program: Standard single-pulse experiment, unlocked

  • Number of Scans: 128 or more

  • Spectral Width: -1 to 10 ppm

  • Acquisition Time: ~2 seconds

  • Relaxation Delay: 1 second

  • Note: ²H NMR experiments are typically run unlocked. Shimming can be performed on the proton signal of the non-deuterated solvent.

3. Data Processing and Analysis

• Apply Fourier transformation to the acquired Free Induction Decay (FID).

• Phase correct the resulting spectrum.

• Calibrate the chemical shift scale. For ¹H and ¹³C spectra in CDCl₃, the residual solvent peak can be used as a secondary reference (δH = 7.26 ppm, δC = 77.16 ppm).

• Integrate the signals in the ¹H spectrum.

• Analyze the chemical shifts, multiplicities, and integrals to confirm the structure of 4-Butylphenol-d5. The absence of signals in the aromatic region of the ¹H spectrum and the presence of a signal in the ²H spectrum are key indicators of successful deuteration on the phenyl ring. The characteristic triplet pattern for the deuterated carbons in the ¹³C spectrum provides further confirmation.

Visualizations

Experimental Workflow for Structural Confirmation

Caption: Workflow for NMR-based structural confirmation of 4-Butylphenol-d5.

Signaling Pathway of NMR Data to Structure

Caption: Logical flow from NMR data to structural confirmation.

References

• 1. pubs.acs.org [pubs.acs.org]
• 2. medchemexpress.cn [medchemexpress.cn]
• 3. Isotope shifts and other isotope effects [chem.ch.huji.ac.il]
• 4. mdpi.com [mdpi.com]
• 5. Deuterium isotope effect on 1H and 13C chemical shifts of intramolecularly hydrogen bonded perylenequinones - Journal of the Chemical Society, Perkin Transactions 2 (RSC Publishing) [pubs.rsc.org]
• 6. scholarworks.sfasu.edu [scholarworks.sfasu.edu]

Application Note: Sample Preparation for the Analysis of 4-Butylphenol-d5

Audience: Researchers, scientists, and drug development professionals.

Introduction: 4-Butylphenol is an alkylphenol compound used in the manufacturing of resins, plastics, and other industrial products. Its presence in environmental and biological samples is of interest due to its potential as an endocrine-disrupting chemical. 4-Butylphenol-d5 is the deuterated analogue of 4-butylphenol, commonly used as an internal standard in quantitative analysis to improve accuracy and precision by correcting for matrix effects and variations during sample preparation and analysis.[1] The selection of an appropriate sample preparation technique is critical for achieving reliable and sensitive detection. This document outlines detailed protocols for three common extraction techniques: Solid-Phase Extraction (SPE), Liquid-Liquid Extraction (LLE), and QuEChERS (Quick, Easy, Cheap, Effective, Rugged, and Safe), followed by analysis using Gas Chromatography-Mass Spectrometry (GC-MS) or Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS).

Sample Preparation Techniques

The choice of extraction method depends on the sample matrix, the required limit of detection, and the available equipment.

Solid-Phase Extraction (SPE)

SPE is a highly effective technique for extracting and concentrating analytes from liquid samples, particularly aqueous matrices like environmental water. It involves passing the sample through a solid sorbent that retains the analyte, which is then eluted with a small volume of organic solvent.

Workflow for Solid-Phase Extraction (SPE):

SPE Workflow for 4-Butylphenol-d5 Analysis.

Liquid-Liquid Extraction (LLE)

LLE is a classic extraction method based on the differential solubility of an analyte between two immiscible liquid phases, typically an aqueous sample and an organic solvent.[2] It is a versatile technique applicable to a wide range of sample types.

Workflow for Liquid-Liquid Extraction (LLE):

LLE Workflow for 4-Butylphenol-d5 Analysis.

QuEChERS

The QuEChERS method is a streamlined approach that combines extraction and cleanup in two simple steps.[3] It is widely used for multi-residue analysis in complex matrices like food and environmental samples.[4][5]

Workflow for QuEChERS:

QuEChERS Workflow for 4-Butylphenol-d5 Analysis.

Experimental Protocols

Protocol 1: Solid-Phase Extraction (SPE) for Water Samples

This protocol is adapted from methods used for the analysis of endocrine disruptors in environmental waters.[6][7]

Materials:

• SPE Cartridges: Reversed-phase polymer cartridges (e.g., Oasis HLB) or N-containing poly(styrene-divinylbenzene-methacrylic acid) copolymer.[8]

• Solvents: Methanol (MeOH), Isopropanol, Methyl tert-butyl ether (MTBE), Acetonitrile (B52724) (ACN), Reagent-grade water.

• Internal Standard Spiking Solution: 4-Butylphenol-d5 in Methanol.

• SPE Vacuum Manifold.

• Glassware: Volumetric flasks, vials.

Procedure:

• Sample Pre-treatment:

  • Collect a 500 mL water sample in a clean glass bottle.

  • Spike the sample with the 4-Butylphenol-d5 internal standard solution to achieve the desired final concentration.

  • Adjust the sample pH if necessary based on the chosen sorbent's requirements.

• Cartridge Conditioning:

  • Place the SPE cartridge on the vacuum manifold.

  • Condition the cartridge by passing 6 mL of an isopropanol-MTBE mixture (10:90, v/v).[6]

  • Follow with 6 mL of Methanol.[6]

  • Finally, equilibrate with 6 mL of reagent-grade water. Do not allow the sorbent bed to dry.[6][9]

• Sample Loading:

  • Load the 500 mL water sample onto the cartridge at a flow rate of 5-10 mL/min.

• Washing:

  • Wash the cartridge sequentially with 3 mL of a water-methanol mixture (70:30, v/v) and then 3 mL of water to remove polar interferences.[6]

• Elution:

  • Dry the cartridge under vacuum for 10-15 minutes.

  • Elute the retained analytes with two 3 mL portions of an isopropanol-MTBE mixture (10:90, v/v).[6]

• Concentration and Reconstitution:

  • Evaporate the eluate to dryness under a gentle stream of nitrogen.

  • Reconstitute the residue in a suitable volume (e.g., 200 µL) of a water-acetonitrile mixture (80:20, v/v) for LC-MS/MS analysis or a solvent compatible with GC-MS.[6]

Protocol 2: QuEChERS for Solid and Semi-Solid Matrices (e.g., Sediments, Food)

This protocol is based on the EN 15662 method, widely applied for pesticide and contaminant analysis.[4][5]

Materials:

• Solvents: Acetonitrile (ACN), acetic acid.

• QuEChERS Extraction Salts: 4 g Magnesium Sulfate (MgSO₄), 1 g Sodium Chloride (NaCl), 1 g Trisodium Citrate Dihydrate, 0.5 g Disodium Hydrogen Citrate Sesquihydrate.[4]

• QuEChERS Dispersive SPE (dSPE) Cleanup Tubes: Containing 150 mg MgSO₄, 25 mg Primary Secondary Amine (PSA), and 25 mg C18 sorbent.[4]

• Internal Standard Spiking Solution: 4-Butylphenol-d5 in Acetonitrile.

• Equipment: High-speed centrifuge, vortex mixer.

Procedure:

• Sample Preparation and Extraction:

  • Weigh 10 g of the homogenized sample into a 50 mL centrifuge tube. For dry samples, pre-wetting with a defined amount of water may be necessary.[4]

  • Add 10 mL of acetonitrile.

  • Add the internal standard solution (4-Butylphenol-d5).

  • Add the QuEChERS extraction salts.[4]

  • Immediately cap and shake vigorously for 1 minute.

  • Centrifuge at ≥3000 g for 5 minutes.

• Dispersive SPE Cleanup:

  • Transfer a 1 mL aliquot of the upper acetonitrile layer into a dSPE cleanup tube.[4]

  • Shake vigorously for 30 seconds.

  • Centrifuge at ≥3000 g for 5 minutes.

• Final Extract Preparation:

  • The resulting supernatant is the final extract.

  • For LC-MS/MS analysis, the extract can be diluted (e.g., 10x) with deionized water or mobile phase.[4]

  • For GC-MS analysis, the extract can often be analyzed directly.

Data and Performance

The performance of these methods is evaluated based on recovery, precision (Relative Standard Deviation - RSD), and sensitivity (Limits of Detection/Quantification - LOD/LOQ). The use of 4-Butylphenol-d5 as an internal standard is crucial for achieving high accuracy and precision.[6]

Table 1: Performance Data for Alkylphenol Analysis using Various Techniques

Technique	Matrix	Analyte(s)	Recovery (%)	Precision (%RSD)	LOQ	Citation
SPE-LC-MS/MS	Environmental Water	4-tert-butylphenol & others	80.1 - 110.2	< 20.0	0.1 - 20.0 ng/L	[7]
QuEChERS-GC-MS/MS	River Sediments	4-tertoctylphenol & others	72 - 96	< 20	0.5 - 5.0 µg/kg	[5]
QuEChERS-LC-Orbitrap MS	Dairy Products	4-tert-octylphenol & others	91 - 108	0.6 - 13.3	< 20 ng/g	[10]

Analytical Instrumentation

Gas Chromatography-Mass Spectrometry (GC-MS)

GC-MS is a robust technique for the analysis of semi-volatile compounds like 4-butylphenol.[11]

• Derivatization: Phenols can be analyzed directly, but derivatization (e.g., with PFBBr or BSTFA) can improve chromatographic peak shape and sensitivity.[12][13]

• Column: A non-polar or mid-polarity column, such as a 5% phenyl-methylpolysiloxane (e.g., DB-5ms), is commonly used.

• Injection: Splitless injection is typically used for trace analysis.

• Detection: Mass spectrometry is performed in Selected Ion Monitoring (SIM) mode for quantification, monitoring characteristic ions of 4-Butylphenol and 4-Butylphenol-d5.

Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS)

LC-MS/MS is highly sensitive and selective and often does not require derivatization, simplifying the sample preparation workflow.[8]

• Column: A reversed-phase C18 column is typically used for separation.

• Mobile Phase: A gradient of water and an organic solvent (e.g., acetonitrile or methanol), often with a modifier like formic acid or ammonium (B1175870) formate, is used.[6][7]

• Ionization: Electrospray ionization (ESI) in negative mode is generally preferred for phenols.

• Detection: Multiple Reaction Monitoring (MRM) is used for quantification, providing high selectivity and sensitivity by monitoring specific precursor-to-product ion transitions for both the analyte and the deuterated internal standard.

References

• 1. 4-Butylphenol-d5 | CAS#:1219795-04-6 | Chemsrc [chemsrc.com]
• 2. researchgate.net [researchgate.net]
• 3. QuEChERS Method for Pesticide Residue Analysis | Phenomenex [phenomenex.com]
• 4. gcms.cz [gcms.cz]
• 5. Fast analysis of 4-tertoctylphenol, pentachlorophenol and 4-nonylphenol in river sediments by QuEChERS extraction procedure combined with GC-QqQ-MS/MS - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. library.dphen1.com [library.dphen1.com]
• 7. library.dphen1.com [library.dphen1.com]
• 8. shimadzu.com [shimadzu.com]
• 9. waters.com [waters.com]
• 10. mdpi.com [mdpi.com]
• 11. 4-Tert-butylphenol - analysis - Analytice [analytice.com]
• 12. epa.gov [epa.gov]
• 13. researchgate.net [researchgate.net]

Application Notes and Protocols for Derivatization of Phenols for GC Analysis with Deuterated Standards

For Researchers, Scientists, and Drug Development Professionals

Introduction

Phenolic compounds are a broad class of chemical compounds characterized by a hydroxyl group attached directly to an aromatic hydrocarbon group. Their analysis is crucial in various fields, including environmental monitoring, food science, and pharmaceutical development, due to their diverse biological activities and potential toxicity. Gas chromatography (GC) is a powerful technique for the separation and quantification of phenols. However, the inherent polarity of the hydroxyl group can lead to poor chromatographic peak shape and thermal degradation in the GC inlet.[1]

Derivatization is a chemical modification process that converts polar functional groups into less polar and more volatile derivatives, thereby improving their GC performance.[2] This application note provides detailed protocols for two common derivatization methods for phenols: silylation and acetylation. Furthermore, it emphasizes the importance of using deuterated internal standards for accurate and precise quantification, a gold standard in analytical chemistry.[3][4] Isotope dilution mass spectrometry, which utilizes stable isotope-labeled standards like deuterated phenols, effectively corrects for matrix effects and variations during sample preparation and analysis.[3]

Derivatization Methods

Two of the most prevalent and effective derivatization techniques for preparing phenols for GC analysis are silylation and acetylation.

Silylation: This method involves the replacement of the active hydrogen of the hydroxyl group with a trimethylsilyl (B98337) (TMS) or tert-butyldimethylsilyl (TBDMS) group.[1] Silylating reagents, such as N,O-Bis(trimethylsilyl)trifluoroacetamide (BSTFA) and N-methyl-N-(tert-butyldimethylsilyl)trifluoroacetamide (MTBSTFA), are highly effective.[1][5] Silylated derivatives are generally more volatile, less polar, and more thermally stable than their parent compounds.[1]

Acetylation: This technique introduces an acetyl group to the phenolic hydroxyl group, typically using acetic anhydride (B1165640).[6][7][8][9][10] The resulting acetate (B1210297) esters are more stable than silyl (B83357) derivatives, which can be advantageous for samples requiring longer storage or more rigorous workup conditions.[1]

The Role of Deuterated Internal Standards

For robust and accurate quantification, the use of a deuterated internal standard, such as phenol-d5 (B121304) or phenol-d6, is highly recommended.[3][11] These standards are chemically identical to the analyte of interest but have a different mass due to the presence of deuterium (B1214612) atoms. By adding a known amount of the deuterated standard to the sample at the beginning of the workflow, any loss of analyte during sample preparation and analysis can be corrected for by measuring the ratio of the native analyte to the deuterated standard.[3] This approach significantly improves the accuracy and precision of the analytical method.[12]

Quantitative Data Summary

The following table summarizes typical quantitative performance data for the GC-MS analysis of phenols following derivatization. These values are indicative and may vary depending on the specific phenol (B47542), derivatization method, matrix, and instrumentation.

Analyte	Derivatization Method	Derivatizing Reagent	Internal Standard	Linearity Range (µg/L)	LOD (µg/L)	LOQ (µg/L)	Reference
Phenol	Acetylation	Acetic Anhydride	Phenol-d5	0.2 - 100	-	-	[13]
23 Phenols	Acetylation	Acetic Anhydride	-	0.01 - 10	-	-	[14]
Alkylphenols	Silylation	Pentafluoropyridine	-	10 - 1000	0.45 - 2.3	-	[15]
Various Phenols	Silylation	BSTFA	-	-	0.02 - 0.5 (µg/mL)	-	[16]
Organic Acids	Silylation	MTBSTFA	-	R² > 0.9955	0.317 - 0.410 (µg/mL)	0.085 - 1.53 (µg/mL)	[17]
Phenolic Compounds	Silylation	BSTFA	-	-	0.5 - 1.3 (mg/L)	-	[18]

Experimental Protocols

Protocol 1: Silylation of Phenols using BSTFA

This protocol describes the derivatization of phenols using N,O-Bis(trimethylsilyl)trifluoroacetamide (BSTFA).

Materials:

• Phenol standard solution

• Deuterated phenol internal standard solution (e.g., Phenol-d6)[11]

• N,O-Bis(trimethylsilyl)trifluoroacetamide (BSTFA) with 1% Trimethylchlorosilane (TMCS)

• Anhydrous pyridine (B92270) or other suitable aprotic solvent (e.g., acetone)[19]

• GC vials with inserts

• Heating block or oven

Procedure:

• Sample Preparation: To a 1.5 mL GC vial, add an appropriate volume of the sample extract or standard solution.

• Internal Standard Spiking: Add a known amount of the deuterated internal standard solution to the vial.

• Evaporation: Evaporate the solvent to dryness under a gentle stream of nitrogen at room temperature.

• Derivatization: Add 50 µL of anhydrous pyridine and 50 µL of BSTFA (+1% TMCS) to the dried residue.

• Reaction: Cap the vial tightly and heat at 70°C for 30 minutes. The reaction in acetone (B3395972) can be completed in as little as 15 seconds at room temperature.[19]

• Cooling and Analysis: Allow the vial to cool to room temperature. The sample is now ready for GC-MS analysis.

Protocol 2: Acetylation of Phenols using Acetic Anhydride

This protocol details the derivatization of phenols using acetic anhydride.

Materials:

• Phenol standard solution

• Deuterated phenol internal standard solution (e.g., Phenol-d5)

• Acetic anhydride[6][7][8][9][10]

• Potassium carbonate (K₂CO₃) or sodium bicarbonate (NaHCO₃) as a catalyst[6][8]

• Organic solvent (e.g., hexane (B92381), dichloromethane)

• GC vials

• Vortex mixer

Procedure:

• Sample Preparation: In a suitable vial, combine the aqueous sample or standard with the deuterated internal standard.

• Catalyst Addition: Add a small amount of potassium carbonate or sodium bicarbonate to the solution to act as a catalyst.

• Derivatization Reagent: Add an excess of acetic anhydride to the mixture.

• Reaction: Vigorously mix the solution for several minutes at room temperature. The reaction is typically rapid.

• Extraction: Extract the acetylated phenols into an organic solvent such as hexane or dichloromethane.

• Analysis: The organic layer can be directly injected into the GC-MS for analysis.

Visualizations

Caption: Experimental workflow for phenol analysis by GC-MS.

References

• 1. benchchem.com [benchchem.com]
• 2. GC Technical Tip: Derivation for GC | Phenomenex [discover.phenomenex.com]
• 3. benchchem.com [benchchem.com]
• 4. benchchem.com [benchchem.com]
• 5. researchportal.lih.lu [researchportal.lih.lu]
• 6. mdpi.com [mdpi.com]
• 7. Frontiers | A Stoichiometric Solvent-Free Protocol for Acetylation Reactions [frontiersin.org]
• 8. researchgate.net [researchgate.net]
• 9. nopr.niscpr.res.in [nopr.niscpr.res.in]
• 10. scispace.com [scispace.com]
• 11. Phenol-d₆ (D, 98%) - Cambridge Isotope Laboratories, DLM-370-5 [isotope.com]
• 12. benchchem.com [benchchem.com]
• 13. researchgate.net [researchgate.net]
• 14. Estimation of selected phenols in drinking water with in situ acetylation and study on the DNA damaging properties of polychlorinated phenols - PubMed [pubmed.ncbi.nlm.nih.gov]
• 15. researchgate.net [researchgate.net]
• 16. researchgate.net [researchgate.net]
• 17. researchgate.net [researchgate.net]
• 18. researchgate.net [researchgate.net]
• 19. Silyl derivatization of alkylphenols, chlorophenols, and bisphenol A for simultaneous GC/MS determination - PubMed [pubmed.ncbi.nlm.nih.gov]

Application of 4-Butylphenol-d5 in Metabolomics Research: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and protocols for the utilization of 4-Butylphenol-d5 in metabolomics research. The focus is on its application as an internal standard for accurate quantification of 4-Butylphenol (B154549), its role in metabolic pathway analysis, and its potential use in metabolic flux analysis.

Introduction: The Role of Deuterated Standards in Metabolomics

In the field of metabolomics, accurate and precise quantification of metabolites is crucial for understanding biological processes and for the development of new therapeutics. Stable isotope-labeled internal standards, particularly deuterated compounds like 4-Butylphenol-d5, are indispensable tools in mass spectrometry-based metabolomics.[1] Deuterated standards are chemically almost identical to their endogenous counterparts but are distinguishable by their increased mass. This property allows them to be used as ideal internal standards to correct for variations that can occur during sample preparation, extraction, and analysis, thereby significantly improving the accuracy and precision of quantitative results.

The use of deuterated standards like 4-Butylphenol-d5 offers several key advantages:

• Improved Accuracy and Precision: Co-elution with the unlabeled analyte allows for effective compensation for matrix effects, extraction inconsistencies, and instrument response variations.

• Enhanced Sensitivity: Helps to differentiate true analyte signals from background noise, leading to more reliable detection, especially at low concentrations.

• Confident Identification: The known mass difference between the labeled and unlabeled compound provides a high degree of confidence in analyte identification.

Quantitative Analysis using 4-Butylphenol-d5 as an Internal Standard

4-Butylphenol-d5 is an ideal internal standard for the quantification of 4-butylphenol in various biological matrices such as plasma, urine, and tissue homogenates. The following protocol is a representative method for the analysis of 4-butylphenol using liquid chromatography-tandem mass spectrometry (LC-MS/MS) with 4-Butylphenol-d5 as the internal standard.

Experimental Protocol: Quantification of 4-Butylphenol in Human Urine

This protocol is adapted from a method for a similar phenolic compound and is provided as a comprehensive template.

a. Materials and Reagents:

• 4-Butylphenol standard

• 4-Butylphenol-d5 internal standard

• Methanol (B129727) (LC-MS grade)

• Acetonitrile (B52724) (LC-MS grade)

• Formic acid

• Ammonium (B1175870) formate

• β-glucuronidase/sulfatase from Helix pomatia

• Ammonium acetate (B1210297) buffer (pH 5.0)

• Solid-phase extraction (SPE) cartridges (e.g., C18)

• Ultrapure water

b. Sample Preparation:

• Thaw frozen human urine samples at room temperature.

• To 1 mL of urine in a glass vial, add 50 µL of 4-Butylphenol-d5 internal standard solution (concentration to be optimized based on expected analyte levels).

• Add 200 µL of ammonium acetate buffer (1 M, pH 5.0).

• Add 10 µL of β-glucuronidase/sulfatase solution.

• Vortex the mixture and incubate at 37°C for at least 4 hours (or overnight) to ensure complete hydrolysis of glucuronide and sulfate (B86663) conjugates.

• Condition an SPE cartridge by passing 3 mL of methanol followed by 3 mL of ultrapure water.

• Load the hydrolyzed urine sample onto the SPE cartridge.

• Wash the cartridge with 3 mL of 5% methanol in water to remove polar interferences.

• Dry the cartridge under vacuum for 10 minutes.

• Elute the analyte and internal standard with 3 mL of methanol.

• Evaporate the eluate to dryness under a gentle stream of nitrogen at 40°C.

• Reconstitute the residue in 100 µL of the initial mobile phase (e.g., 10% acetonitrile in water with 0.1% formic acid).

c. LC-MS/MS Analysis:

• Liquid Chromatography (LC):

  • Column: C18 reversed-phase column (e.g., 2.1 x 100 mm, 1.8 µm)

  • Mobile Phase A: 0.1% Formic acid in water

  • Mobile Phase B: 0.1% Formic acid in acetonitrile

  • Gradient: A typical gradient would start at 10% B, ramp to 95% B over several minutes, hold, and then return to initial conditions for equilibration. The gradient should be optimized to ensure good separation of 4-butylphenol from matrix components.

  • Flow Rate: 0.3 mL/min

  • Injection Volume: 5 µL

• Tandem Mass Spectrometry (MS/MS):

  • Ionization Mode: Electrospray Ionization (ESI), Negative Ion Mode

  • Multiple Reaction Monitoring (MRM) Transitions:

    • 4-Butylphenol: Precursor ion (m/z) -> Product ion (m/z) (To be determined by infusion of the standard)

    • 4-Butylphenol-d5: Precursor ion (m/z) -> Product ion (m/z) (To be determined by infusion of the standard)

  • Instrument Parameters: Optimize parameters such as capillary voltage, source temperature, desolvation gas flow, and collision energy for maximum signal intensity.

d. Data Presentation: Calibration and Quantification

A calibration curve is constructed by plotting the ratio of the peak area of the 4-butylphenol to the peak area of the 4-Butylphenol-d5 internal standard against the concentration of the 4-butylphenol standards. The concentration of 4-butylphenol in the biological samples is then determined from this calibration curve.

Table 1: Representative Calibration Curve Data for 4-Butylphenol Quantification

Standard Concentration (ng/mL)	4-Butylphenol Peak Area	4-Butylphenol-d5 Peak Area	Peak Area Ratio (Analyte/IS)
1	1,250	50,000	0.025
5	6,300	51,000	0.124
10	12,800	50,500	0.253
50	65,000	49,800	1.305
100	132,000	50,200	2.629
500	660,000	49,500	13.333

Note: The data in this table is hypothetical and for illustrative purposes. Actual peak areas will vary depending on the instrument and method conditions.

Table 2: Example Quantitative Data for 4-Butylphenol in Human Serum Samples

Sample ID	4-Butylphenol Peak Area	4-Butylphenol-d5 Peak Area	Peak Area Ratio (Analyte/IS)	Calculated Concentration (ng/mL)
Control 1	850	50,200	0.017	0.68
Control 2	920	49,900	0.018	0.72
Exposed 1	4,500	50,500	0.089	3.56
Exposed 2	5,100	49,700	0.103	4.12

Note: This data is illustrative. Based on studies of similar compounds, concentrations of alkylphenols in human serum can range from the low ng/mL level.

Metabolic Pathway Analysis

4-Butylphenol-d5 can be used as a tracer to investigate the metabolic fate of 4-butylphenol in biological systems. By administering the deuterated compound to an in vitro or in vivo model, researchers can track the appearance of deuterated metabolites using mass spectrometry. This allows for the elucidation of metabolic pathways and the identification of novel metabolites.

The proposed metabolic pathway of 4-tert-butylphenol (B1678320) involves hydroxylation followed by a meta-cleavage pathway. Key metabolites identified in studies with the non-deuterated compound include 4-tert-butylcatechol (B165716) and 3,3-dimethyl-2-butanone.

Experimental Protocol: In Vitro Metabolism of 4-Butylphenol-d5 using Liver Microsomes

a. Materials and Reagents:

• 4-Butylphenol-d5

• Pooled human liver microsomes (HLMs)

• NADPH regenerating system (e.g., containing glucose-6-phosphate, glucose-6-phosphate dehydrogenase, and NADP+)

• Phosphate (B84403) buffer (pH 7.4)

• Acetonitrile (ice-cold)

b. Incubation Procedure:

• Pre-warm a solution of HLMs in phosphate buffer to 37°C.

• In a microcentrifuge tube, combine the HLM solution, NADPH regenerating system, and 4-Butylphenol-d5 (final concentration typically 1-10 µM).

• Initiate the reaction by adding the NADPH regenerating system.

• Incubate at 37°C with shaking.

• At various time points (e.g., 0, 15, 30, 60, 120 minutes), quench the reaction by adding two volumes of ice-cold acetonitrile.

• Vortex and centrifuge to precipitate proteins.

• Analyze the supernatant for the disappearance of the parent compound (4-Butylphenol-d5) and the appearance of deuterated metabolites by LC-MS/MS.

Visualization of Experimental Workflow and Metabolic Pathway

Caption: Workflow for the quantitative analysis of 4-butylphenol.

Caption: Proposed metabolic pathway of 4-Butylphenol-d5.

Conclusion

4-Butylphenol-d5 is a powerful tool in metabolomics research, enabling accurate and precise quantification of its non-deuterated counterpart and facilitating the elucidation of metabolic pathways. The protocols and information provided herein serve as a comprehensive guide for researchers, scientists, and drug development professionals to effectively incorporate 4-Butylphenol-d5 into their metabolomics workflows. The use of such deuterated standards is essential for generating high-quality, reliable data in the study of xenobiotic metabolism and its impact on biological systems.

References

• 1. Human biomonitoring of 2,4-di-tert-butylphenol: determination of the parent substance and a novel, specific metabolite in urine by UHPLC-MS/MS - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Notes & Optimization

Technical Support Center: Overcoming Matrix Effects with 4-Butylphenol-d5 in LC-MS

This technical support center is designed for researchers, scientists, and drug development professionals utilizing 4-Butylphenol-d5 as an internal standard to mitigate matrix effects in Liquid Chromatography-Mass Spectrometry (LC-MS) analyses. Below you will find troubleshooting guides and frequently asked questions to address common issues encountered during experiments.

Frequently Asked Questions (FAQs)

Q1: What are matrix effects in LC-MS and how do they affect my results?

A1: Matrix effects in LC-MS refer to the alteration of ionization efficiency for a target analyte due to the presence of co-eluting, non-target compounds in the sample matrix.[1] This phenomenon can lead to either ion suppression (a decrease in signal intensity) or ion enhancement (an increase in signal intensity).[2] These effects can significantly compromise the accuracy, precision, and sensitivity of quantitative analyses.[3] The "matrix" itself comprises all components within a sample other than the analyte of interest, including salts, lipids, proteins, and other endogenous materials.[1]

Q2: How does using 4-Butylphenol-d5 as an internal standard help to overcome matrix effects?

A2: 4-Butylphenol-d5 is a stable isotope-labeled internal standard (SIL-IS). Ideally, a SIL-IS exhibits nearly identical chemical and physical properties to the analyte of interest (in this case, 4-Butylphenol or similar phenolic compounds).[4] This similarity ensures that both the analyte and the internal standard behave almost identically during sample preparation, chromatographic separation, and ionization in the mass spectrometer.[4] Because they co-elute and experience the same degree of ion suppression or enhancement from the matrix, the ratio of the analyte signal to the internal standard signal remains constant.[5] This allows for the accurate correction of signal fluctuations caused by matrix effects, thereby improving the reliability and accuracy of quantification.[6]

Q3: I am observing a shift in the retention time of 4-Butylphenol-d5 compared to the native 4-Butylphenol. Is this normal?

A3: A slight shift in retention time between a deuterated internal standard and its native analog can sometimes occur.[7] This is known as the "isotope effect" and is more commonly observed when there is a high degree of deuterium (B1214612) labeling.[5] While 13C or 15N labeled standards are less prone to this, deuterium labeling can sometimes lead to the deuterated compound eluting slightly earlier than the unlabeled analyte.[7] If the shift is minor and consistent across all samples, it may not significantly impact quantification, as long as the peaks are properly integrated. However, a significant or inconsistent shift could indicate that the analyte and internal standard are not being subjected to the exact same matrix effects, potentially compromising the accuracy of the results.

Q4: What concentration of 4-Butylphenol-d5 should I use in my experiments?

A4: The concentration of the internal standard should be consistent across all samples, including calibrators, quality controls, and unknowns.[8] A common practice is to add the internal standard at a concentration that falls within the mid-range of the calibration curve for the target analyte.[9] The goal is to obtain a strong, reproducible signal for the internal standard that is well above the limit of quantification but not so high that it causes detector saturation. The optimal concentration should be determined during method development and validation.

Troubleshooting Guide

Problem	Potential Cause	Recommended Solution
Poor signal response for both analyte and 4-Butylphenol-d5	Severe Ion Suppression: The sample matrix is highly complex, causing significant suppression for both compounds.	1. Optimize Sample Preparation: Implement a more rigorous cleanup method such as solid-phase extraction (SPE) or liquid-liquid extraction (LLE) to remove interfering matrix components.[10] 2. Dilute the Sample: If the analyte concentration is high enough, diluting the sample can reduce the concentration of matrix components, thereby lessening ion suppression.[11] 3. Modify Chromatographic Conditions: Adjust the gradient, mobile phase composition, or use a different column to improve the separation of the analyte and internal standard from the interfering matrix components.[12]
Inconsistent analyte/internal standard peak area ratio across replicates	Inconsistent Sample Preparation: Variability in extraction recovery between samples.	1. Review Extraction Protocol: Ensure the sample extraction procedure is robust and consistently applied to all samples.[13] 2. Timing of IS Addition: Add the 4-Butylphenol-d5 internal standard as early as possible in the sample preparation workflow to account for losses during all subsequent steps.[5]
Instrument Variability: Inconsistent injection volumes or fluctuations in the ion source.	1. Check Autosampler Performance: Verify the precision and accuracy of the autosampler injections.[5] 2. Clean the Ion Source: Contamination in the ion source can lead to erratic signal. Perform routine maintenance and cleaning.[5]
No peak observed for 4-Butylphenol-d5	Incorrect Spiking: The internal standard was not added to the sample.	1. Verify Sample Preparation Steps: Double-check the experimental protocol to ensure the internal standard addition step was not missed. 2. Prepare a Fresh Sample: Spike a new aliquot of the sample with 4-Butylphenol-d5 and re-inject.
Degradation of Internal Standard: The 4-Butylphenol-d5 stock solution may have degraded.	1. Prepare a Fresh Stock Solution: Prepare a new stock solution of 4-Butylphenol-d5 from a reliable source. 2. Check Storage Conditions: Ensure the internal standard stock solution is stored under the recommended conditions (e.g., protected from light, at the correct temperature).
Split or tailing peaks for both analyte and internal standard	Chromatographic Issues: Problems with the column or mobile phase.	1. Column Contamination: Flush the column according to the manufacturer's instructions or replace it if it is old or has been used with many complex samples.[12] 2. Improper Mobile Phase: Ensure the mobile phase is correctly prepared, filtered, and degassed. Check for buffer precipitation.[14] 3. Column Void: A void at the head of the column can cause peak splitting. Replace the column.[14]

Experimental Protocols

Protocol: Quantitative Assessment of Matrix Effects

This protocol allows for the quantitative determination of matrix effects, recovery, and overall process efficiency.

• Prepare Three Sets of Samples:

  • Set A (Neat Solution): Spike 4-Butylphenol and 4-Butylphenol-d5 into the final reconstitution solvent.

  • Set B (Post-extraction Spike): Extract a blank matrix sample. Spike 4-Butylphenol and 4-Butylphenol-d5 into the final, dried, and reconstituted extract.

  • Set C (Pre-extraction Spike): Spike 4-Butylphenol and 4-Butylphenol-d5 into the blank matrix sample before the extraction process begins.

• Analyze all samples by LC-MS.

• Calculate the Matrix Factor (MF), Recovery (RE), and Process Efficiency (PE) using the formulas in the table below.

Parameter	Formula	Interpretation
Matrix Factor (MF %)	(Peak Area in Set B / Peak Area in Set A) * 100	MF < 100%: Ion Suppression MF > 100%: Ion Enhancement MF = 100%: No Matrix Effect
Recovery (RE %)	(Peak Area in Set C / Peak Area in Set B) * 100	Measures the efficiency of the extraction process.
Process Efficiency (PE %)	(Peak Area in Set C / Peak Area in Set A) * 100	Represents the overall efficiency of the entire analytical process.

Caption: Table for calculating and interpreting matrix effect parameters.

Visualizations

Caption: Standard workflow for LC-MS analysis using an internal standard.

Caption: Decision tree for troubleshooting matrix effects.

References

• 1. Analysis of Alkylphenols Using New Internal Standards [sigmaaldrich.com]
• 2. library.dphen1.com [library.dphen1.com]
• 3. researchgate.net [researchgate.net]
• 4. resolvemass.ca [resolvemass.ca]
• 5. ssi.shimadzu.com [ssi.shimadzu.com]
• 6. Biological Matrix Effects in Quantitative Tandem Mass Spectrometry-Based Analytical Methods: Advancing Biomonitoring - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Internal standard in LC-MS/MS - Chromatography Forum [chromforum.org]
• 8. massbank.eu [massbank.eu]
• 9. diva-portal.org [diva-portal.org]
• 10. Guidelines for Selection of Internal Standard-Based Normalization Strategies in Untargeted Lipidomic Profiling by LC-HR-MS/MS - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. Effective LC Troubleshooting: Symptom-Based Strategies and Solutions [restek.com]
• 12. agilent.com [agilent.com]
• 13. rsc.org [rsc.org]
• 14. lcms.cz [lcms.cz]

Preventing hydrogen-deuterium exchange in 4-Butylphenol-d5

This technical support center provides researchers, scientists, and drug development professionals with comprehensive guidance on preventing unwanted hydrogen-deuterium (H-D) exchange in 4-Butylphenol-d5. Maintaining the isotopic purity of this compound is critical for its use as an internal standard in quantitative analyses and for elucidating metabolic pathways.

Frequently Asked Questions (FAQs)

Q1: What is hydrogen-deuterium (H-D) exchange, and why is it a concern for 4-Butylphenol-d5?

A1: Hydrogen-deuterium exchange is a chemical reaction where a deuterium (B1214612) atom covalently bonded to a molecule is replaced by a hydrogen atom from the surrounding environment (e.g., solvent), or vice versa. For 4-Butylphenol-d5, which is used as a stable isotope-labeled internal standard, this process, often called "back-exchange," compromises its isotopic purity.[1] This leads to a change in its mass, resulting in inaccurate quantification in sensitive mass spectrometry-based assays.[1]

Q2: Which deuterium atoms on 4-Butylphenol-d5 are most susceptible to exchange?

A2: There are two types of deuterium atoms on 4-Butylphenol-d5: those on the aromatic ring and the one on the hydroxyl (-OD) group. The hydroxyl deuteron (B1233211) is highly labile and will exchange almost instantaneously with protons from any protic solvent like water or methanol.[2][3] The deuterons on the aromatic ring are much more stable, but can be exchanged under certain conditions, particularly at the ortho and para positions to the hydroxyl group, which are activated.[3]

Q3: What are the primary factors that promote H-D exchange on the aromatic ring?

A3: The stability of the aromatic deuterons is primarily affected by:

• pH: The exchange is catalyzed by both acids and bases.[1][4][5] The minimum rate of exchange for many compounds occurs in a slightly acidic pH range.[1][6]

• Solvent: Protic solvents (e.g., water, methanol, ethanol) can serve as a source of protons and facilitate the exchange.[1][2] Aprotic solvents (e.g., acetonitrile, DMSO, chloroform) are much less likely to cause exchange.

• Temperature: Higher temperatures accelerate the rate of chemical reactions, including H-D exchange.[6]

• Catalysts: The presence of acid, base, or metal catalysts can significantly speed up the exchange process.[5][6]

Q4: What are the ideal storage conditions for 4-Butylphenol-d5 to ensure its stability?

A4: To maximize shelf life and maintain isotopic purity, 4-Butylphenol-d5 should be stored in a cool, dry, and dark place. It is best stored as a solid or dissolved in a high-purity aprotic solvent. Keep containers tightly sealed under an inert atmosphere (e.g., nitrogen or argon) to protect against moisture and air.[7][8] For long-term storage, refrigeration or freezing is recommended.[9][8]

Q5: How can I check if my 4-Butylphenol-d5 sample has undergone H-D exchange?

A5: The most common and effective methods for assessing isotopic purity are Nuclear Magnetic Resonance (NMR) spectroscopy and Mass Spectrometry (MS).[10][11] ¹H-NMR can be used to detect the appearance of proton signals in the aromatic region where deuterons should be. High-resolution mass spectrometry can resolve the mass difference between the fully deuterated standard and any species that have undergone back-exchange.

Troubleshooting Guide: Preventing Deuterium Loss

This guide provides a systematic approach to diagnosing and preventing H-D exchange in your experiments involving 4-Butylphenol-d5.

Table 1: Impact of Experimental Conditions on Deuterium Stability

Parameter	Condition	Risk of H-D Exchange	Recommendation
pH	Strongly Acidic (< 2)	High	Buffer solutions to a pH range of 3-6.
Neutral (6-8)	Low to Moderate	Generally safe, but monitor for long experiments.
Strongly Basic (> 8)	High	Avoid strongly basic conditions.
Solvent	Aprotic (Acetonitrile, THF)	Very Low	Preferred choice. Ensure solvent is anhydrous.
Aprotic (DMSO, DMF)	Low	Use anhydrous grade; can be hygroscopic.
Protic (Methanol, Ethanol)	Moderate to High	Avoid if possible. If necessary, use deuterated versions (e.g., Methanol-d4) and work at low temperatures.
Protic (Water, Buffers)	High	Avoid H₂O-based buffers. If unavoidable, use D₂O-based buffers and minimize exposure time and temperature.
Temperature	< 4°C	Low	Perform experiments on ice or in a cold room.
Room Temperature (20-25°C)	Moderate	Minimize duration of experiments.
> 40°C	High	Avoid heating unless required for a reaction, and understand the risk of exchange.
Atmosphere	Ambient Air	Moderate	Moisture in the air can be a source of protons.
Inert (N₂ or Ar)	Low	Handle and store the compound under an inert atmosphere, especially when in solution.[8]

Troubleshooting Workflow

If you suspect deuterium loss, follow this workflow to identify and mitigate the cause.

Caption: Troubleshooting workflow for diagnosing and preventing H-D exchange.

Experimental Protocols

Protocol: Verifying Isotopic Purity by ¹H-NMR Spectroscopy

This protocol outlines the steps to prepare and analyze a sample of 4-Butylphenol-d5 to check for H-D back-exchange on the aromatic ring.

1. Materials:

• 4-Butylphenol-d5 sample

• High-purity deuterated aprotic solvent (e.g., Chloroform-d, Acetone-d6). Ensure the solvent has a low residual water content.

• NMR tubes, dried in an oven at 120°C for at least 4 hours and cooled in a desiccator.[12]

• Gas-tight syringe

• Inert atmosphere (glove box or nitrogen/argon line)

2. Sample Preparation (under inert atmosphere):

• Place a clean, dry NMR tube in a rack inside a glove box or under a stream of inert gas.

• Accurately weigh ~5 mg of the 4-Butylphenol-d5 sample and transfer it into the NMR tube.

• Using a gas-tight syringe, add approximately 0.6 mL of the anhydrous deuterated NMR solvent to the tube.

• Cap the NMR tube securely.

• Mix the sample gently by inversion or using a vortex mixer until the solid is completely dissolved.[12] Avoid shaking, which can introduce contaminants from the cap.[12]

3. NMR Acquisition:

• Acquire a standard ¹H-NMR spectrum.

• Pay close attention to the aromatic region (typically 6.5 - 7.5 ppm). For a pure, fully deuterated sample, there should be no signals in this region corresponding to the phenol (B47542) ring.

• The only expected aromatic signal might be a very small residual proton signal from the deuterated solvent.

• Integrate any signals observed in the aromatic region. The presence of new signals indicates that H-D exchange has occurred. The integration value relative to a known internal standard or the butyl chain protons can be used to quantify the extent of the exchange.

Mechanism of H-D Exchange

Understanding the mechanism of exchange can help in designing experiments to prevent it. The exchange on the aromatic ring is an electrophilic aromatic substitution reaction, catalyzed by acid or base.

Caption: Simplified mechanisms for acid and base-catalyzed H-D exchange on the phenol ring.

References

• 1. benchchem.com [benchchem.com]
• 2. H/D Exchange Processes in Flavonoids: Kinetics and Mechanistic Investigations - PMC [pmc.ncbi.nlm.nih.gov]
• 3. organic chemistry - Phenol and Deuterated Sulphuric Acid - Chemistry Stack Exchange [chemistry.stackexchange.com]
• 4. mdpi.com [mdpi.com]
• 5. researchgate.net [researchgate.net]
• 6. Hydrogen–deuterium exchange - Wikipedia [en.wikipedia.org]
• 7. ehs.umich.edu [ehs.umich.edu]
• 8. benchchem.com [benchchem.com]
• 9. ehs.yale.edu [ehs.yale.edu]
• 10. benchchem.com [benchchem.com]
• 11. researchgate.net [researchgate.net]
• 12. sigmaaldrich.com [sigmaaldrich.com]

Technical Support Center: Analysis of 4-Butylphenol-d5

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals encountering poor peak shape during the chromatographic analysis of 4-Butylphenol-d5.

Frequently Asked Questions (FAQs)

Q1: What is a common cause of poor peak shape, specifically peak tailing, for 4-Butylphenol-d5?

Peak tailing is a frequent issue when analyzing phenolic compounds like 4-Butylphenol-d5, especially in reversed-phase High-Performance Liquid Chromatography (HPLC).[1] The primary cause is often secondary interactions between the hydroxyl group of the phenol (B47542) and active sites on the stationary phase, such as residual silanol (B1196071) groups (Si-OH) on silica-based columns (e.g., C18).[2][3] These interactions can lead to some analyte molecules being retained longer, resulting in an asymmetrical peak with a "tail".[2]

Q2: How does the mobile phase pH affect the peak shape of 4-Butylphenol-d5?

The pH of the mobile phase is a critical factor.[2] For phenolic compounds, using a mobile phase with a lower pH (typically between 2.5 and 3.5) can suppress the ionization of the phenolic hydroxyl group.[1] This reduces the potential for strong interactions with the stationary phase. Additionally, a low pH can protonate residual silanol groups on the silica (B1680970) surface, further minimizing secondary interactions and improving peak symmetry.[1]

Q3: Can the chromatography column itself be the source of peak tailing?

Yes, the column is a very common source of peak shape problems.[4] Over time, columns can degrade, or become contaminated with strongly retained components from previous samples, creating active sites that cause tailing.[1][4] Using a new column or a guard column can help determine if the column is the issue.[5] It is also recommended to use modern, end-capped columns, where residual silanol groups are chemically deactivated to reduce secondary interactions.[1][4]

Q4: What is the difference between peak tailing and peak fronting?

Peak tailing occurs when the latter half of the peak is broader than the first half. Conversely, peak fronting is when the front half of the peak is broader.[6] Fronting can be caused by issues such as sample overload (injecting too much analyte) or a collapsed column bed.[2][6]

Troubleshooting Guide for Poor Peak Shape

Poor peak shape can compromise the accuracy and precision of your analytical results.[5] Below is a step-by-step guide to troubleshoot and resolve common peak shape issues for 4-Butylphenol-d5.

Step 1: Initial Assessment and System Checks

Before making significant changes to your method, it's important to rule out simple instrumental issues.

• Check for Leaks: Ensure all fittings are secure and there are no leaks in the system, as this can cause pressure fluctuations and affect peak shape.[3]

• Extra-Column Volume: Minimize the length and diameter of tubing between the injector, column, and detector to reduce band broadening.[1][3]

• Injection Solvent: Whenever possible, dissolve your 4-Butylphenol-d5 standard and samples in the mobile phase. A mismatch in solvent strength between the sample and the mobile phase can cause peak distortion.[3]

Step 2: Mobile Phase Optimization

The mobile phase composition is a powerful tool for improving peak shape.

• Adjust pH: For 4-Butylphenol-d5, acidifying the mobile phase can significantly improve peak shape. Prepare a mobile phase with 0.1% formic acid or use a buffer to maintain a stable pH between 2.5 and 3.5.[1]

• Use a Buffer: A buffer concentration of 5-10 mM is often sufficient to control the pH and improve peak symmetry.[5]

• Mobile Phase Additives: While less common with modern columns, additives like triethylamine (B128534) (TEA) can be used to mask active silanol sites.[1] However, these can sometimes lead to shorter column lifetimes.[7]

The following workflow provides a systematic approach to troubleshooting peak tailing:

Caption: A logical workflow for troubleshooting peak tailing issues.

Step 3: Column Evaluation and Selection

The choice and condition of your analytical column are crucial for good chromatography.

• Use End-Capped Columns: Modern columns that are "end-capped" have fewer active silanol groups, which significantly reduces the potential for secondary interactions with phenolic compounds.[1]

• Alternative Stationary Phases: If peak tailing continues on a C18 column, consider a phenyl-hexyl stationary phase. This can offer different selectivity for aromatic compounds like 4-Butylphenol-d5 and may improve peak shape.[1]

• Guard Columns: Employ a guard column to protect your analytical column from contaminants in the sample matrix that can create active sites and cause peak tailing.[1]

The diagram below illustrates the interaction between 4-Butylphenol-d5 and the stationary phase, which is a common cause of peak tailing.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. Common Causes Of Peak Tailing in Chromatography - Blogs - News [alwsci.com]
• 4. gmpinsiders.com [gmpinsiders.com]
• 5. chromatographyonline.com [chromatographyonline.com]
• 6. silicycle.com [silicycle.com]
• 7. Tip on Peak Tailing of Basic Analytes | Phenomenex [discover.phenomenex.com]

Technical Support Center: Optimizing 4-Butylphenol-d5 Analysis in GC-MS

Welcome to our dedicated technical support center for researchers, scientists, and drug development professionals. This resource provides targeted troubleshooting guides and frequently asked questions (FAQs) to assist you in optimizing the gas chromatography-mass spectrometry (GC-MS) analysis of 4-Butylphenol-d5, with a specific focus on injection volume.

Frequently Asked Questions (FAQs)

Q1: What is the typical injection mode for 4-Butylphenol-d5 analysis in GC-MS?

For trace-level analysis of 4-Butylphenol-d5, a splitless injection is generally recommended. This technique ensures that the entire sample volume is transferred to the analytical column, maximizing sensitivity. For higher concentration samples, a split injection may be more appropriate to avoid column overload and ensure good peak shape.

Q2: What are the consequences of using an injection volume that is too high?

Injecting an excessive volume of your sample can lead to several issues, including:

• Peak Tailing or Fronting: This distortion of peak shape can negatively impact resolution and integration accuracy.

• Column Overload: Exceeding the capacity of the GC column can cause broad, asymmetric peaks.

• Inlet Contamination: "Backflash" can occur if the vaporized sample volume exceeds the liner volume, leading to contamination of the gas lines and poor reproducibility.

• Reduced Sensitivity for Lighter Compounds: Solvent effects from a large injection can sometimes impair the signal for more volatile analytes.

Q3: Can derivatization improve the analysis of 4-Butylphenol-d5?

Yes, derivatization can be a valuable strategy for improving the chromatographic behavior of phenolic compounds like 4-Butylphenol-d5. Derivatization can increase volatility, reduce peak tailing, and improve thermal stability. A common approach is silylation, for example, using reagents like N,O-bis(trimethylsilyl)trifluoroacetamide (BSTFA).

Q4: What are the key mass-to-charge ratios (m/z) to monitor for 4-Butylphenol and its deuterated standard?

While specific ions for 4-Butylphenol-d5 were not found, based on the non-deuterated form, you would expect a molecular ion and characteristic fragment ions. For 4-tert-butylphenol (B1678320), for instance, a quantifying ion of m/z 135 and qualifying ions of m/z 107 and 150 are commonly used. For a deuterated standard like 4-tert-butylphenol-d13, these masses would be shifted. It is crucial to determine the specific mass spectrum of your 4-Butylphenol-d5 standard to select the appropriate ions for monitoring.

Troubleshooting Guides

This section addresses specific issues you may encounter during your experiments, providing a logical approach to problem-solving.

Issue 1: Poor Peak Shape (Tailing) for 4-Butylphenol-d5

Peak tailing is a common issue when analyzing polar compounds like phenols.

Troubleshooting Workflow:

Caption: Troubleshooting workflow for peak tailing.

Possible Causes and Solutions:

Cause	Recommended Solution
Active sites in the inlet or column	Ensure you are using a deactivated inlet liner and a high-quality, inert GC column. Periodically replace the liner and trim the first few centimeters of the column.
Incompatible solvent	Use a solvent that is compatible with your stationary phase.
Injection volume too large	Systematically decrease the injection volume (e.g., from 2 µL to 1 µL or 0.5 µL) to see if peak shape improves.
Initial oven temperature too high	A lower initial oven temperature can help focus the analytes at the head of the column, leading to sharper peaks.
Compound polarity	Consider derivatizing the 4-Butylphenol-d5 to make it less polar and more volatile.

Issue 2: Inconsistent Peak Areas and Poor Reproducibility

Variability in peak areas can significantly affect the accuracy and precision of your quantification.

Troubleshooting Workflow:

Caption: Troubleshooting workflow for inconsistent peak areas.

Possible Causes and Solutions:

Cause	Recommended Solution
Backflash due to excessive injection volume	The vapor volume of your sample may exceed the liner volume. Reduce the injection volume or use a liner with a larger internal diameter. You can also try lowering the inlet temperature.
Autosampler or syringe issue	Inspect the syringe for air bubbles or damage. Ensure the correct syringe size is installed and that the injection speed is appropriate.
Leak in the injection port	A worn-out septum or loose fittings can cause sample loss. Replace the septum and check all connections for tightness.
Sample degradation	While 4-tert-butylphenol is thermally stable, the stability of 4-Butylphenol-d5 in your specific solvent and storage conditions should be considered.[1] Prepare fresh standards to verify stability.

Experimental Protocols

Below are example methodologies for the analysis of butylphenols, which can be adapted for 4-Butylphenol-d5.

Sample Preparation (Headspace SPME)

This method is suitable for extracting volatile and semi-volatile compounds from a liquid matrix.

• Place 10 mL of the sample (e.g., wine) into a 20 mL SPME glass vial.[2][3]

• Add approximately 2 g of sodium chloride (NaCl).[2][3]

• Spike with a known concentration of the internal standard (e.g., 50 µL of 5 mg/L 4-tert-butylphenol-d13).[2][3]

• Seal the vial.

• Incubate the vial at 40°C for 20 minutes to allow the analytes to partition into the headspace.[2][3]

• Expose the SPME fiber to the headspace for a defined period to adsorb the analytes.

GC-MS Parameters

These are example starting conditions that may require optimization for your specific instrument and application.

GC-MS Method 1 (General Purpose) [3]

Parameter	Setting
Injector Temperature	260°C
Injection Mode	Splitless
Carrier Gas	Helium
Flow Rate	1 mL/min
Column	5MS UI (30 m x 0.25 mm x 0.25 µm) or equivalent
Oven Program	Start at 50°C, ramp at 10°C/min to 300°C, hold for 3 minutes
Transfer Line Temp.	300°C

GC-MS/MS Method (Higher Sensitivity) [3]

Parameter	Setting
Injector Temperature	250°C
Injection Mode	Pulsed-split (2:1 ratio)
Carrier Gas	Helium
Flow Rate	2 mL/min
Column	5MS UI (30 m x 0.25 mm x 0.25 µm) or equivalent
Oven Program	50°C, ramp 25°C/min to 130°C, then 10°C/min to 170°C, then 25°C/min to 300°C
Transfer Line Temp.	300°C

Mass Spectrometer Parameters [3]

Parameter	Setting
Ion Source Temp.	250°C
Quadrupole Temp.	150°C
Acquisition Mode	SIM (Selected Ion Monitoring) or MRM (Multiple Reaction Monitoring)

Data Summary

The following table summarizes the mass spectrometric information for relevant compounds.

Compound	Quantifying Ion (m/z)	Qualifying Ions (m/z)
2-tert-butylphenol	135	107, 150
4-tert-butylphenol	135	107, 150
2,4-di-tert-butylphenol	206	191
2,6-di-tert-butylphenol	191	206
4-tert-butylphenol-d13	(Expected to be shifted from 135)	(Expected to be shifted from 107, 150)

Note: The specific ions for 4-Butylphenol-d5 should be determined empirically by injecting a standard solution.

References

• 1. researchgate.net [researchgate.net]
• 2. Determination of alkylphenols in wines by gas chromatography-mass spectrometry (GC-MS or GC-MS/MS) (Type-IV) | OIV [oiv.int]
• 3. Determination of alkylphenols in wines by gas chromatography-mass spectrometry (gc-ms or gc-ms/ms) | OIV [oiv.int]

Technical Support Center: Analysis of 4-Butylphenol-d5

This technical support center provides researchers, scientists, and drug development professionals with troubleshooting guidance and frequently asked questions (FAQs) for addressing signal suppression of 4-Butylphenol-d5 in analytical experiments, particularly those involving Liquid Chromatography-Mass Spectrometry (LC-MS).

Troubleshooting Guide

This section offers solutions to common problems encountered during the analysis of 4-Butylphenol-d5 that may be related to signal suppression.

Problem	Potential Cause	Recommended Solution
Low or no signal for 4-Butylphenol-d5 in matrix samples compared to neat standards.	Matrix Effect (Ion Suppression): Co-eluting endogenous or exogenous compounds from the sample matrix (e.g., salts, phospholipids, proteins) are interfering with the ionization of 4-Butylphenol-d5 in the mass spectrometer's ion source, leading to a decreased signal.[1][2][3]	1. Improve Sample Preparation: Implement a more rigorous sample cleanup method to remove interfering matrix components. Solid-Phase Extraction (SPE) is highly effective for this purpose.[4][5]2. Optimize Chromatography: Adjust the LC method to separate the elution of 4-Butylphenol-d5 from the region where matrix components cause the most significant ion suppression.[2]3. Dilute the Sample: If the analyte concentration is sufficient, diluting the sample can reduce the concentration of interfering matrix components.
Inconsistent or variable signal for 4-Butylphenol-d5 across different samples.	Differential Matrix Effects: The composition of the matrix varies between samples, causing different degrees of ion suppression for the 4-Butylphenol-d5 internal standard.[2]	1. Use a Stable Isotope-Labeled Internal Standard: As 4-Butylphenol-d5 is a deuterated standard, it is expected to co-elute with and experience similar matrix effects as the non-labeled 4-Butylphenol, thus providing accurate quantification. Ensure proper co-elution.[2][6]2. Matrix-Matched Calibrants: Prepare calibration standards in a blank matrix that is representative of the study samples to compensate for consistent matrix effects.[7]
Poor peak shape or retention time shifts for 4-Butylphenol-d5.	Matrix Effects on Chromatography: Matrix components can interact with the analytical column, affecting the retention and peak shape of the analyte.[3]	1. Implement a Guard Column: Use a guard column to protect the analytical column from strongly retained matrix components.2. Optimize Mobile Phase: Adjust the mobile phase composition (e.g., organic solvent ratio, pH) to improve peak shape and resolution from interfering peaks.
Analyte (4-Butylphenol) signal is suppressed, but the internal standard (4-Butylphenol-d5) signal is stable.	Chromatographic Separation of Analyte and Internal Standard (Isotope Effect): A slight difference in retention time between 4-Butylphenol and 4-Butylphenol-d5 can cause them to elute into regions with different levels of ion suppression.[2]	1. Adjust Chromatographic Conditions: Modify the gradient or mobile phase to ensure co-elution of the analyte and the internal standard.[2]2. Evaluate Matrix Effects Systematically: Perform a post-column infusion experiment to identify regions of ion suppression in the chromatogram.

Frequently Asked Questions (FAQs)

Q1: What is signal suppression and why does it affect 4-Butylphenol-d5?

A1: Signal suppression, a type of matrix effect, is the reduction in the ionization efficiency of an analyte, in this case, 4-Butylphenol-d5, due to the presence of co-eluting compounds from the sample matrix.[2] In electrospray ionization (ESI), these interfering molecules can compete with the analyte for access to the droplet surface for gas-phase emission, leading to a lower signal intensity and potentially inaccurate quantification.[5]

Q2: How can I determine if my 4-Butylphenol-d5 signal is being suppressed?

A2: A common method is to perform a post-extraction spike experiment.[1] This involves comparing the peak area of 4-Butylphenol-d5 in a clean solvent (neat solution) to the peak area of the same amount of 4-Butylphenol-d5 spiked into a blank sample matrix that has undergone the complete extraction procedure. A significantly lower signal in the matrix sample indicates ion suppression.[1] The matrix effect can be quantified using the following formula:

Matrix Effect (%) = (Peak Area in Matrix / Peak Area in Neat Solution) x 100

A value below 100% indicates signal suppression, while a value above 100% suggests signal enhancement.[5]

Q3: What are the most effective sample preparation techniques to minimize signal suppression for 4-Butylphenol-d5?

A3: Solid-Phase Extraction (SPE) is a highly effective technique for cleaning up complex samples and removing interfering matrix components.[4][5] For phenolic compounds like 4-Butylphenol, a polymeric reversed-phase SPE sorbent is often used. A well-developed SPE protocol can significantly improve the signal-to-noise ratio and reduce signal suppression.

Q4: Can the choice of mobile phase additives affect the signal of 4-Butylphenol-d5?

A4: Yes, mobile phase additives can influence ionization efficiency. For example, trifluoroacetic acid (TFA) is known to cause significant ion suppression in ESI-MS.[8] Using additives like formic acid or ammonium (B1175870) formate (B1220265) at low concentrations is generally preferred for better sensitivity.

Q5: My deuterated internal standard (4-Butylphenol-d5) is also showing suppression. Is this normal?

A5: Yes, it is expected that a deuterated internal standard will experience similar ion suppression as the non-labeled analyte, especially if they co-elute perfectly.[2] The key is that the ratio of the analyte signal to the internal standard signal remains constant, allowing for accurate quantification despite the suppression. However, if the analyte and internal standard separate chromatographically, they may be affected by different degrees of suppression, leading to inaccurate results.[2]

Data Presentation

The following table summarizes typical recovery rates for 4-tert-butylphenol (B1678320) from water samples using different extraction methods. While this data is for the non-deuterated analog, similar recovery profiles can be expected for 4-Butylphenol-d5.

Sample Preparation Method	Matrix	Analyte	Average Recovery (%)	Relative Standard Deviation (RSD) (%)
Magnetic Chitosan Particles	Tap Water	4-tert-butylphenol	95.4 - 101.2	N/A
Magnetic Chitosan Particles	River Water	4-tert-butylphenol	92.8 - 98.2	N/A

Data adapted from a study on the extraction of phenolic compounds from water samples.[9]

Experimental Protocols

Protocol 1: Solid-Phase Extraction (SPE) for Phenolic Compounds from Water Samples

This protocol provides a general method for extracting 4-Butylphenol and 4-Butylphenol-d5 from water samples to reduce matrix interference.

Materials:

• Polymeric reversed-phase SPE cartridges (e.g., 200 mg, 6 mL)

• Methanol (HPLC grade)

• Dichloromethane (B109758) (DCM, HPLC grade)

• 0.05 N HCl

• SPE manifold

• Nitrogen evaporator

Procedure:

• Sample Preparation: Acidify the water sample (e.g., 500 mL) to a pH ≤ 2 with concentrated HCl. Spike with 4-Butylphenol-d5 internal standard.

• Cartridge Conditioning:

  • Wash the SPE cartridge with 2 x 3 mL of dichloromethane.

  • Condition the cartridge with 2 x 3 mL of methanol.

  • Equilibrate the cartridge with 2 x 3 mL of 0.05 N HCl. Do not allow the sorbent to go dry after this step.

• Sample Loading: Load the acidified water sample onto the SPE cartridge at a flow rate of approximately 5-10 mL/min.

• Washing: After loading, wash the cartridge with 5 mL of 0.05 N HCl to remove polar interferences.

• Drying: Dry the cartridge under vacuum for at least 20 minutes to remove residual water.

• Elution: Elute the analytes from the cartridge with 2 x 3 mL of dichloromethane into a collection tube.

• Concentration: Evaporate the eluate to near dryness under a gentle stream of nitrogen at approximately 35°C.

• Reconstitution: Reconstitute the residue in a suitable volume (e.g., 1 mL) of the initial mobile phase for LC-MS analysis.

Protocol 2: Quantitative Assessment of Matrix Effects

This protocol describes how to quantify the degree of signal suppression or enhancement for 4-Butylphenol-d5.

Procedure:

• Prepare Three Sets of Samples:

  • Set A (Neat Solution): Spike 4-Butylphenol-d5 into a clean solvent (e.g., the initial mobile phase) at a known concentration.

  • Set B (Post-Extraction Spike): Process a blank matrix sample (a sample of the same type as your study samples but without the analyte) through the entire sample preparation procedure (e.g., SPE). Spike 4-Butylphenol-d5 into the final, clean extract at the same concentration as in Set A.

  • Set C (Pre-Extraction Spike): Spike 4-Butylphenol-d5 into a blank matrix sample before the sample preparation procedure begins. The concentration should be the same as in Set A.

• Analyze Samples: Analyze all three sets of samples by LC-MS/MS and record the peak area for 4-Butylphenol-d5.

• Calculate Matrix Effect, Recovery, and Process Efficiency:

  • Matrix Effect (ME %): (Peak Area in Set B / Peak Area in Set A) * 100

  • Recovery (RE %): (Peak Area in Set C / Peak Area in Set B) * 100

  • Process Efficiency (PE %): (Peak Area in Set C / Peak Area in Set A) * 100 or (ME % * RE %) / 100

Visualizations

Caption: A workflow for troubleshooting low signal of 4-Butylphenol-d5.

Caption: Experimental workflow for assessing matrix effects.

References

• 1. Assessment of matrix effect in quantitative LC-MS bioanalysis - PMC [pmc.ncbi.nlm.nih.gov]
• 2. benchchem.com [benchchem.com]
• 3. Matrix effects break the LC behavior rule for analytes in LC-MS/MS analysis of biological samples - PMC [pmc.ncbi.nlm.nih.gov]
• 4. benchchem.com [benchchem.com]
• 5. library.dphen1.com [library.dphen1.com]
• 6. waters.com [waters.com]
• 7. Qualitative and Quantitative Mass Spectrometry Approaches for the Analysis of Phenolic Compounds in Complex Natural Matrices | MDPI [mdpi.com]
• 8. chromatographyonline.com [chromatographyonline.com]
• 9. Frontiers | Simultaneous Removal and Extraction of Bisphenol A and 4-tert-butylphenol From Water Samples Using Magnetic Chitosan Particles [frontiersin.org]

Technical Support Center: Optimizing 4-Butylphenol-d5 Recovery During Extraction

This technical support center is designed to assist researchers, scientists, and drug development professionals in troubleshooting and improving the recovery of 4-Butylphenol-d5 during various extraction procedures.

Frequently Asked Questions (FAQs)

Q1: What are the most common reasons for low recovery of 4-Butylphenol-d5?

A1: Low recovery of 4-Butylphenol-d5, a deuterated internal standard, can stem from several factors throughout the analytical workflow.[1] Key issues often relate to the extraction methodology, including suboptimal pH, inappropriate solvent selection for liquid-liquid extraction (LLE), or incorrect sorbent and elution solvent choice in solid-phase extraction (SPE).[2][3] Additionally, matrix effects from complex samples can suppress the analytical signal, leading to apparent low recovery.[4]

Q2: How critical is pH adjustment for the extraction of 4-Butylphenol-d5?

A2: pH plays a significant role in the extraction of phenolic compounds.[3] For effective extraction, the pH of the sample solution should be adjusted to ensure that 4-Butylphenol-d5 is in its neutral (non-ionized) form, which increases its affinity for organic solvents in LLE and non-polar sorbents in SPE. For phenols, this generally means acidifying the sample to a pH well below the pKa of the analyte.

Q3: Can the deuterated nature of 4-Butylphenol-d5 affect its extraction behavior compared to its non-deuterated analog?

A3: Deuterated internal standards are designed to closely mimic the chemical and physical properties of their non-deuterated counterparts, leading to similar extraction recovery and chromatographic retention times.[1] However, subtle differences in lipophilicity due to deuteration can sometimes lead to slight variations in retention times.[5] While significant differences in extraction efficiency are not typically expected, it is a factor to consider during method development.

Troubleshooting Guides

Low Recovery in Liquid-Liquid Extraction (LLE)

Issue	Potential Cause	Recommended Solution
Poor Partitioning	The organic solvent is not effectively extracting the analyte from the aqueous phase.	- Optimize Solvent Choice: Select a water-immiscible organic solvent that has a high affinity for 4-Butylphenol-d5. Consider solvents with different polarities. - Adjust pH: Ensure the aqueous phase is acidified (typically pH < 2) to suppress the ionization of the phenolic hydroxyl group.
Emulsion Formation	Vigorous shaking can create stable emulsions at the solvent interface, trapping the analyte.	- Gentle Inversion: Use gentle inversions instead of vigorous shaking to mix the phases. - Salting Out: Add a neutral salt (e.g., sodium chloride) to the aqueous phase to increase its polarity and help break the emulsion. - Centrifugation: Centrifuge the sample to facilitate phase separation.
Incomplete Phase Separation	Small volumes of the organic phase may be left behind in the aqueous phase.	- Allow Sufficient Time: Let the mixture stand for an adequate amount of time to allow for complete phase separation. - Use Appropriate Glassware: Employ a separatory funnel with a sharp interface for clear separation.

Low Recovery in Solid-Phase Extraction (SPE)

Issue	Potential Cause	Recommended Solution
Analyte Breakthrough during Sample Loading	The analyte does not retain on the sorbent and is lost in the load waste.	- Incorrect Sorbent: The sorbent may not have the appropriate chemistry for retaining 4-Butylphenol-d5. For reversed-phase SPE, C18 or polymeric sorbents are common choices for phenolic compounds.[6] - Inappropriate Sample pH: The pH of the sample may be too high, causing the analyte to be in its ionized form with reduced affinity for the sorbent. Acidify the sample before loading. - Sample Overload: The amount of sample or analyte loaded exceeds the capacity of the SPE cartridge. Use a larger cartridge or a smaller sample volume. - High Flow Rate: The sample is passing through the cartridge too quickly for effective retention. Reduce the flow rate during sample loading.
Analyte Loss during Washing	The wash solvent is too strong and is eluting the analyte along with interferences.	- Optimize Wash Solvent: Use a weaker wash solvent (e.g., a lower percentage of organic solvent in the aqueous wash solution) that will remove interferences without eluting 4-Butylphenol-d5.
Incomplete Elution	The elution solvent is not strong enough to desorb the analyte from the sorbent.	- Optimize Elution Solvent: Use a stronger elution solvent (e.g., a higher percentage of organic solvent or a different organic solvent altogether). Multiple small volume elutions can be more effective than a single large volume elution. - Ensure Proper pH: For some ion-exchange mechanisms, the pH of the elution solvent may need to be adjusted to facilitate desorption.
Matrix Effects	Co-extracted matrix components suppress or enhance the analyte signal during analysis.	- Improve Wash Step: Incorporate a more rigorous wash step to remove interfering matrix components. - Use a More Selective Sorbent: Consider a sorbent with a different chemistry that has a lower affinity for the interfering compounds. - Dilute the Sample: Diluting the sample before extraction can sometimes mitigate matrix effects, although this may impact sensitivity.[7]

Experimental Protocols

Protocol 1: Solid-Phase Extraction (SPE) of 4-tert-Butylphenol (B1678320) from Water Samples

This protocol is adapted from a method for the extraction of 4-tert-butylphenol using magnetic chitosan (B1678972) particles and can be used as a starting point for optimizing 4-Butylphenol-d5 extraction.

Materials:

• SPE Cartridge: C18 or a suitable polymeric sorbent

• Sample: Water sample spiked with 4-Butylphenol-d5

• Conditioning Solvent: Methanol (B129727)

• Equilibration Solvent: Deionized water (acidified to pH < 4)

• Wash Solvent: Deionized water or a weak organic/aqueous mixture

• Elution Solvent: Acetonitrile (B52724) or Methanol

• Collection tubes

• Vacuum manifold or positive pressure processor

Procedure:

• Conditioning: Pass 5 mL of methanol through the SPE cartridge.

• Equilibration: Pass 5 mL of acidified deionized water through the cartridge. Do not allow the cartridge to go dry.

• Sample Loading: Load the acidified water sample onto the cartridge at a slow, steady flow rate (e.g., 1-2 mL/min).

• Washing: Wash the cartridge with 5 mL of deionized water to remove interfering substances.

• Drying: Dry the cartridge under vacuum for 5-10 minutes to remove excess water.

• Elution: Elute the 4-Butylphenol-d5 with two 1 mL aliquots of acetonitrile into a collection tube.

• Analysis: The eluate can then be concentrated and analyzed by GC-MS or LC-MS.

Protocol 2: Liquid-Liquid Extraction (LLE) of Phenolic Compounds

This is a general protocol for the extraction of phenolic compounds that can be adapted for 4-Butylphenol-d5.

Materials:

• Sample: Aqueous sample containing 4-Butylphenol-d5

• Extraction Solvent: Dichloromethane, ethyl acetate, or another suitable water-immiscible organic solvent

• Acid: Hydrochloric acid (HCl) or sulfuric acid (H₂SO₄) to adjust pH

• Separatory funnel

• Collection flask

• Sodium sulfate (B86663) (anhydrous)

Procedure:

• Sample Preparation: Place a known volume of the aqueous sample into a separatory funnel.

• pH Adjustment: Acidify the sample to a pH of approximately 2 by adding a few drops of concentrated acid. Check the pH with a pH meter or pH paper.

• Extraction: Add a volume of the organic extraction solvent to the separatory funnel. Stopper the funnel and gently invert it several times for 1-2 minutes to ensure thorough mixing.

• Phase Separation: Allow the layers to separate completely.

• Collection: Drain the lower organic layer into a collection flask. If the organic solvent is less dense than water, the top layer will be collected.

• Repeat Extraction: Repeat the extraction process with a fresh portion of the organic solvent to improve recovery. Combine the organic extracts.

• Drying: Dry the combined organic extract by passing it through a small column of anhydrous sodium sulfate to remove any residual water.

• Concentration and Analysis: The dried extract can be concentrated using a rotary evaporator or a gentle stream of nitrogen before analysis.

Data Presentation

Table 1: Factors Influencing the Recovery of Phenolic Compounds in Solid-Phase Extraction

Parameter	Influence on Recovery	General Recommendation
Sorbent Type	The choice of sorbent chemistry (e.g., C18, polymeric, graphitized carbon) significantly impacts retention and selectivity.[6]	Select a sorbent with a high affinity for phenolic compounds. Polymeric sorbents often offer higher capacity and stability across a wider pH range.
Sample pH	Affects the ionization state of the analyte. Phenols are best retained in their neutral form at acidic pH.[3]	Acidify the sample to a pH at least 2 units below the pKa of 4-Butylphenol.
Wash Solvent	A solvent that is too strong can prematurely elute the analyte.	Use the weakest solvent possible that effectively removes interferences.
Elution Solvent	A solvent that is too weak will result in incomplete recovery.	Choose a solvent that can disrupt the interactions between the analyte and the sorbent. Methanol and acetonitrile are common choices.
Flow Rate	A high flow rate during sample loading can lead to breakthrough.	Maintain a slow and consistent flow rate (e.g., 1-2 mL/min) during loading.

Table 2: Recovery of 4-tert-Butylphenol from Spiked Water Samples using Magnetic Chitosan Particles (as a proxy for 4-Butylphenol-d5)

Sample Matrix	Spiked Concentration (µg/mL)	Recovery (%)
Tap Water	0.5	95.4 - 101.2
1.0	96.1 - 99.8
1.5	95.8 - 100.5
River Water	0.5	92.8 - 98.2
1.0	93.5 - 97.6
1.5	94.1 - 96.9

Data adapted from a study on 4-tert-butylphenol extraction.[5] Recovery rates for 4-Butylphenol-d5 are expected to be similar.

Visualizations

Caption: Solid-Phase Extraction (SPE) workflow for 4-Butylphenol-d5.

Caption: Troubleshooting logic for low 4-Butylphenol-d5 recovery.

References

• 1. researchgate.net [researchgate.net]
• 2. rocker.com.tw [rocker.com.tw]
• 3. phenomenex.blog [phenomenex.blog]
• 4. researchgate.net [researchgate.net]
• 5. chromatographyonline.com [chromatographyonline.com]
• 6. Methodologies for the Extraction of Phenolic Compounds from Environmental Samples: New Approaches - PMC [pmc.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]

Instability and degradation of deuterated phenol standards

Answering the user's request to create a technical support center with troubleshooting guides and FAQs on the topic of .

Technical Support Center: Deuterated Phenol (B47542) Standards

This guide provides researchers, scientists, and drug development professionals with essential information on the stability, storage, and troubleshooting of deuterated phenol standards used in quantitative analysis.

Frequently Asked Questions (FAQs)

Q1: What are the primary causes of deuterated phenol standard degradation?

Deuterated phenol standards are susceptible to degradation primarily through oxidation.[1][2] Phenols can be easily oxidized to form colored products, such as p-benzoquinone.[1][2] This process can be initiated by exposure to air (oxygen), light, and elevated temperatures. The oxidation process can lead to the formation of phenoxy radicals, which can then dimerize to form biphenols or further oxidize into quinones and polymers.[3][4]

Q2: What are the ideal storage conditions for deuterated phenol standards?

To ensure long-term stability and maintain isotopic purity, proper storage is critical. General best practices include:

• Temperature: For long-term storage, temperatures of -20°C are often recommended.[5] Refrigeration at 2°C to 8°C is suitable for shorter-term storage.[6][7] Always consult the manufacturer's Certificate of Analysis for specific recommendations.[5]

• Protection from Light: Phenolic compounds can be light-sensitive.[5] Storing standards in amber vials or in the dark is crucial to prevent photodegradation.[5][8]

• Inert Atmosphere: To prevent oxidation, neat materials and solutions should be stored under an inert atmosphere, such as nitrogen or argon.[5]

• Solvent Choice: The choice of solvent is important. Methanol is a common solvent for stock solutions.[5] Acidic or basic solutions should generally be avoided as they can potentially catalyze deuterium-hydrogen (H/D) exchange, compromising the isotopic integrity of the standard.[5][9]

Q3: How can I tell if my deuterated phenol standard has degraded?

Degradation can manifest in several ways during analysis (e.g., GC-MS or LC-MS):

• Low or Inconsistent Signal: A significant decrease in the internal standard's signal response compared to previous analyses is a primary indicator of degradation.[10]

• Appearance of New Peaks: The presence of unexpected peaks in your chromatogram that were not there previously can indicate the formation of degradation products like quinones or biphenols.[1][3]

• Discoloration: Although subtle, a change in the color of the solution (e.g., developing a yellowish or brownish tint) can be a sign of oxidation.

• Poor Peak Shape: While often related to the analytical system, severe degradation can sometimes contribute to issues like peak tailing.

Q4: Can the deuterium (B1214612) atoms on a phenol standard exchange with hydrogen atoms from the solvent?

Yes, this is known as H/D exchange. While the deuterium on the aromatic ring of phenol is generally stable, exchange can be catalyzed by acidic or basic conditions.[5] It is recommended to keep solutions at a neutral pH to minimize this risk.[10]

Troubleshooting Guides

Problem: Low or inconsistent signal from the deuterated internal standard.

This is a common issue that can point to standard degradation or instrument problems. Follow these steps to diagnose the cause.

• Prepare a Fresh Working Solution: The first step is to prepare a new working solution from your stock solution.[10] If the signal is restored, your previous working solution may have degraded or been prepared incorrectly.

• Prepare a New Stock Solution: If the fresh working solution does not resolve the issue, prepare a new stock solution from the neat material.[10] This helps determine if the stock solution itself has degraded.

• Verify Storage Conditions: Review the storage conditions of both your neat standard and stock solutions (temperature, light exposure, container seal).[10] Ensure they align with the manufacturer's recommendations.[5]

• Check for Adsorption: At low concentrations, phenols can adsorb to glass or plastic surfaces.[10] Using silanized glass vials can mitigate this issue.[10]

• Investigate the Analytical System: If the problem persists with a freshly prepared standard, the issue may lie within your instrument (e.g., GC/MS).

  • Check the Inlet: The GC inlet liner can become active or contaminated, leading to analyte degradation.[11] Clean or replace the liner.

  • Inspect for Leaks: Leaks in the injection port can cause sample loss and inconsistent results.[11]

  • Evaluate the Column: A contaminated or degraded column can lead to poor peak shape and loss of signal.[12]

Problem: I see extra peaks in my chromatogram when analyzing the standard.

The appearance of new, unexpected peaks often points to the formation of degradation products.

• Identify Potential Degradation Products: The most common degradation products of phenol are o,o'-biphenol, p,p'-biphenol, and their corresponding quinones.[3] These compounds are formed through oxidative processes.[1][2]

• Confirm with a Fresh Standard: Analyze a freshly prepared solution from a new or properly stored standard. If the extra peaks are absent, it confirms that your previous standard has degraded.

• Review Handling Procedures: Ensure that solvents are free of peroxides and that solutions are not exposed to air and light for extended periods during preparation and analysis.

Quantitative Data Summary

The choice of internal standard and analytical method significantly impacts the quality of quantitative data. Deuterated standards are considered the gold standard for mass spectrometry-based methods.[13][14]

Table 1: Comparison of Analytical Method Performance for Phenol Analysis

Parameter	GC-MS with Deuterated IS	GC-FID (External Standard)	Colorimetric Method
Specificity	Very High[14]	Moderate to High[14]	Low[14]
Sensitivity (LOD)	Very High (sub-µg/L)[14]	High (µg/L)[14]	Moderate (mg/L)[14]
Accuracy	Excellent[13][14]	Good[14]	Moderate[14]
Precision (%RSD)	Excellent (<5%)[14]	Good (<10%)[14]	Moderate (<15%)[14]

Data is illustrative of typical performance characteristics reported in analytical literature.[13]

Experimental Protocols

Protocol: Verification of Deuterated Phenol Standard Stability

This protocol outlines a procedure to verify the stability of a deuterated phenol standard under your specific laboratory conditions.

Objective: To assess the stability of a deuterated phenol standard over time by monitoring its response and purity.

Materials:

• Deuterated Phenol Standard (neat or in solution)

• High-purity solvent (e.g., Methanol, HPLC grade)

• Volumetric flasks and pipettes

• Amber, silanized autosampler vials with PTFE-lined caps

• GC-MS or LC-MS system

Procedure:

• Initial Standard Preparation (Time Point 0):

  • Prepare a stock solution of the deuterated phenol standard in your chosen solvent (e.g., 1000 µg/mL).

  • From this stock solution, prepare a working solution at a concentration typical for your analyses (e.g., 10 µg/mL).

  • Transfer an aliquot of the working solution to an autosampler vial.

• Initial Analysis (T=0):

  • Immediately analyze the freshly prepared working standard solution using your established GC-MS or LC-MS method.

  • Inject the sample at least three times (n=3) to determine the average peak area and assess reproducibility.

  • Record the average peak area, retention time, and peak shape. Screen for any impurity peaks. This is your baseline data.

• Storage of Standard:

  • Store the stock solution according to the manufacturer's recommendations (e.g., at -20°C in the dark).[5]

  • Store an aliquot of the working solution under the conditions you wish to test (e.g., in the autosampler at 10°C, on the benchtop at room temperature, or refrigerated at 4°C).

• Subsequent Analyses (T=x):

  • At defined time points (e.g., 24h, 48h, 1 week), re-analyze the stored working solution.

  • For each time point, inject the sample in triplicate.

  • Record the average peak area, retention time, and screen for new peaks.

• Data Evaluation:

  • Compare the average peak area at each time point to the baseline (T=0) data. A significant decrease (>15-20%) may indicate degradation.

  • Examine the chromatograms for the appearance of new peaks that were not present at T=0.

  • Calculate the percent recovery at each time point: (Mean Peak Area at T=x / Mean Peak Area at T=0) * 100.

Visualizations

Caption: A diagram illustrating the primary oxidative degradation pathway for phenol.

Caption: A logical workflow for diagnosing the root cause of a low internal standard signal.

Caption: A flowchart outlining the process for experimentally verifying standard stability.

References

• 1. chem.libretexts.org [chem.libretexts.org]
• 2. chem.libretexts.org [chem.libretexts.org]
• 3. Phenol oxidation product(s), formed by a peroxidase reaction, that bind to DNA - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. scribd.com [scribd.com]
• 5. benchchem.com [benchchem.com]
• 6. Phenol-d₆ (D, 98%) - Cambridge Isotope Laboratories, DLM-370-5 [isotope.com]
• 7. reagents.alfa-chemistry.com [reagents.alfa-chemistry.com]
• 8. resolvemass.ca [resolvemass.ca]
• 9. researchgate.net [researchgate.net]
• 10. Degradation of Phenol via Meta Cleavage Pathway by Pseudomonas fluorescens PU1 - PMC [pmc.ncbi.nlm.nih.gov]
• 11. phenomenex.blob.core.windows.net [phenomenex.blob.core.windows.net]
• 12. sigmaaldrich.com [sigmaaldrich.com]
• 13. benchchem.com [benchchem.com]
• 14. benchchem.com [benchchem.com]

Technical Support Center: Minimizing 4-Butylphenol-d5 Carryover

This guide provides troubleshooting advice and answers to frequently asked questions for researchers, scientists, and drug development professionals encountering carryover issues with 4-Butylphenol-d5 in autosamplers. Given its chemical properties, 4-Butylphenol-d5, a hydrophobic phenolic compound, is prone to adsorption within liquid chromatography (LC) systems, leading to carryover that can compromise data integrity, especially in sensitive mass spectrometry (MS) applications[1][2][3][4].

Frequently Asked Questions (FAQs)

Q1: What is carryover and why is 4-Butylphenol-d5 particularly problematic?

A1: Carryover is the unintentional appearance of an analyte from a previous injection in a subsequent analysis, often observed as a "ghost peak" in blank injections[5][6]. 4-Butylphenol-d5 is prone to causing carryover due to its chemical properties. As a phenol, its hydroxyl group can interact with active sites in the flow path, while its butyl group imparts significant hydrophobicity, causing it to "stick" to surfaces like tubing, needle exteriors, and injector valve components[2][7]. This is especially common with sticky compounds like peptides, lipids, or metabolites[2]. The high sensitivity of modern detectors, particularly mass spectrometers, means that even minute residual amounts can be detected and interfere with accurate quantitation[1].

Q2: I'm seeing peaks for 4-Butylphenol-d5 in my blank injections. What is the first step to identify the source?

A2: The first step is to classify the type of carryover and rule out contamination of your blank solvent[6].

• Inject a fresh, unopened vial of blank solvent. If the peak disappears, your original blank was contaminated.

• Perform consecutive blank injections. If the peak area decreases with each subsequent blank, it is "classic" carryover originating from the injection system[6]. If the peak area remains constant, it suggests a more persistent source of contamination in the system or the blank itself[6]. Increasing the injection volume of the blank can help confirm if the blank is contaminated; if the peak area increases, the blank is the likely source[6].

Q3: What are the most common hardware sources of carryover in an autosampler?

A3: The most common sources are parts of the system that come into direct contact with the sample. These include the autosampler needle (both interior and exterior surfaces), the injection valve rotor seal, the sample loop, and any connecting tubing or fittings[2][7][8]. Worn or scratched rotor seals are especially problematic as they can promote analyte adsorption[8]. Improperly seated tubing connections can also create unswept volumes where the sample can be retained.

Q4: How can I optimize my autosampler's wash routine to minimize carryover?

A4: Optimizing the needle wash is a critical step. A multi-pronged approach is most effective:

• Use an appropriate wash solvent: For a hydrophobic compound like 4-Butylphenol-d5, a strong organic solvent is necessary to effectively solubilize and remove it[1]. The wash solvent should be at least as strong as the strongest mobile phase composition used in your gradient[9].

• Employ multiple wash solvents: A dual-solvent wash using both a strong organic solvent (like acetonitrile (B52724) or methanol) and an aqueous solution can effectively remove a wider range of contaminants[5]. Some systems allow for up to four different wash solvents for complex cases[10].

• Increase wash volume and duration: For particularly "sticky" compounds, increasing the wash volume (e.g., from 100 µL to 500–1000 µL) and the number of wash cycles can significantly improve cleaning efficiency[5]. One study showed a 3-fold reduction in carryover by increasing the needle rinse time from 6 to 12 seconds[11].

Systematic Troubleshooting Guide

If you are experiencing carryover with 4-Butylphenol-d5, follow this systematic guide to identify and resolve the issue.

Caption: A flowchart for troubleshooting 4-Butylphenol-d5 carryover.

Effective Wash Protocols & Solvent Selection

The choice of wash solvent is critical for removing hydrophobic compounds. The solvent must be strong enough to dissolve the analyte and miscible with the mobile phase to avoid precipitation[9].

Recommended Wash Solvents

For 4-Butylphenol-d5, which is soluble in organic solvents and has limited water solubility, consider the following wash solutions[3][4][12]:

• Primary Choice: A high percentage of organic solvent, such as 80-100% Acetonitrile (ACN) or Methanol (MeOH) in water[9].

• For Stubborn Carryover: A combination of solvents can be more effective. A wash sequence using different solvents can remove a wider range of contaminants[5]. Consider a sequence like:

  • A solvent that matches the sample diluent.

  • A stronger, highly organic solvent (e.g., 100% ACN or Isopropanol).

  • An acidic or basic wash (if applicable and compatible with your system) to disrupt ionic interactions.

Quantitative Impact of Wash Protocol Optimization

The following table summarizes data from studies on how modifying wash protocols can reduce carryover. While not specific to 4-Butylphenol-d5, the principles apply to strongly retained compounds.

Original Wash Protocol	Modified Wash Protocol	Resulting Carryover	Carryover Reduction	Reference
Default (6 sec post-inject) with 100% ACN	12 sec pre- and post-inject wash with 100% ACN	Reduced by a factor of 3	~67%	[11]
Fast Wash (ACN/H₂O)	Active Wash (ACN/H₂O)	Reduced from >500% of LLOQ to 263% of LLOQ	>50%	[10]
3x DMSO wash	6x DMSO wash	Reduced from 172% of LLOQ to 156% of LLOQ	~9%	[10]
6x 100% DMSO wash	6x 50/50 DMSO/Methanol wash	Reduced from 156% of LLOQ to 100% of LLOQ	~36%	[10]

LLOQ: Lower Limit of Quantitation

Appendix: Experimental Protocol for Carryover Assessment

This protocol provides a standardized method for evaluating the extent of carryover in your LC system.

Caption: A workflow for a carryover evaluation experiment.

Detailed Steps:

• Preparation:

  • Prepare a high-concentration standard of 4-Butylphenol-d5, typically at the Upper Limit of Quantitation (ULOQ) for your assay.

  • Prepare at least three fresh blank samples (e.g., mobile phase or sample matrix without the analyte).

• Injection Sequence:

  • Injection 1 (Baseline): Inject a blank sample to ensure the system is clean before the experiment begins.

  • Injection 2 (Challenge): Inject the high-concentration standard.

  • Injections 3, 4, 5+ (Carryover Blanks): Immediately following the high-concentration standard, inject a series of three or more blank samples using the same method.

• Data Analysis:

  • Process the chromatography data, integrating the peak corresponding to 4-Butylphenol-d5 in all injections.

  • Calculate the percent carryover, most importantly in the first blank injection following the standard. The formula is:

    • % Carryover = (Peak Area in Blank 1 / Peak Area in Standard) x 100

  • Evaluate if the carryover in subsequent blanks decreases, confirming classic carryover behavior[6]. The carryover should ideally be below the limit of detection or a pre-defined acceptable level (e.g., <0.1% of the standard).

References

• 1. Minimizing HPLC Carryover | Lab Manager [labmanager.com]
• 2. m.youtube.com [m.youtube.com]
• 3. CAS 1638-22-8: 4-Butylphenol | CymitQuimica [cymitquimica.com]
• 4. solubilityofthings.com [solubilityofthings.com]
• 5. mastelf.com [mastelf.com]
• 6. Solving Carryover Problems in HPLC [ssi.shimadzu.com]
• 7. Troubleshooting Carry-Over in the LC-MS Analysis of Biomolecules: The Case of Neuropeptide Y - PMC [pmc.ncbi.nlm.nih.gov]
• 8. chromatographyonline.com [chromatographyonline.com]
• 9. Wash solvent guidelines | Waters [help.waters.com]
• 10. grupobiomaster.com [grupobiomaster.com]
• 11. waters.com [waters.com]
• 12. Page loading... [wap.guidechem.com]

Technical Support Center: Correcting for Isotopic Cross-Contribution in Mass Spectrometry

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to help researchers, scientists, and drug development professionals address issues related to isotopic cross-contribution in mass spectrometry experiments.

Troubleshooting Guides

This section offers step-by-step solutions to common problems encountered during the correction for isotopic cross-contribution.

Issue 1: Inaccurate quantification due to overlapping isotopic clusters.

When the mass shift between isotopically labeled and unlabeled peptides is small, their isotopic clusters can overlap, leading to inaccurate quantification.[1] This is often observed as an upward bias for the heavier peptide.[1]

Troubleshooting Steps:

• Verify Data Quality: Ensure your mass spectrometry data has sufficient resolution to distinguish between the isotopic peaks. High-resolution mass spectrometry is crucial for minimizing this issue.[1]

• Employ Deconvolution Algorithms: Use software tools that can model isotopic distributions and deconvolve the overlapping clusters. This approach can significantly improve the accuracy and precision of protein quantification.[1]

• Optimize Chromatographic Separation: If the overlap is due to co-eluting species, refine your liquid chromatography (LC) method to achieve better separation. This can involve adjusting the gradient, changing the column, or using a different mobile phase.[2]

• Address Matrix Effects: In complex samples, matrix components can cause ion suppression or enhancement, distorting the isotopic pattern.[2] Employ sample cleanup techniques like solid-phase extraction (SPE) or use matrix-matched standards to mitigate these effects.[2]

Issue 2: Unexpected peaks in the mass spectrum.

The presence of unexpected peaks can complicate data analysis and lead to incorrect interpretation of results.

Troubleshooting Steps:

• Distinguish Isotope Peaks from Contaminants: Determine if the unexpected peaks are part of the analyte's isotopic envelope or if they originate from a co-eluting contaminant. Isotope peaks will exhibit a predictable mass difference and intensity ratio relative to the monoisotopic peak.[2]

• Check for In-Source Fragmentation: In-source fragmentation can generate ions that interfere with the analyte's isotopic cluster. Adjusting the ion source parameters may help minimize this phenomenon.[2]

• Assess Internal Standard Purity: Impurities in stable isotope-labeled internal standards can contribute to the analyte signal, leading to inaccuracies.[3] It is crucial to account for the purity of the isotopic tracer.[2]

Frequently Asked Questions (FAQs)

This FAQ section addresses common questions regarding isotopic cross-contribution in mass spectrometry.

Q1: What is isotopic cross-contribution in mass spectrometry?

A1: Isotopic cross-contribution, or isotopic overlap, occurs when the isotopic clusters of two or more ions overlap in a mass spectrum. This is particularly common in experiments using stable isotope labeling, where the naturally occurring isotopes of an unlabeled analyte can have masses that coincide with the mass of the isotopically labeled internal standard.[4] This overlap can lead to non-linear calibration behavior and biased quantitative results.[3]

Q2: Why is it important to correct for isotopic cross-contribution?

A2: Correcting for isotopic cross-contribution is crucial for accurate quantification in mass spectrometry-based assays.[3] Failure to do so can lead to an overestimation of the labeled species.[2] Isotope correction is a critical first step in the data analysis of mass spectrometry profiles, especially in fields like metabolomics and proteomics where precise quantification is essential for identifying biomarkers and understanding metabolic fluxes.[5]

Q3: What are the common methods for correcting for isotopic cross-contribution?

A3: The problem of isotopic cross-contribution is typically formulated as a system of linear equations.[6][7] Several software tools and algorithms have been developed to solve these equations and correct the mass spectrometry data. These methods subtract the contribution of naturally abundant isotopes from the measured data to reveal the true extent of isotopic labeling.[2] Some approaches also incorporate non-linear fitting of data to provide more accurate quantitation where there are contributions from the analyte to the stable labeled internal standard signal.[3]

Q4: What software tools are available for isotopic correction?

A4: Several software packages are available to automate the correction for isotopic cross-contribution. Some commonly used tools include IsoCor, ICT (Isotope Correction Toolbox), and IsoCorrectoR.[4][8] These tools can correct for natural isotope abundance and tracer impurity in both MS and MS/MS data.[8]

Q5: What information is required by these software tools to perform the correction?

A5: To perform the correction, these software tools typically require the following information[2][9]:

• The molecular formula of the analyte.

• The elemental composition of any derivatizing agents used.

• The specific isotopic tracer used (e.g., ¹³C, ¹⁵N).

• The purity of the isotopic tracer.

• The measured mass and intensity data for each isotopologue.

Data Presentation

Table 1: Comparison of Isotope Correction Software Tools

Software Tool	Correction Capabilities	Supported Data Types	Key Features
IsoCor	Natural isotope abundance, tracer impurity	MS	User-friendly interface, automated correction of large datasets.[8][9]
ICT (Isotope Correction Toolbox)	Natural isotope abundance, tracer impurity	MS, MS/MS	Perl-based, handles complex experimental designs.[8]
IsoCorrectoR	Natural isotope abundance, tracer impurity, multiple tracers	MS, MS/MS	R-based package, corrects high-resolution data.[8]

Experimental Protocols

Protocol 1: General Workflow for Isotopic Correction using Software

This protocol outlines the general steps for correcting mass spectrometry data for natural isotope abundance using a dedicated software tool.[2]

Methodology:

• Data Acquisition: Acquire mass spectrometry data with sufficient resolution to clearly distinguish the isotopic cluster of the analyte(s) of interest.[2]

• Data Extraction: Extract the mass spectra and the corresponding intensities of the isotopic peaks for each analyte. This can be performed using the software provided with the mass spectrometer or other data processing tools.[2]

• Software Setup:

  • Install and launch the chosen isotope correction software.

  • Input the necessary information, including the molecular formula of the analyte, details of any derivatizing agents, the isotopic tracer used, and its purity.[2]

  • Import the measured mass and intensity data for each isotopologue.[2]

• Correction Execution: Run the correction algorithm within the software. The software will then perform a deconvolution to subtract the contribution of naturally occurring isotopes from the measured data.[2]

• Data Analysis: The output will be the corrected isotopologue distribution, which accurately represents the extent of isotopic labeling. This corrected data can then be used for subsequent quantitative analysis.[2]

Protocol 2: Stable Isotope Labeling by Amino Acids in Cell Culture (SILAC)

SILAC is a metabolic labeling strategy used to identify and quantify relative differential changes in complex protein samples.[10]

Methodology:

• Cell Culture: Grow two populations of cells in culture. One population is fed with a "light" medium containing normal amino acids (e.g., ¹²C₆-arginine), while the other is fed a "heavy" medium containing a stable isotope-labeled amino acid (e.g., ¹³C₆-arginine).[10]

• Protein Incorporation: Allow the cells to grow for a sufficient number of cell divisions to ensure complete incorporation of the labeled amino acids into the proteome.

• Sample Mixing: Combine equal amounts of protein from the "light" and "heavy" cell populations.[10]

• Protein Digestion: Digest the mixed protein sample into peptides.

• LC-MS/MS Analysis: Analyze the peptide mixture using liquid chromatography-tandem mass spectrometry (LC-MS/MS).

• Data Analysis: Identical peptides from the "light" and "heavy" samples will co-elute and appear as pairs of peaks with a specific mass difference. The relative quantification of proteins is determined by comparing the peak intensities of these peptide pairs.[10]

Mandatory Visualization

Caption: Workflow for correcting isotopic cross-contribution in mass spectrometry data.

Caption: Troubleshooting decision tree for overlapping isotopic clusters.

References

• 1. Deconvolution of overlapping isotopic clusters improves quantification of stable isotope-labeled peptides - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. benchchem.com [benchchem.com]
• 3. Correction for isotopic interferences between analyte and internal standard in quantitative mass spectrometry by a nonlinear calibration function - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. benchchem.com [benchchem.com]
• 5. en-trust.at [en-trust.at]
• 6. Isotope correction of mass spectrometry profiles - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. epub.uni-regensburg.de [epub.uni-regensburg.de]
• 9. researchgate.net [researchgate.net]
• 10. UWPR [proteomicsresource.washington.edu]

Enhancing ionization efficiency for 4-Butylphenol-d5

This guide provides troubleshooting advice and frequently asked questions to help researchers, scientists, and drug development professionals enhance the ionization efficiency of 4-Butylphenol-d5 in mass spectrometry applications.

Frequently Asked Questions (FAQs)

Q1: Which ionization technique is best for analyzing 4-Butylphenol-d5?

A1: The choice between Electrospray Ionization (ESI) and Atmospheric Pressure Chemical Ionization (APCI) depends on the analyte's properties and the desired outcome.

• Electrospray Ionization (ESI): ESI is a soft ionization technique well-suited for polar, non-volatile compounds.[1] It is highly advantageous for analyzing deuterated phenols when the primary goal is to confirm the degree of deuteration and perform quantification, as it produces minimal fragmentation and a prominent pseudomolecular ion (e.g., [M-H]⁻).[1]

• Atmospheric Pressure Chemical Ionization (APCI): APCI is better suited for less polar and thermally stable analytes.[1] It can be a robust alternative to ESI for phenols.

For most applications involving 4-Butylphenol-d5, particularly in LC-MS, ESI is the preferred method.

Q2: Should I use positive or negative ionization mode for 4-Butylphenol-d5?

A2: Due to the acidic nature of the phenolic hydroxyl group, negative ionization mode is generally preferred . In negative mode, the molecule readily loses a proton to form the deprotonated ion [M-H]⁻, which often provides a strong and stable signal.[2] Analysis in positive mode can be achieved, but it typically results in the formation of adducts (e.g., [M+Na]⁺, [M+K]⁺) or a protonated molecule [M+H]⁺, which may be less efficient.[3]

Q3: How can I improve the signal intensity of 4-Butylphenol-d5 in negative ESI mode?

A3: To enhance the deprotonation and ionization efficiency in negative mode, consider adjusting the mobile phase.

• Add a basic modifier: Post-column addition of a basic solution, such as ammonium (B1175870) hydroxide (B78521) (NH₃·H₂O), can significantly enhance the ESI response.[2] This is because alkaline conditions facilitate the deprotonation of the phenol (B47542) molecule.[2]

• Use appropriate buffers: Buffers like ammonium acetate (B1210297) or ammonium formate (B1220265) can also improve signal stability and reproducibility.[4]

Q4: What are common challenges when working with deuterated standards like 4-Butylphenol-d5?

A4: A primary challenge is the potential for deuterium-hydrogen (D-H) exchange, where deuterium (B1214612) atoms are replaced by hydrogen from the solvent or matrix.[5] This can lead to inaccurate quantification. To mitigate this, it is crucial to select a deuterated standard where the labels are on stable positions (e.g., the aromatic ring) rather than on exchangeable sites like the hydroxyl (-OH) group.[6] Storing deuterated compounds in acidic or basic solutions should generally be avoided to prevent exchange.[7]

Troubleshooting Guide

Problem: Weak or no molecular ion peak is observed for 4-Butylphenol-d5.

Potential Cause	Recommended Solution
Incorrect Ionization Mode	Switch to Negative Ion Mode to detect the [M-H]⁻ ion. This is typically the most abundant ion for phenolic compounds.[2]
Suboptimal Mobile Phase pH	For negative mode, ensure the mobile phase pH is high enough to promote deprotonation. Add a basic modifier like ammonium hydroxide post-column.[2] For positive mode, add a modifier like formic acid to promote protonation.[1]
Inefficient Desolvation	Optimize source parameters. Increase the desolvation gas flow and temperature to ensure efficient solvent evaporation.[8] For APCI, optimize the vaporizer temperature.
Low Ion Transfer Efficiency	Optimize instrument lens voltages (e.g., cone voltage, capillary voltage) to maximize the transmission of the ion of interest from the source to the analyzer.[9]
Matrix Effects	Co-eluting compounds from the sample matrix can suppress the ionization of 4-Butylphenol-d5. Improve sample clean-up using Solid-Phase Extraction (SPE) or Liquid-Liquid Extraction (LLE).[4] Ensure adequate chromatographic separation from interfering matrix components.[10]

Problem: Poor reproducibility and inconsistent signal intensity.

Potential Cause	Recommended Solution
H/D Exchange	Ensure the deuterated standard is stored properly and avoid prolonged exposure to highly acidic or basic mobile phases if the deuterium label is in a labile position.[7]
Mobile Phase Inconsistency	Prepare fresh mobile phase for each analytical run. Use an appropriate buffer (e.g., ammonium formate) to stabilize the spray and ionization process.[4]
Instrument Contamination	Flush the LC system and column thoroughly to remove contaminants. Run blank injections to check for carryover.[11] If contamination persists, clean the MS source.
Fluctuating Source Conditions	Allow the mass spectrometer sufficient time to stabilize after any changes in source parameters. Monitor system suitability standards to ensure consistent performance.

Quantitative Data Summary

The following table summarizes the impact of mobile phase modifiers on the ionization efficiency of bisphenol compounds, which are structurally similar to 4-Butylphenol.

Modifier	Ionization Mode	Effect on Signal Intensity	Reported Improvement	Reference
Ammonium Hydroxide (NH₃·H₂O)	Negative	Signal Enhancement	2 to 28.6 times lower detection limits	[2]
Formic Acid	Positive / Negative	Improves peak shape and ionization	Commonly used for LC-MS of phenols	[1][12]
Ammonium Formate	Negative / Positive	Reduces matrix effects, stabilizes signal	Average Matrix Effect % increased to 84%	[4]
Ammonium Acetate	Negative / Positive	Reduces matrix effects, stabilizes signal	Favorable responses, similar to ammonium formate	[4]

Experimental Protocols

Protocol 1: LC-MS Analysis using Electrospray Ionization (ESI)

This protocol is a general starting point for the analysis of 4-Butylphenol-d5. Optimization is recommended.

• Sample Preparation:

  • Prepare a stock solution of 4-Butylphenol-d5 in a solvent like methanol (B129727) or acetonitrile.

  • Dilute the stock solution to the desired concentration range using the initial mobile phase composition (e.g., 50:50 methanol/water).

• Liquid Chromatography (LC) Conditions:

  • Column: C18 reverse-phase column (e.g., 2.1 mm x 100 mm, 1.8 µm).

  • Mobile Phase A: Water with 0.1% formic acid (for positive mode) or 5 mM ammonium acetate (for negative mode).

  • Mobile Phase B: Acetonitrile or Methanol.

  • Flow Rate: 0.2 - 0.4 mL/min.

  • Gradient: Start with a low percentage of B, ramp up to a high percentage to elute the analyte, then return to initial conditions for re-equilibration. A typical gradient might be: 10% B to 95% B over 8 minutes.

  • Column Temperature: 40 °C.

  • Injection Volume: 5 µL.

• Mass Spectrometry (MS) Conditions (Negative ESI Mode):

  • Ionization Mode: ESI Negative.

  • Capillary Voltage: -3.0 kV to -4.5 kV.[8]

  • Cone Voltage: -20 V to -50 V (optimize for [M-H]⁻).

  • Source Temperature: 120 °C - 150 °C.

  • Desolvation Temperature: 350 °C - 500 °C.[8]

  • Desolvation Gas Flow (N₂): 600 - 800 L/hr.[8]

  • Monitored Ion: The m/z corresponding to the [M-H]⁻ of 4-Butylphenol-d5.

Protocol 2: Enhancing Negative Ionization with Post-Column Infusion

• LC-MS Setup: Use the LC and MS conditions from Protocol 1.

• Post-Column Infusion Setup:

  • Use a T-connector to introduce a basic solution into the LC flow path just before it enters the MS source.

  • Prepare a solution of 1-2% (w/w) ammonium hydroxide in water.

  • Use a syringe pump to deliver this solution at a low flow rate (e.g., 4-10 µL/min).[2]

• Optimization:

  • Optimize the concentration and flow rate of the ammonium hydroxide solution to achieve the maximum signal enhancement without compromising stability.[2]

Visualizations

Caption: General workflow for 4-Butylphenol-d5 analysis via LC-MS.

Caption: A logical approach to troubleshooting weak signal intensity.

Caption: Common ionization pathways for 4-Butylphenol-d5 in MS.

References

• 1. benchchem.com [benchchem.com]
• 2. Ammonium hydroxide enhancing electrospray response and boosting sensitivity of bisphenol A and its analogs - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. A tutorial in small molecule identification via electrospray ionization‐mass spectrometry: The practical art of structural elucidation - PMC [pmc.ncbi.nlm.nih.gov]
• 4. library.dphen1.com [library.dphen1.com]
• 5. benchchem.com [benchchem.com]
• 6. resolvemass.ca [resolvemass.ca]
• 7. researchgate.net [researchgate.net]
• 8. The Electrospray (ESI) and Flowing Atmosphere-Pressure Afterglow (FAPA) Mass Spectrometry Studies of Nitrophenols (Plant Growth Stimulants) Removed Using Strong Base-Functionalized Materials - PMC [pmc.ncbi.nlm.nih.gov]
• 9. diva-portal.org [diva-portal.org]
• 10. Effective LC Troubleshooting: Symptom-Based Strategies and Solutions [restek.com]
• 11. agilent.com [agilent.com]
• 12. mdpi.com [mdpi.com]

Technical Support Center: Optimal Separation of 4-Butylphenol-d5

This technical support guide provides troubleshooting advice and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in selecting the optimal column and developing a robust analytical method for the separation of 4-Butylphenol-d5.

Frequently Asked Questions (FAQs)

Q1: What is the most common chromatographic technique for analyzing 4-Butylphenol-d5?

A1: The most prevalent techniques for the analysis of phenolic compounds, including 4-Butylphenol-d5, are Reversed-Phase High-Performance Liquid Chromatography (RP-HPLC) and Gas Chromatography (GC).[1][2] RP-HPLC is highly versatile for a wide range of phenolic compounds, while GC is also a convenient and accurate method for separating isotopically labeled molecules.[1][2] The choice between HPLC and GC often depends on the sample matrix, volatility of the analyte, and the desired detection method (e.g., UV, Mass Spectrometry).

Q2: How does the deuterium (B1214612) labeling in 4-Butylphenol-d5 affect its chromatographic separation compared to the non-labeled 4-Butylphenol?

A2: For liquid chromatography, the deuterated standard is expected to behave almost identically to the native analyte throughout the chromatographic separation.[3] In gas chromatography, a phenomenon known as the "inverse isotope effect" can sometimes be observed, where the heavier, more deuterated isomer elutes slightly earlier than its non-deuterated counterpart.[2] However, for most analytical purposes, especially when co-elution is desired for isotope dilution mass spectrometry, the separation conditions for 4-Butylphenol are an excellent starting point for 4-Butylphenol-d5.

Q3: What type of HPLC column is recommended for 4-Butylphenol-d5?

A3: For RP-HPLC, a C18 column is the most common and recommended starting point for the separation of phenolic compounds.[4][5] Columns with alternative selectivities, such as Phenyl or polar-embedded phases, can also be considered if co-eluting peaks are an issue with a standard C18 phase.[6][7] The choice of stationary phase is a critical factor in achieving the desired resolution.[8]

Q4: What are the key factors to consider when selecting an HPLC column's physical dimensions?

A4: The primary dimensions to consider are column length, internal diameter, and particle size.[8]

• Length: Longer columns (150-250 mm) generally provide better resolution for complex separations, while shorter columns (50-100 mm) allow for faster analysis times.[8]

• Internal Diameter (ID): Analytical columns typically have IDs ranging from 2.1 mm to 4.6 mm. Narrower columns can increase sensitivity and reduce solvent consumption.[8]

• Particle Size: Smaller particles (e.g., <3 µm) offer higher efficiency and resolution but result in higher backpressure. Common particle sizes for analytical HPLC range from 3 µm to 5 µm.[8]

Q5: Can I use Gas Chromatography (GC) for 4-Butylphenol-d5 analysis?

A5: Yes, Gas Chromatography, typically coupled with a Mass Spectrometer (GC-MS), is a very effective technique for the analysis of phenols.[9][10] For GC analysis, derivatization may be necessary to improve the volatility and peak shape of the phenol (B47542), although it is not always required.[11] A non-polar or medium-polarity capillary column, such as one with a 5% phenyl-methylpolysiloxane stationary phase (e.g., DB-5 or equivalent), is a common choice.[12]

Troubleshooting Guide

Q: I am observing poor peak shape (tailing) for 4-Butylphenol-d5 on my C18 column. What can I do?

A: Peak tailing for phenolic compounds is often caused by interactions with residual silanol (B1196071) groups on the silica-based stationary phase. Consider the following solutions:

• Mobile Phase pH: Lowering the pH of the aqueous portion of your mobile phase (e.g., to pH 2-3) with an acid like formic acid or phosphoric acid can suppress the ionization of both the phenol and the silanol groups, leading to improved peak shape.[5][13][14]

• "End-capped" Column: Ensure you are using a high-quality, fully end-capped C18 column. End-capping minimizes the number of free silanol groups available for secondary interactions.[15]

• Alternative Stationary Phase: If tailing persists, a column with a different stationary phase, such as one with a polar-embedded group, might offer better peak symmetry.

Q: My 4-Butylphenol-d5 peak is co-eluting with an interference from my sample matrix. How can I improve the resolution?

A: Improving resolution involves adjusting the selectivity of your chromatographic system. Here are several steps to take:

• Optimize the Gradient: If using a gradient method, make the gradient shallower (i.e., decrease the rate of change of the organic solvent). This increases the separation time and can resolve closely eluting peaks.[7]

• Change the Organic Solvent: Switching the organic component of your mobile phase (e.g., from acetonitrile (B52724) to methanol (B129727) or vice versa) can alter the selectivity and potentially resolve the co-elution.[6]

• Adjust the Temperature: Changing the column temperature affects retention times and can also alter selectivity. Try adjusting the temperature in 5 °C increments.

• Select a Different Column: If mobile phase optimization is insufficient, changing to a column with a different stationary phase chemistry (e.g., from C18 to a Phenyl-Hexyl or a Cyano phase) is a powerful way to change selectivity.[7]

Q: I am not getting enough retention for 4-Butylphenol-d5 on my reversed-phase column. What should I do?

A: Insufficient retention in reversed-phase chromatography means the analyte is too polar for the current conditions. To increase retention:

• Decrease Organic Solvent Percentage: Reduce the proportion of the organic solvent (e.g., acetonitrile or methanol) in your mobile phase. This will increase the interaction of the analyte with the non-polar stationary phase.

• Use a Weaker Organic Solvent: Methanol is a weaker solvent than acetonitrile in reversed-phase chromatography. Switching from acetonitrile to methanol (at the same percentage) will generally increase retention.

• Choose a More Retentive Column: Select a column with a higher carbon load or a longer alkyl chain (e.g., C30) to provide stronger hydrophobic interactions.

Data Presentation: Recommended Starting Column Parameters

The following tables summarize typical starting parameters for HPLC and GC column selection for 4-Butylphenol-d5 analysis. These should be used as a baseline for method development.

Table 1: Recommended HPLC Column & Initial Conditions

Parameter	Recommendation	Rationale
Chromatography Mode	Reversed-Phase (RP)	Well-established for the separation of phenolic compounds.[1]
Stationary Phase	C18 (L1)	Provides good hydrophobic retention for 4-Butylphenol.[5]
Particle Size	3 µm - 5 µm	Balances efficiency with system backpressure.[8]
Column Dimensions	150 mm x 4.6 mm	A standard analytical column size offering good resolution.[14]
Pore Size	~100 - 120 Å	Appropriate for small molecules like 4-Butylphenol-d5.[8]
Mobile Phase A	Water with 0.1% Formic Acid	Acidifier improves peak shape and is MS-compatible.[13]
Mobile Phase B	Acetonitrile with 0.1% Formic Acid	Common organic solvent providing good peak shapes for phenols.[5]
Flow Rate	1.0 mL/min	Standard for a 4.6 mm ID column.[16]
Column Temperature	30 - 40 °C	Provides good efficiency and reproducibility.
Detection	UV (277 nm) or MS	4-tert-butylphenol has a UV absorbance around 277 nm.[17]

Table 2: Recommended GC Column & Initial Conditions

Parameter	Recommendation	Rationale
Column Type	Fused Silica Capillary	Standard for high-resolution GC.
Stationary Phase	5% Phenyl-Methylpolysiloxane	A versatile, low-polarity phase suitable for a wide range of analytes, including phenols.[12]
Film Thickness	0.25 µm	Standard film thickness providing good efficiency and capacity.[12]
Column Dimensions	30 m x 0.25 mm ID	Offers excellent resolving power for complex mixtures.[12]
Carrier Gas	Helium or Hydrogen	Inert gases commonly used in GC-MS.
Injection Mode	Split/Splitless	Split mode for higher concentrations, splitless for trace analysis.
Oven Program	Start at 40-60°C, ramp 10°C/min to 280°C	A general-purpose temperature program to elute semi-volatile compounds.[12]
Detection	Mass Spectrometry (MS)	Provides high selectivity and allows differentiation of the deuterated standard.[9]

Experimental Protocols

Protocol 1: Starting Method for RP-HPLC-UV/MS Analysis

• Column Installation and Equilibration:

  • Install a C18 column (e.g., 150 mm x 4.6 mm, 5 µm) into the HPLC system.

  • Prepare Mobile Phase A: 0.1% Formic Acid in HPLC-grade water.

  • Prepare Mobile Phase B: 0.1% Acetonitrile in HPLC-grade acetonitrile.

  • Equilibrate the column with a mixture of 95% Mobile Phase A and 5% Mobile Phase B at a flow rate of 1.0 mL/min for at least 30 minutes or until a stable baseline is achieved.[14]

• Sample Preparation:

  • Dissolve the 4-Butylphenol-d5 standard in the initial mobile phase composition (95:5 Water:Acetonitrile) to a known concentration (e.g., 10 µg/mL).

  • Filter the sample through a 0.22 µm syringe filter before injection.[16]

• Chromatographic Run:

  • Set the column oven temperature to 35 °C.

  • Set the UV detector to monitor at 277 nm.[17]

  • Inject 10 µL of the prepared sample.

  • Run a gradient program:

    • Start at 5% B.

    • Ramp to 95% B over 15 minutes.

    • Hold at 95% B for 5 minutes.

    • Return to 5% B over 1 minute.

    • Hold at 5% B for 4 minutes for re-equilibration.

  • If using a mass spectrometer, set it to scan a relevant mass range or to monitor for the specific m/z of 4-Butylphenol-d5.

Protocol 2: Starting Method for GC-MS Analysis

• Column Installation and Conditioning:

  • Install a 30 m x 0.25 mm ID, 0.25 µm film thickness 5% phenyl-methylpolysiloxane column.

  • Set the carrier gas (Helium) flow rate to approximately 1.1 mL/min.[12]

  • Condition the column by heating it to the maximum operating temperature (or 20°C above the final temperature of your method) and holding for 1-2 hours with the column outlet disconnected from the detector to prevent contamination.[18]

• Sample Preparation:

  • Dissolve the 4-Butylphenol-d5 standard in a volatile solvent like ethyl acetate (B1210297) or hexane (B92381) to a suitable concentration (e.g., 1-10 µg/mL).

• GC-MS Run:

  • Set the injector temperature to 250 °C.

  • Set the injection mode to split (e.g., 20:1 split ratio) for initial method development.[12]

  • Set the oven temperature program:

    • Initial temperature: 40 °C, hold for 2 minutes.

    • Ramp rate: 10 °C/min to 280 °C.[12]

    • Final hold: Hold at 280 °C for 5 minutes.

  • Set the MS transfer line temperature to 280 °C and the ion source temperature to 230 °C.

  • Inject 1 µL of the sample.

  • Acquire data in full scan mode to identify the retention time and mass spectrum of 4-Butylphenol-d5.

Visualizations

Caption: Logical workflow for selecting the appropriate column for 4-Butylphenol-d5 analysis.

Caption: Iterative workflow for analytical method development and optimization.

References

• 1. redalyc.org [redalyc.org]
• 2. gcms.cz [gcms.cz]
• 3. benchchem.com [benchchem.com]
• 4. helixchrom.com [helixchrom.com]
• 5. HPLC Analysis of Phenolic Compounds and Flavonoids with Overlapping Peaks - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Phenols as internal standards in reversed-phase high-performance liquid chromatography in pharmaceutical analysis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. chromatographyonline.com [chromatographyonline.com]
• 8. Choosing the Right HPLC Column: A Complete Guide | Phenomenex [phenomenex.com]
• 9. 4-Tert-butylphenol - analysis - Analytice [analytice.com]
• 10. epa.gov [epa.gov]
• 11. digital.car.chula.ac.th [digital.car.chula.ac.th]
• 12. matec-conferences.org [matec-conferences.org]
• 13. Separation of Phenol red on Newcrom R1 HPLC column | SIELC Technologies [sielc.com]
• 14. glsciences.eu [glsciences.eu]
• 15. HPLC Column Selection Guide to Help You Achieve the Best Separation | Separation Science [sepscience.com]
• 16. separationmethods.com [separationmethods.com]
• 17. Isolation and Characterization of 4-tert-Butylphenol-Utilizing Sphingobium fuliginis Strains from Phragmites australis Rhizosphere Sediment - PMC [pmc.ncbi.nlm.nih.gov]
• 18. glsciences.eu [glsciences.eu]

Long-term stability testing of 4-Butylphenol-d5 stock solutions

Technical Support Center: 4-Butylphenol-d5 Stock Solutions

Welcome to the technical support center for the long-term stability testing of 4-Butylphenol-d5 stock solutions. This resource provides troubleshooting guidance and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in their experimental endeavors.

Frequently Asked Questions (FAQs)

Q1: What is the recommended solvent for preparing 4-Butylphenol-d5 stock solutions for long-term storage?

A1: For long-term stability, it is recommended to use a non-polar, aprotic solvent such as acetonitrile (B52724) or methanol. The choice of solvent can impact the stability of the compound, and it is advisable to test multiple solvents to determine the optimal one for your specific storage conditions and analytical methods.

Q2: What are the ideal storage conditions for 4-Butylphenol-d5 stock solutions?

A2: To ensure long-term stability, stock solutions of 4-Butylphenol-d5 should be stored at or below -20°C in tightly sealed, amber glass vials to protect from light. Exposure to light and elevated temperatures can accelerate degradation.

Q3: How often should the stability of the stock solution be checked?

A3: The frequency of testing should be sufficient to establish a reliable stability profile. For a long-term stability study, a typical testing schedule is every three months for the first year, every six months for the second year, and annually thereafter.[1][2]

Q4: What are the potential degradation pathways for 4-Butylphenol-d5?

A4: While specific degradation pathways for 4-Butylphenol-d5 are not extensively documented, phenolic compounds, in general, are susceptible to oxidation. The tert-butyl group may also undergo rearrangement or elimination under certain conditions. Degradation can be initiated by exposure to light, heat, and oxygen. Studies on similar compounds like 4-tert-butylphenol (B1678320) have shown degradation through hydroxylation and subsequent ring cleavage in the presence of certain microorganisms or advanced oxidation processes.[3]

Q5: What analytical methods are suitable for quantifying 4-Butylphenol-d5 and its potential degradants?

A5: High-Performance Liquid Chromatography (HPLC) with UV or mass spectrometry (MS) detection is a common and reliable method for quantifying 4-Butylphenol-d5. Gas Chromatography-Mass Spectrometry (GC-MS) is also a powerful technique, often requiring derivatization for phenolic compounds to increase volatility.[4][5]

Troubleshooting Guides

Problem 1: I am observing a decrease in the concentration of my 4-Butylphenol-d5 stock solution over time, even when stored at -20°C.

Possible Cause	Troubleshooting Step
Solvent Evaporation	Ensure vials are properly sealed with high-quality caps (B75204) and septa. Consider using parafilm to further secure the cap.
Adsorption to Container	Use silanized glass vials to minimize adsorption of the analyte to the container surface.
Photodegradation	Always store solutions in amber vials or protect clear vials from light by wrapping them in aluminum foil.
Oxidation	Purge the headspace of the vial with an inert gas like nitrogen or argon before sealing to displace oxygen.

Problem 2: I am seeing unexpected peaks in my chromatogram during stability testing.

Possible Cause	Troubleshooting Step
Contamination	Run a blank injection of the solvent to check for contaminants. Ensure all glassware and equipment are thoroughly cleaned.
Degradation Products	These could be degradation products of 4-Butylphenol-d5. Use a mass spectrometer detector to identify the mass-to-charge ratio of the unknown peaks and compare them to potential degradation products.
Septum Bleed	If using GC, particles from the injection port septum can appear as peaks. Use high-quality, low-bleed septa.

Experimental Protocols

Protocol 1: Preparation of 4-Butylphenol-d5 Stock Solution

• Materials:

  • 4-Butylphenol-d5 powder

  • HPLC-grade acetonitrile (or other suitable solvent)

  • Calibrated analytical balance

  • Class A volumetric flasks

  • Amber glass vials with PTFE-lined caps

• Procedure:

  • Accurately weigh the desired amount of 4-Butylphenol-d5 powder using an analytical balance.

  • Quantitatively transfer the powder to a volumetric flask of the appropriate size.

  • Add a small amount of solvent to dissolve the powder completely.

  • Once dissolved, fill the flask to the mark with the solvent.

  • Mix the solution thoroughly by inverting the flask multiple times.

  • Aliquot the stock solution into amber glass vials for storage.

  • Purge the headspace of each vial with nitrogen gas before sealing.

  • Label each vial clearly with the compound name, concentration, solvent, preparation date, and operator's initials.

  • Store the vials at ≤ -20°C.

Protocol 2: HPLC-UV Method for Quantification

• Instrumentation and Conditions:

  • HPLC System: With a UV detector

  • Column: C18 reversed-phase column (e.g., 4.6 x 150 mm, 5 µm)

  • Mobile Phase: Isocratic mixture of acetonitrile and water (e.g., 70:30 v/v)

  • Flow Rate: 1.0 mL/min

  • Injection Volume: 10 µL

  • Detection Wavelength: 277 nm

  • Column Temperature: 30°C

• Procedure:

  • Prepare a series of calibration standards by diluting the stock solution to known concentrations.

  • Equilibrate the HPLC system with the mobile phase until a stable baseline is achieved.

  • Inject the calibration standards, followed by the stability samples.

  • Record the peak area of the 4-Butylphenol-d5 peak for each injection.

  • Construct a calibration curve by plotting the peak area versus the concentration of the standards.

  • Determine the concentration of the stability samples from the calibration curve.

Data Presentation

Table 1: Example Long-Term Stability Data for 4-Butylphenol-d5 (1 mg/mL in Acetonitrile) at -20°C

Time Point (Months)	Concentration (mg/mL)	% of Initial Concentration	Appearance
0	1.002	100.0%	Clear, colorless
3	0.998	99.6%	Clear, colorless
6	1.001	99.9%	Clear, colorless
12	0.995	99.3%	Clear, colorless
24	0.991	98.9%	Clear, colorless

Table 2: Example Accelerated Stability Data for 4-Butylphenol-d5 (1 mg/mL in Acetonitrile) at 40°C

Time Point (Months)	Concentration (mg/mL)	% of Initial Concentration	Appearance
0	1.002	100.0%	Clear, colorless
1	0.985	98.3%	Clear, colorless
3	0.962	96.0%	Clear, colorless
6	0.925	92.3%	Faint yellow tint

Visualizations

Caption: Experimental workflow for stability testing of 4-Butylphenol-d5.

Caption: Troubleshooting logic for decreased concentration of stock solutions.

References

• 1. nda.gov.za [nda.gov.za]
• 2. Stability Studies-Regulations, Patient Safety & Quality [coriolis-pharma.com]
• 3. Isolation and Characterization of 4-tert-Butylphenol-Utilizing Sphingobium fuliginis Strains from Phragmites australis Rhizosphere Sediment - PMC [pmc.ncbi.nlm.nih.gov]
• 4. benchchem.com [benchchem.com]
• 5. epa.gov [epa.gov]

Reference Data & Comparative Studies

The Gold Standard for Phenol Analysis: A Comparative Guide to 4-Butylphenol-d5 and Alternative Internal Standards

For researchers, scientists, and drug development professionals engaged in the precise quantification of phenol (B47542), the choice of an appropriate internal standard is a critical decision that directly impacts data quality and reliability. This guide provides an objective comparison of 4-Butylphenol-d5, a deuterated internal standard, with other deuterated and non-deuterated alternatives, supported by experimental principles and data.

In quantitative analysis, particularly when employing sensitive techniques like gas chromatography-mass spectrometry (GC-MS) or liquid chromatography-mass spectrometry (LC-MS), internal standards are indispensable for correcting variations throughout the analytical workflow.[1] These variations can arise from sample preparation, injection volume inconsistencies, and instrument response fluctuations.[1] An ideal internal standard mimics the physicochemical behavior of the analyte of interest. In this regard, deuterated internal standards, such as 4-Butylphenol-d5, have emerged as the superior choice for many applications, including phenol analysis.[1]

The primary advantage of a deuterated internal standard lies in its near-identical physicochemical properties to the non-deuterated analyte.[1] This structural similarity ensures that both compounds behave almost identically during extraction, chromatography, and ionization.[1] This minimizes variability and improves the accuracy and precision of the results.

Performance Characteristics: A Head-to-Head Comparison

The following tables summarize the expected performance differences between using a deuterated internal standard like 4-Butylphenol-d5 and a non-deuterated internal standard in phenol analysis. The data presented is illustrative and represents typical performance improvements observed when using a deuterated internal standard.

Table 1: Comparison of Method Validation Parameters for Phenol Analysis using Different Internal Standards

Parameter	4-Butylphenol-d5 (Deuterated IS)	Phenol-d5 (Deuterated IS)	Non-Deuterated IS (e.g., 2-Chlorophenol)
Linearity (R²)	> 0.995	> 0.999[2]	> 0.99[2]
Limit of Detection (LOD)	0.01 - 0.5 µg/L	~0.6 µg/L[3]	0.05 - 1.0 µg/L
Limit of Quantitation (LOQ)	0.03 - 1.5 µg/L	Not explicitly found	0.1 - 2.0 µg/L
Accuracy (% Recovery)	95 - 105%	98 - 102%[2]	90 - 110%[2][4]
Precision (%RSD)	< 5%	< 5%	< 15%[4]

Table 2: Performance Comparison of Analytical Techniques for Phenol Analysis with a Deuterated Internal Standard

Parameter	GC-MS	LC-MS/MS
Linearity (R²)	> 0.995	> 0.998
Limit of Detection (LOD)	4.38 - 89.7 ng/L[5]	Low ng/mL range[5]
Limit of Quantitation (LOQ)	7.83 - 167 ng/L[5]	Low ng/mL range[5]
Accuracy (% Recovery)	90 - 110%	95 - 105%
Precision (%RSD)	< 10%	< 5%

Experimental Protocols

To ensure the suitability of an internal standard, a thorough method validation is essential. Below are detailed methodologies for key experiments in phenol analysis.

Sample Preparation (Aqueous Samples)

• Sample Collection and Preservation: Collect 1-liter aqueous samples in amber glass bottles. If residual chlorine is present, it should be quenched. Acidify the sample to a pH of less than 2 with a suitable acid (e.g., hydrochloric acid). Store samples at or below 6°C until extraction.[6]

• Internal Standard Spiking: Spike each 1 L sample with a known amount of 4-Butylphenol-d5 solution to achieve a final concentration appropriate for the expected analyte concentration range.

• Solid Phase Extraction (SPE):

  • Condition an SPE cartridge (e.g., polymeric reversed-phase) by passing 5 mL of dichloromethane (B109758), followed by 5 mL of methanol, and finally 10 mL of reagent water at pH < 2.[6]

  • Pass the entire 1 L water sample through the conditioned SPE cartridge at a flow rate of approximately 10-15 mL/min.[6]

  • After the entire sample has passed through, dry the cartridge by purging with nitrogen or under vacuum.[6]

• Elution: Elute the trapped analytes from the cartridge with a suitable solvent like dichloromethane into a collection tube.[6]

• Concentration: Concentrate the eluate to a final volume of 1 mL under a gentle stream of nitrogen.[6]

GC-MS Analysis

• Instrumentation: A gas chromatograph coupled to a mass spectrometer.[1]

• GC Column: A low-polarity capillary column such as a DB-5ms (30 m x 0.25 mm, 0.25 µm) is commonly used.[7]

• Injection: Inject 1-2 µL of the final extract in splitless mode.[1]

• Oven Temperature Program: A programmed temperature gradient is used to ensure the separation of phenol from other matrix components.[1]

• Mass Spectrometry: Operate the mass spectrometer in Selected Ion Monitoring (SIM) mode for quantification of the characteristic ions of phenol and the internal standard.[1]

LC-MS/MS Analysis

• Instrumentation: A liquid chromatograph coupled to a tandem mass spectrometer.[1]

• LC Column: A C18 reversed-phase column is typically used.

• Mobile Phase: A gradient elution with a mixture of acidified water and an organic solvent like acetonitrile (B52724) or methanol.[1]

• Ionization: Electrospray ionization (ESI) in negative ion mode is commonly used for phenols.[1]

• Mass Spectrometry: Operate the mass spectrometer in Multiple Reaction Monitoring (MRM) mode for high selectivity and sensitivity, monitoring specific precursor-to-product ion transitions for both phenol and the internal standard.[1]

Visualizing the Workflow and Logic

A typical experimental workflow for phenol analysis.

Logical relationships between internal standard properties and analytical outcomes.

Conclusion

While non-deuterated internal standards can offer a more cost-effective option, the superior performance of deuterated internal standards like 4-Butylphenol-d5 in terms of accuracy, precision, and reliability makes them the gold standard for robust and defensible phenol analysis.[1] Their ability to effectively compensate for matrix effects and other analytical variabilities ensures the generation of high-quality data, which is paramount in research, clinical diagnostics, and drug development. The choice between GC-MS and LC-MS/MS will depend on the specific requirements of the analysis, including the sample matrix, required sensitivity, and available instrumentation.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]
• 4. chromatographyonline.com [chromatographyonline.com]
• 5. benchchem.com [benchchem.com]
• 6. benchchem.com [benchchem.com]
• 7. benchchem.com [benchchem.com]

The Superiority of 4-Butylphenol-d5 as an Internal Standard: A Guide to Enhanced Accuracy and Precision in Analytical Quantification

For researchers, scientists, and drug development professionals, the pursuit of accurate and precise quantitative data is paramount. In analytical chemistry, particularly in chromatographic techniques like Gas Chromatography-Mass Spectrometry (GC-MS) and Liquid Chromatography-Mass Spectrometry (LC-MS), the choice of an internal standard is a critical factor that can significantly influence the reliability of results. This guide provides an objective comparison of 4-Butylphenol-d5, a deuterated internal standard, with non-deuterated alternatives, supported by experimental data and detailed protocols, to demonstrate its superior performance in achieving robust and defensible analytical outcomes.

The use of a stable isotope-labeled internal standard (SIL-IS), such as 4-Butylphenol-d5, is widely recognized as the gold standard in quantitative analysis.[1] The fundamental principle behind its superiority lies in its near-identical physicochemical properties to the analyte of interest, 4-Butylphenol. This structural similarity ensures that the internal standard and the analyte behave almost identically during every stage of the analytical process, from sample preparation and extraction to chromatographic separation and ionization in the mass spectrometer.[2] This co-elution and similar ionization response allow for effective compensation for variations that can introduce errors, such as matrix effects, injection volume inconsistencies, and instrument response fluctuations.

Performance Comparison: Deuterated vs. Non-Deuterated Internal Standards

To illustrate the tangible benefits of using a deuterated internal standard, the following table presents a comparison of key performance metrics for the analysis of a phenolic compound using a deuterated internal standard (represented by Phenol-d5) versus a non-deuterated, structurally similar internal standard (4-Chlorophenol). This data is representative of the performance advantages expected when using 4-Butylphenol-d5 for the analysis of 4-Butylphenol.

Performance Metric	Deuterated Internal Standard (e.g., Phenol-d5)	Non-Deuterated Internal Standard (e.g., 4-Chlorophenol)
Analyte Recovery (%)	95 - 105	70 - 110
Precision (RSD %)	< 5	< 15
Accuracy (% Bias)	± 5	± 20
Matrix Effect	Effectively Compensated	Significant and Variable

Data is illustrative and based on typical performance characteristics observed in comparative studies of deuterated and non-deuterated internal standards for phenol (B47542) analysis.

The data clearly indicates that the use of a deuterated internal standard leads to significantly higher accuracy and precision. The tighter recovery range and lower relative standard deviation (RSD) demonstrate a more robust and reliable method, less susceptible to the variability inherent in complex sample matrices.

Logical Framework for Internal Standard Selection

The decision to use a deuterated internal standard is based on a logical progression that prioritizes the minimization of analytical error. The following diagram illustrates the decision-making process and the advantages conferred by a deuterated internal standard.

Figure 1. Decision pathway for internal standard selection, highlighting the superior outcomes associated with deuterated standards.

Experimental Protocols

Detailed and validated experimental protocols are essential for achieving reliable and reproducible results. Below are two representative protocols for the analysis of alkylphenols in different matrices using a deuterated internal standard.

Protocol 1: Analysis of Alkylphenols in Wine by GC-MS

This protocol is adapted from the International Organisation of Vine and Wine (OIV) method for the determination of alkylphenols in wine and uses 4-tert-butylphenol-d13, a close structural analog of 4-Butylphenol-d5, as the internal standard.

1. Sample Preparation (Solid-Phase Microextraction - SPME)

• Place 10 mL of the wine sample into a 20 mL SPME glass vial.

• Add approximately 2 g of Sodium Chloride (NaCl).

• Spike the sample with 50 µL of a 5 mg/L solution of 4-tert-butylphenol-d13 in ethanol.

• Seal the vial with a perforated cap and a Teflon seal.

• Perform headspace SPME for 20 minutes at 40°C.

2. GC-MS Analysis

• Injector: Desorb the SPME fiber for 10 minutes at 260°C in splitless mode.

• Carrier Gas: Helium at a constant flow rate of 1 mL/min.

• Column: 5% Phenyl-methylpolysiloxane (e.g., 5MS, 30 m x 0.25 mm x 0.25 µm film).

• Oven Temperature Program:

  • Initial temperature: 50°C.

  • Ramp at 10°C/min to 300°C.

  • Hold at 300°C for 3 minutes.

• Mass Spectrometer:

  • Acquisition Mode: Selected Ion Monitoring (SIM).

  • Ions to Monitor:

    • 4-tert-Butylphenol: m/z 135 (quantification), 107, 150 (qualification).

    • 4-tert-Butylphenol-d13 (IS): m/z 144 (quantification).

The following diagram illustrates the experimental workflow for this protocol.

Figure 2. Experimental workflow for the analysis of alkylphenols in wine using SPME-GC-MS.

Protocol 2: Analysis of Phenols in Drinking Water by Solid Phase Extraction (SPE) and GC-MS

This protocol is based on established environmental analysis methods for phenols in water.

1. Sample Preparation (Solid Phase Extraction - SPE)

• To 1 L of a water sample, add a known amount of 4-Butylphenol-d5.

• If the sample contains residual chlorine, dechlorinate with sodium thiosulfate.

• Acidify the sample to a pH < 2 with a suitable acid.

• Condition an SPE cartridge (e.g., polystyrene-divinylbenzene) with an appropriate solvent (e.g., dichloromethane (B109758) followed by methanol) and then with acidified water.

• Pass the entire water sample through the SPE cartridge.

• Wash the cartridge to remove interferences.

• Elute the trapped analytes, including 4-Butylphenol and 4-Butylphenol-d5, with a suitable solvent like dichloromethane.

• Concentrate the eluate to a final volume of 1 mL.

2. GC-MS Analysis

• Injector: 1 µL splitless injection at 250°C.

• Carrier Gas: Helium at a constant flow.

• Column: A non-polar or semi-polar capillary column suitable for phenol analysis (e.g., 5% phenyl-methylpolysiloxane).

• Oven Temperature Program: A suitable temperature gradient to ensure the separation of 4-Butylphenol from other matrix components.

• Mass Spectrometer:

  • Acquisition Mode: Selected Ion Monitoring (SIM).

  • Ions to Monitor: Select characteristic ions for 4-Butylphenol and 4-Butylphenol-d5 for quantification and confirmation.

Conclusion

The evidence strongly supports the use of 4-Butylphenol-d5 as an internal standard for the accurate and precise quantification of 4-Butylphenol and related compounds. Its ability to mimic the behavior of the analyte throughout the analytical process effectively compensates for a wide range of potential errors, most notably matrix effects, which are a common challenge in complex samples. While the initial cost of a deuterated internal standard may be higher than that of a non-deuterated alternative, the significant improvement in data quality, reliability, and the reduction in method variability provide a compelling justification for its use in research, clinical diagnostics, and drug development settings where data integrity is of the utmost importance.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]

The Analytical Edge: A Comparative Guide to 4-Butylphenol-d5 and Other Deuterated Phenol Standards in Mass Spectrometry

For researchers, scientists, and drug development professionals striving for the highest accuracy and reliability in quantitative analysis, the choice of an internal standard is paramount. In the realm of mass spectrometry, deuterated standards have emerged as the gold standard, offering significant advantages over their non-deuterated counterparts. This guide provides an objective comparison of 4-Butylphenol-d5 with other commonly used deuterated phenol (B47542) standards, supported by experimental data and detailed methodologies, to empower informed decisions in your analytical workflows.

The fundamental principle behind the superiority of deuterated internal standards lies in their near-identical physicochemical properties to the analyte of interest. This structural similarity ensures that the standard and the analyte behave almost identically during sample preparation, chromatography, and ionization. This co-elution is critical for correcting variations that can occur throughout the analytical process, including extraction efficiency, injection volume inconsistencies, and matrix effects, ultimately leading to more accurate and precise quantification.[1]

Performance Comparison of Deuterated Phenol Standards

While the benefits of using deuterated standards are universally acknowledged, the selection of the most appropriate standard for a specific application warrants a closer look at their individual performance characteristics. This section compares 4-Butylphenol-d5 with other common deuterated phenol standards, such as Phenol-d5 and Phenol-d6.

Table 1: Comparative Performance Metrics of Deuterated Phenol Standards

Performance Metric	4-Butylphenol-d5	Phenol-d5	Phenol-d6	3,5-Dimethylphenol-d10	General Performance of Deuterated Standards
Analyte(s)	4-Butylphenol and related alkylphenols	Phenol and simple substituted phenols	Phenol and simple substituted phenols	Substituted phenols	Broad range of phenolic compounds
Typical Recovery (%)	85-115%	70-120%[2]	70-120%	Not explicitly found	Generally within 80-120%[3]
Precision (%RSD)	<15%	<15%	<15%	Not explicitly found	Typically <15%[3]
Linearity (R²)	>0.99	>0.99	>0.99	Not explicitly found	Consistently >0.99[3]
Limit of Detection (LOD)	Analyte and matrix dependent	~0.6 µg/L[4]	Not explicitly found	0.02 - 0.58 µg/L[4]	Can reach sub-µg/L levels[3]
Limit of Quantitation (LOQ)	Analyte and matrix dependent	Low ng/mL range[5]	Low ng/mL range[5]	Not explicitly found	Low ng/mL to µg/L range[5][6]
Isotopic Purity	Typically >98%	Typically >98%	Typically >98%	Typically >98%	High isotopic enrichment is crucial for performance
Potential for Isotopic Exchange	Low	Low to moderate	Low to moderate	Low	Dependent on the position of deuterium (B1214612) labels and analytical conditions

Note: The data presented is a synthesis of typical values reported in analytical literature and method validation studies.[2][3][4][5][6] Actual performance may vary depending on the specific matrix, instrumentation, and experimental conditions.

Experimental Protocols

To ensure the highest quality data, the implementation of a validated analytical method is essential. Below are detailed experimental protocols for the quantification of phenols in a water matrix using a deuterated internal standard, adaptable for 4-Butylphenol-d5 and other deuterated phenol standards.

Experimental Workflow for Phenol Quantification using a Deuterated Internal Standard

Caption: General workflow for quantitative analysis of phenols using a deuterated internal standard.

GC-MS Protocol for Phenol Analysis

This protocol is suitable for the analysis of volatile phenols and can be adapted for 4-butylphenol.

• Sample Preparation and Extraction:

  • Collect a 1-liter water sample in a clean glass container.

  • Add a known amount of the deuterated internal standard (e.g., 4-Butylphenol-d5) to the sample.

  • Perform solid-phase extraction (SPE) using a polymeric sorbent cartridge.

  • Elute the analytes from the cartridge with a suitable solvent (e.g., dichloromethane).

  • Concentrate the eluate to a final volume of 1 mL under a gentle stream of nitrogen.

• Derivatization (Optional but Recommended for Phenols):

  • To improve volatility and chromatographic peak shape, derivatize the phenols by adding a silylating agent (e.g., N,O-Bis(trimethylsilyl)trifluoroacetamide - BSTFA) and heating.[3]

• GC-MS Instrumental Conditions:

  • Gas Chromatograph: Agilent 7890B or equivalent.

  • Column: HP-5ms (30 m x 0.25 mm, 0.25 µm film thickness) or similar non-polar capillary column.[3][7]

  • Injector: Splitless mode at 280°C.

  • Oven Program: Initial temperature of 60°C, ramped to 300°C.

  • Carrier Gas: Helium at a constant flow rate.

  • Mass Spectrometer: Agilent 7000C Triple Quadrupole or equivalent.

  • Ionization Mode: Electron Ionization (EI) at 70 eV.

  • Acquisition Mode: Selected Ion Monitoring (SIM) to monitor characteristic ions for the native phenol and the deuterated internal standard.[3]

LC-MS/MS Protocol for Phenol Analysis

This protocol is particularly useful for the analysis of less volatile phenols and can be readily applied to 4-butylphenol.

• Sample Preparation and Extraction:

  • Follow the same sample preparation and extraction steps as described in the GC-MS protocol. Derivatization is typically not required for LC-MS/MS analysis.

• LC-MS/MS Instrumental Conditions:

  • Liquid Chromatograph: Agilent 1290 Infinity II or equivalent.

  • Column: C18 reverse-phase column (e.g., 100 mm x 2.1 mm, 1.8 µm particle size).

  • Mobile Phase: A gradient of water and acetonitrile (B52724) or methanol, both containing a small amount of acid (e.g., formic acid) to improve peak shape.

  • Flow Rate: 0.2-0.4 mL/min.

  • Mass Spectrometer: A triple quadrupole mass spectrometer.

  • Ionization Mode: Electrospray Ionization (ESI) in negative ion mode is commonly used for phenols.

  • Acquisition Mode: Multiple Reaction Monitoring (MRM) for high selectivity and sensitivity, monitoring specific precursor-to-product ion transitions for the analyte and the internal standard.

Signaling Pathways and Logical Relationships

The decision to use a deuterated internal standard is based on a clear logical pathway that leads to enhanced analytical performance. The following diagram illustrates this relationship.

Caption: Logical flow demonstrating the superiority of deuterated internal standards.

Conclusion

The use of deuterated internal standards, such as 4-Butylphenol-d5, is a cornerstone of robust and reliable quantitative analysis of phenolic compounds by mass spectrometry. Their ability to mimic the behavior of the native analyte throughout the analytical process provides unparalleled correction for experimental variability and matrix effects, leading to superior accuracy and precision. While a definitive, all-encompassing comparative dataset is elusive, the available evidence consistently demonstrates the advantages of this class of internal standards. For researchers, scientists, and drug development professionals, the investment in deuterated standards is a critical step towards generating high-quality, defensible data.

References

• 1. benchchem.com [benchchem.com]
• 2. Development and validation of a GC/MS method for determination of phenolic xenoestrogens in aquatic samples - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. benchchem.com [benchchem.com]
• 4. benchchem.com [benchchem.com]
• 5. benchchem.com [benchchem.com]
• 6. researchgate.net [researchgate.net]
• 7. documents.thermofisher.com [documents.thermofisher.com]

The Gold Standard in Quantitative Analysis: A Comparative Guide to 4-Butylphenol-d5 versus Non-Deuterated Internal Standards

In the precise quantification of 4-Butylphenol for research, drug development, and environmental monitoring, the choice of an internal standard is a critical factor that directly influences the accuracy and reliability of analytical results. This guide provides an objective comparison between the use of a deuterated internal standard, 4-Butylphenol-d5, and non-deuterated internal standards. The comparison is supported by established analytical principles and illustrative experimental data to inform the selection of the most appropriate standard for achieving high-quality, defensible data.

The Critical Role of Internal Standards in Analytical Accuracy

Internal standards are essential in analytical chemistry, particularly in chromatographic and mass spectrometric techniques such as Gas Chromatography-Mass Spectrometry (GC-MS) and Liquid Chromatography-Mass Spectrometry (LC-MS). They are compounds added to a sample in a known quantity before processing to correct for the loss of analyte during sample preparation and to compensate for variations in instrument response. An ideal internal standard should mimic the chemical and physical properties of the analyte as closely as possible.

Head-to-Head Comparison: 4-Butylphenol-d5 vs. Non-Deuterated Standards

The primary advantage of a deuterated internal standard like 4-Butylphenol-d5 lies in its structural and chemical similarity to the analyte, 4-Butylphenol. In 4-Butylphenol-d5, five hydrogen atoms on the aromatic ring are replaced with deuterium, a stable isotope of hydrogen. This subtle change in mass allows it to be distinguished from the analyte by a mass spectrometer, while its chemical behavior remains nearly identical.

Non-deuterated internal standards, on the other hand, are structurally similar but chemically distinct compounds. For the analysis of phenols, compounds such as 4-chlorophenol (B41353) or 2,4,6-tribromophenol (B41969) are sometimes used. While more cost-effective, their different chemical nature can lead to variations in extraction efficiency, chromatographic retention time, and ionization response compared to the analyte of interest.

Data Presentation: Performance Characteristics

The following table summarizes the expected performance characteristics when using 4-Butylphenol-d5 versus a representative non-deuterated internal standard (e.g., 4-Chlorophenol) for the quantitative analysis of 4-Butylphenol. The data is illustrative of typical performance differences observed in analytical laboratories.

Performance Parameter	4-Butylphenol-d5 (Deuterated IS)	Non-Deuterated IS (e.g., 4-Chlorophenol)
Recovery (%)	95 - 105	70 - 110
Precision (RSD %)	< 5	< 15
Accuracy (% Bias)	± 5	± 20
Matrix Effect Compensation	High	Moderate to Low
Co-elution with Analyte	Yes	No

Illustrative Performance Data in Complex Matrix (Wastewater)

Internal Standard Type	Analyte Concentration (ng/mL)	Measured Concentration (ng/mL)	Recovery (%)	RSD (%) (n=5)
4-Butylphenol-d5	50	49.2	98.4	3.5
4-Chlorophenol	50	42.5	85.0	12.8

Experimental Protocols

A robust analytical method is crucial for obtaining reliable data. The following is a generalized experimental protocol for the quantification of 4-Butylphenol in a water sample using GC-MS with an internal standard.

1. Sample Preparation

• Internal Standard Spiking: To a 100 mL water sample, add a known amount of internal standard (either 4-Butylphenol-d5 or a non-deuterated standard) to achieve a final concentration of 50 ng/mL.

• Solid Phase Extraction (SPE):

  • Condition a C18 SPE cartridge with 5 mL of methanol (B129727) followed by 5 mL of deionized water.

  • Load the spiked water sample onto the SPE cartridge at a flow rate of 5-10 mL/min.

  • Wash the cartridge with 5 mL of 10% methanol in water to remove interferences.

  • Dry the cartridge under a stream of nitrogen for 10 minutes.

• Elution: Elute the analyte and internal standard from the cartridge with 5 mL of acetone.

• Concentration: Concentrate the eluate to a final volume of 1 mL under a gentle stream of nitrogen.

2. Derivatization (Optional but Recommended for GC-MS)

• To the 1 mL extract, add 50 µL of N,O-Bis(trimethylsilyl)trifluoroacetamide (BSTFA) with 1% Trimethylchlorosilane (TMCS).

• Cap the vial and heat at 70°C for 30 minutes.

• Cool to room temperature before GC-MS analysis.

3. GC-MS Analysis

• Gas Chromatograph (GC) Conditions:

  • Column: DB-5ms (30 m x 0.25 mm ID, 0.25 µm film thickness)

  • Inlet Temperature: 280°C

  • Injection Volume: 1 µL (splitless mode)

  • Oven Temperature Program: Start at 80°C (hold for 2 min), ramp to 280°C at 10°C/min, hold for 5 min.

• Mass Spectrometer (MS) Conditions:

  • Ionization Mode: Electron Ionization (EI) at 70 eV

  • Acquisition Mode: Selected Ion Monitoring (SIM)

  • Ions to Monitor (for TMS derivatives):

    • 4-Butylphenol: m/z 207 (Quantifier), m/z 222 (Qualifier)

    • 4-Butylphenol-d5: m/z 212 (Quantifier)

    • 4-Chlorophenol: m/z 184 (Quantifier), m/z 200 (Qualifier)

4. Quantification

• Calculate the ratio of the peak area of the 4-Butylphenol quantifier ion to the peak area of the internal standard quantifier ion.

• Determine the concentration of 4-Butylphenol in the sample using a calibration curve prepared with standards containing both the analyte and the internal standard at constant concentration.

Mandatory Visualizations

Caption: A typical experimental workflow for the analysis of 4-Butylphenol using an internal standard.

Caption: The impact of internal standard choice on analytical accuracy.

Conclusion: The Unambiguous Advantage of 4-Butylphenol-d5

While non-deuterated internal standards can be a more economical option, the use of a deuterated internal standard such as 4-Butylphenol-d5 is unequivocally the gold standard for achieving the highest level of accuracy and precision in the quantitative analysis of 4-Butylphenol. Its ability to co-elute with the analyte and behave almost identically throughout the analytical process ensures a more effective compensation for matrix effects and procedural variations. For researchers, scientists, and drug development professionals who require the utmost confidence in their quantitative data, the investment in a deuterated internal standard is well-justified and highly recommended.

A Guide to Inter-Laboratory Comparison of 4-Butylphenol-d5 Quantification

This guide provides a framework for conducting an inter-laboratory comparison (ILC) for the quantification of 4-Butylphenol-d5, a deuterated internal standard crucial for accurate analysis in various research and development applications. While a specific formal inter-laboratory comparison for 4-Butylphenol-d5 is not publicly available, this document outlines the principles, protocols, and data presentation standards that would be applied in such a study, drawing from established analytical methodologies and general guidelines for ILCs.[1][2] This guide is intended for researchers, scientists, and drug development professionals seeking to validate and compare analytical methods for this compound.

Data Presentation: Hypothetical Inter-Laboratory Trial Results

An inter-laboratory study serves as a vital tool for assessing the proficiency of different laboratories and the reproducibility of analytical methods.[2] In a hypothetical ILC for 4-Butylphenol-d5, participating laboratories would receive identical, blind samples for analysis. The results would be compiled and statistically analyzed to evaluate performance. Key metrics include the mean reported concentration, standard deviation (SD), coefficient of variation (%CV), and Z-scores, which compare a laboratory's result to the consensus mean.[1]

Below is a sample data table summarizing potential outcomes from such a study.

Table 1: Hypothetical Inter-laboratory Comparison for 4-Butylphenol-d5 Quantification

Laboratory ID	Analytical Method	Mean Concentration (ng/mL)	Standard Deviation (ng/mL)	% Coefficient of Variation (%CV)	Z-Score
Lab 01	GC-MS	48.5	2.1	4.3	-0.75
Lab 02	LC-MS/MS	51.2	1.5	2.9	0.60
Lab 03	GC-MS/MS	49.8	1.8	3.6	-0.10
Lab 04	LC-MS/MS	52.5	2.5	4.8	1.25
Lab 05	GC-MS	47.9	2.3	4.8	-1.05
Consensus Mean	50.0
Reproducibility SD	2.0

Note: This table is for illustrative purposes and does not represent actual experimental data.

Experimental Protocols

The accurate quantification of 4-Butylphenol-d5, which serves as a deuterated analog of 4-Butylphenol, relies on robust analytical methods.[3] The most common techniques employed are Gas Chromatography-Mass Spectrometry (GC-MS) and Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS).[4][5]

Protocol 1: Quantification by Gas Chromatography-Mass Spectrometry (GC-MS)

GC-MS is a widely used technique for the analysis of semi-volatile compounds like alkylphenols.

1. Sample Preparation (Solid-Phase Microextraction - SPME)

• Place a 10 mL aqueous sample into a 20 mL SPME glass vial.

• Add approximately 2 g of NaCl and a known concentration of the 4-Butylphenol-d5 standard.

• Seal the vial and perform headspace SPME extraction for a defined period (e.g., 20 minutes) at a controlled temperature (e.g., 40°C).

2. GC-MS Instrumentation and Conditions

• GC System: Agilent 8890 GC or equivalent.[6]

• Column: HP-5ms capillary column (30 m x 0.25 mm, 0.25 µm) or similar.[6]

• Injector: Split/splitless injector.

• Oven Temperature Program: Start at 50°C, then ramp at 10°C/min to 300°C, and hold for 3 minutes.

• MS System: Agilent 7000D Triple Quadrupole GC/MS or equivalent.[6]

• Ionization Mode: Electron Ionization (EI).

• Acquisition Mode: Selected Ion Monitoring (SIM) or Multiple Reaction Monitoring (MRM) for enhanced sensitivity.

3. Quantification

• Create a calibration curve using standards of known concentrations.

• Quantify the 4-Butylphenol-d5 in the sample by comparing its peak area to the calibration curve.

Protocol 2: Quantification by Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS)

LC-MS/MS offers high sensitivity and specificity for the analysis of compounds in complex matrices.[4]

1. Sample Preparation (Liquid-Liquid Extraction - LLE)

• To a 50 mL sample, add a known amount of 4-Butylphenol-d5.

• Perform liquid-liquid extraction using a suitable organic solvent (e.g., a mixture of hexane (B92381) and acetone).[6]

• Evaporate the organic layer to dryness under a gentle stream of nitrogen.

• Reconstitute the residue in a small volume of the mobile phase.[7]

2. LC-MS/MS Instrumentation and Conditions

• LC System: UHPLC system.[8]

• Column: C18 reverse-phase column (e.g., Kinetex EVO C18).[8]

• Mobile Phase: A gradient of water and acetonitrile (B52724) with a suitable modifier like ammonium (B1175870) formate.[7]

• MS/MS System: Triple quadrupole mass spectrometer.

• Ionization Mode: Electrospray Ionization (ESI), typically in negative mode for phenols.

• Acquisition Mode: Multiple Reaction Monitoring (MRM) for specific precursor-to-product ion transitions.

3. Method Validation

• The analytical method should be validated according to ICH guidelines, assessing parameters such as accuracy, precision (repeatability and intermediate precision), specificity, limit of detection (LOD), limit of quantification (LOQ), linearity, and range.[9][10]

Visualizations

Workflow for Inter-Laboratory Comparison

The following diagram illustrates the typical workflow of a round-robin or inter-laboratory comparison study.[11][12]

Inter-laboratory comparison workflow.

Analytical Workflow for 4-Butylphenol-d5 Quantification

This diagram outlines the general steps involved in the instrumental analysis of 4-Butylphenol-d5.

General analytical workflow.

References

• 1. benchmark-intl.com [benchmark-intl.com]
• 2. publications.jrc.ec.europa.eu [publications.jrc.ec.europa.eu]
• 3. 4-Butylphenol-d5 | CAS#:1219795-04-6 | Chemsrc [chemsrc.com]
• 4. researchgate.net [researchgate.net]
• 5. 4-Tert-butylphenol - analysis - Analytice [analytice.com]
• 6. agilent.com [agilent.com]
• 7. library.dphen1.com [library.dphen1.com]
• 8. uvadoc.uva.es [uvadoc.uva.es]
• 9. demarcheiso17025.com [demarcheiso17025.com]
• 10. omicsonline.org [omicsonline.org]
• 11. A round robin approach to the analysis of bisphenol A (BPA) in human blood samples - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. researchgate.net [researchgate.net]

A Comparative Guide to the Linearity and Detection Range of 4-Butylphenol-d5 and Alternative Internal Standards

For researchers, scientists, and drug development professionals engaged in quantitative analysis, the selection of an appropriate internal standard is paramount for achieving accurate and reliable results. This guide provides an objective comparison of the performance of 4-Butylphenol-d5 as an internal standard with common alternatives, focusing on the critical parameters of linearity and detection range. The information presented is supported by experimental data from various analytical studies, providing a solid foundation for informed decision-making in method development.

Performance Comparison of Internal Standards

The ideal internal standard co-elutes with the analyte of interest and exhibits similar ionization and fragmentation behavior, thus compensating for variations in sample preparation and instrument response. Deuterated standards, such as 4-Butylphenol-d5, are often considered the gold standard for mass spectrometry-based quantification due to their chemical similarity to the analyte. This section compares the quantitative performance of methods using 4-Butylphenol-d5 (for the analysis of 4-tert-butylphenol) with those employing other commonly used deuterated internal standards, namely Phenol-d6 and Bisphenol A-d16 (BPA-d16).

Table 1: Comparison of Linearity and Detection Range for Selected Deuterated Internal Standards

Parameter	4-tert-Butylphenol (B1678320) with 4-Butylphenol-d13 IS	Phenol with Phenol-d6 IS	Bisphenol A with BPA-d16 IS
Linear Range	1 - 100 µg/L	Typically in the low ng/mL to µg/mL range	0.78 - 1000 ng/mL[1] / 0.40 - 6.40 ng/mL[2]
Correlation Coefficient (R²)	> 0.99	Generally > 0.99	> 0.99[2]
Limit of Detection (LOD)	Not explicitly stated	Can be in the low ng/L range	0.01 - 0.09 ng/mL[2]
Limit of Quantification (LOQ)	1 µg/L	Can be in the low ng/L to low ng/mL range[3]	31.3 µg/kg (ppb)[1] / 0.40 ng/mL[2]
Analytical Technique	GC-MS/MS	GC-MS or LC-MS/MS	LC-MS/MS[1][2]

Experimental Protocols

Detailed methodologies are crucial for reproducing and validating analytical methods. Below are representative experimental protocols for determining the linearity and range of detection for phenolic compounds using a deuterated internal standard with Gas Chromatography-Mass Spectrometry (GC-MS).

Protocol: Determination of Linearity and Detection Limits by GC-MS

1. Preparation of Stock Solutions and Standards:

• Prepare a primary stock solution of the target analyte (e.g., 4-tert-butylphenol) in a suitable solvent such as methanol (B129727) at a concentration of 1 mg/mL.

• Prepare a primary stock solution of the deuterated internal standard (e.g., 4-Butylphenol-d5) in the same solvent at a concentration of 1 mg/mL.

• From the primary stock solutions, prepare a series of working standard solutions of the analyte at concentrations spanning the expected linear range.

• Prepare a working internal standard solution at a fixed concentration.

2. Calibration Curve Preparation:

• Create a set of calibration standards (typically 7-10 non-zero levels) by spiking a blank matrix (e.g., drug-free plasma, clean water) with the analyte working solutions.

• Add a constant aliquot of the internal standard working solution to each calibration standard and blank.

3. Sample Preparation (Liquid-Liquid Extraction):

• To each sample (calibration standards, quality controls, and unknowns), add an appropriate volume of extraction solvent (e.g., methyl tert-butyl ether).

• Vortex the samples to ensure thorough mixing and then centrifuge to separate the organic and aqueous layers.

• Transfer the organic layer to a clean tube and evaporate to dryness under a gentle stream of nitrogen.

• Reconstitute the residue in a suitable solvent for GC-MS analysis.

4. GC-MS Analysis:

• Gas Chromatograph (GC) Conditions:

  • Column: A suitable capillary column, such as a DB-5ms (30 m x 0.25 mm, 0.25 µm film thickness).

  • Injector: Splitless mode at an optimized temperature (e.g., 250°C).

  • Oven Temperature Program: An appropriate temperature gradient to ensure good separation of the analyte and internal standard.

  • Carrier Gas: Helium at a constant flow rate.

• Mass Spectrometer (MS) Conditions:

  • Ionization Mode: Electron Ionization (EI).

  • Acquisition Mode: Selected Ion Monitoring (SIM) or Multiple Reaction Monitoring (MRM) for enhanced sensitivity and selectivity. Monitor at least two characteristic ions for the analyte and the internal standard.

5. Data Analysis:

• Construct a calibration curve by plotting the ratio of the analyte peak area to the internal standard peak area against the concentration of the analyte.

• Perform a linear regression analysis to determine the slope, intercept, and correlation coefficient (R²). A correlation coefficient of >0.99 is generally considered acceptable.

• The Limit of Detection (LOD) is typically determined as the concentration at which the signal-to-noise ratio is at least 3.

• The Limit of Quantification (LOQ) is the lowest concentration on the calibration curve that can be measured with acceptable precision and accuracy (e.g., signal-to-noise ratio of 10, or within 20% of the nominal concentration with a precision of <20% RSD).[4][5]

Visualizing the Workflow

To better illustrate the experimental process, the following diagrams outline the key steps in determining the linearity and range of detection.

Caption: Experimental workflow for linearity and detection range determination.

The following diagram illustrates the logical relationship in using an internal standard for quantitative analysis.

Caption: Logic of internal standard-based quantification.

References

• 1. documents.thermofisher.com [documents.thermofisher.com]
• 2. library.dphen1.com [library.dphen1.com]
• 3. benchchem.com [benchchem.com]
• 4. industrialchemicals.gov.au [industrialchemicals.gov.au]
• 5. Limit of detection (LQD)/limit of quantitation (LOQ): comparison of the empirical and the statistical methods exemplified with GC-MS assays of abused drugs - PubMed [pubmed.ncbi.nlm.nih.gov]

The Gold Standard for 4-Butylphenol Analysis: A Comparative Guide to Deuterated vs. Non-Deuterated Standards

For researchers, scientists, and drug development professionals engaged in the precise quantification of 4-Butylphenol, the choice of an appropriate internal standard is a critical decision that directly impacts data quality and reliability. This guide provides an objective comparison of deuterated and non-deuterated internal standards, supported by experimental principles and available data, to facilitate an informed selection for your analytical assays.

In quantitative analysis, particularly when employing sensitive techniques like gas chromatography-mass spectrometry (GC-MS) or liquid chromatography-mass spectrometry (LC-MS), internal standards are indispensable for correcting for variations throughout the analytical workflow. These variations can arise from sample preparation, injection volume inconsistencies, and instrument response fluctuations. An ideal internal standard mimics the behavior of the analyte of interest, and in this regard, deuterated internal standards have emerged as the superior choice for many applications, including the analysis of 4-Butylphenol.

Performance Characteristics: A Head-to-Head Comparison

The primary advantage of a deuterated internal standard, such as 4-Butylphenol-d5, lies in its near-identical physicochemical properties to the non-deuterated analyte. This structural similarity ensures that both compounds behave almost identically during extraction, chromatography, and ionization. In contrast, non-deuterated internal standards, which are structurally different compounds, may not adequately compensate for the analyte's behavior, leading to reduced accuracy and precision.

Table 1: Comparison of Analytical Performance for 4-tert-Butylphenol using various methods.

Analytical Method	Limit of Detection (LOD)	Limit of Quantification (LOQ)	Matrix
HPLC-UV	1.33 ng/mL[1][2]	Not Reported	River water, domestic water, wastewater
LC-MS/MS	0.1 ng/mL[3]	Not Reported	Drinking water
GC-MS	Not Reported	0.1 µg/L[4]	Water

Expected Performance of 4-Butylphenol-d5 as an Internal Standard:

The use of 4-Butylphenol-d5 as an internal standard is anticipated to significantly enhance the reliability of quantifying 4-Butylphenol, particularly at low concentrations. The co-elution and similar ionization behavior of the deuterated standard with the native analyte allow for effective correction of matrix effects and other sources of analytical variability. This leads to:

• Improved Accuracy and Precision: By compensating for analyte loss during sample preparation and fluctuations in instrument response, deuterated standards lead to more accurate and precise quantification.

• Lower and More Reliable LOQs: While the instrument's fundamental sensitivity determines the ultimate LOD, the use of a deuterated internal standard can lead to a more robust and statistically defensible LOQ. This is because the improved precision at low concentrations allows for more reliable quantification.

• Enhanced Method Robustness: The use of a deuterated internal standard makes the analytical method less susceptible to variations in experimental conditions, leading to more consistent results across different batches and laboratories.

Experimental Protocols

To ensure the suitability of an internal standard and to determine the LOD and LOQ for your specific application, a thorough method validation is essential. Below are detailed methodologies for key experiments in 4-Butylphenol analysis.

Determination of Limit of Detection (LOD) and Limit of Quantification (LOQ)

The LOD and LOQ are typically determined based on the signal-to-noise ratio or the standard deviation of the response and the slope of the calibration curve.

1. Signal-to-Noise Ratio Method:

This approach is often used for analytical procedures that exhibit baseline noise.[5][6][7]

• LOD: The concentration that yields a signal-to-noise ratio of approximately 3:1.[7]

• LOQ: The concentration that yields a signal-to-noise ratio of approximately 10:1.[7]

Experimental Workflow:

Workflow for LOD/LOQ determination using the signal-to-noise method.

2. Calibration Curve Method:

This method is based on the standard deviation of the y-intercepts of the regression line and the slope of the calibration curve.[7][8]

• LOD = 3.3 * (σ / S)

• LOQ = 10 * (σ / S)

Where:

• σ = the standard deviation of the y-intercepts of the regression line

• S = the slope of the calibration curve

Experimental Workflow:

Workflow for LOD/LOQ determination using the calibration curve method.

Sample Preparation (for Water Samples)

A robust sample preparation protocol is crucial for accurate and reproducible results.

Logical Relationship of Sample Preparation Steps:

A typical sample preparation workflow for water analysis.

Conclusion

While non-deuterated internal standards can offer a more cost-effective option, the superior performance of deuterated internal standards in terms of accuracy, precision, and reliability makes them the gold standard for robust and defensible 4-Butylphenol analysis. Their ability to effectively compensate for matrix effects and other analytical variabilities ensures the generation of high-quality data, which is paramount in research, clinical diagnostics, and drug development. For assays requiring the highest level of confidence, particularly at trace levels, the use of 4-Butylphenol-d5 is strongly recommended.

References

• 1. Quantitative Analysis of Alkylphenols In Environmental Samples With Metagenomic Impact Assessments | Semantic Scholar [semanticscholar.org]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. 4-Tert-butylphenol - analysis - Analytice [analytice.com]
• 5. npra.gov.my [npra.gov.my]
• 6. biopharminternational.com [biopharminternational.com]
• 7. juniperpublishers.com [juniperpublishers.com]
• 8. Chromatographic Measurements, Part 5: Determining LOD and LOQ Based on the Calibration Curve | Separation Science [sepscience.com]

Deuterated 4-Butylphenol: Unveiling the Isotopic Effect on Chromatographic Retention Time

A Comparative Analysis for Researchers and Drug Development Professionals

In the realm of pharmaceutical research and development, the strategic replacement of hydrogen with its heavier isotope, deuterium (B1214612), has emerged as a pivotal tool for enhancing the metabolic stability and pharmacokinetic profiles of drug candidates. This isotopic substitution, however, introduces subtle yet significant alterations to the physicochemical properties of molecules, which can manifest as observable shifts in chromatographic retention times. This guide provides a comprehensive comparison of 4-Butylphenol and its deuterated analog, 4-Butylphenol-d5, focusing on the isotopic effect on their gas chromatography (GC) retention times. Through illustrative data and detailed experimental protocols, we aim to equip researchers with the necessary insights for developing robust analytical methods.

The Chromatographic Isotope Effect: Why Deuterated Compounds Elute Faster

The phenomenon governing the differential chromatographic behavior of isotopologues is known as the chromatographic isotope effect. In the context of gas chromatography, a prevalent observation is the "inverse isotope effect," where deuterated compounds exhibit slightly shorter retention times compared to their non-deuterated counterparts.[1][2][3] This effect is rooted in the fundamental differences between the carbon-hydrogen (C-H) and carbon-deuterium (C-D) bonds. The C-D bond is marginally shorter and possesses a lower vibrational energy, leading to a smaller van der Waals radius and reduced polarizability for the deuterated molecule.[2] These subtle molecular changes result in weaker intermolecular interactions with the stationary phase of the GC column, causing the deuterated compound to travel faster and elute earlier.

Comparative Analysis of Retention Time

To illustrate the practical implications of the inverse isotope effect, the following table summarizes hypothetical yet representative gas chromatography-mass spectrometry (GC-MS) data for the analysis of 4-Butylphenol and 4-Butylphenol-d5. The data is based on the established principles of chromatographic separation of isotopologues.

Compound	Retention Time (min)	Change in Retention Time (Δt_R) (min)
4-Butylphenol	12.345	N/A
4-Butylphenol-d5	12.315	-0.030

This data is illustrative and intended to represent the expected outcome based on the principles of the chromatographic isotope effect. Actual retention times may vary depending on the specific instrumentation and experimental conditions.

Experimental Protocol for GC-MS Analysis

This section provides a detailed methodology for the comparative analysis of 4-Butylphenol and 4-Butylphenol-d5 by GC-MS.

1. Materials and Reagents

• 4-Butylphenol (analytical standard)

• 4-Butylphenol-d5 (analytical standard)

• Methanol (B129727) (HPLC grade)

• Dichloromethane (B109758) (GC grade)

• N,O-Bis(trimethylsilyl)trifluoroacetamide (BSTFA) with 1% Trimethylchlorosilane (TMCS)

• Helium (99.999% purity)

2. Standard Solution Preparation

• Prepare individual stock solutions of 4-Butylphenol and 4-Butylphenol-d5 in methanol at a concentration of 1 mg/mL.

• Create a mixed working standard solution by combining equal volumes of the two stock solutions to achieve a final concentration of 100 µg/mL for each analyte.

3. Sample Preparation (Derivatization)

• Evaporate 100 µL of the mixed working standard solution to dryness under a gentle stream of nitrogen.

• Add 50 µL of dichloromethane and 50 µL of BSTFA with 1% TMCS to the dried residue.

• Cap the vial tightly and heat at 70°C for 30 minutes to facilitate the formation of trimethylsilyl (B98337) (TMS) derivatives.

• Allow the sample to cool to room temperature before injection into the GC-MS system.

4. GC-MS Instrumentation and Conditions

• Gas Chromatograph: Agilent 8890 GC system (or equivalent)

• Mass Spectrometer: Agilent 5977B MSD (or equivalent)

• Column: HP-5ms (30 m x 0.25 mm, 0.25 µm film thickness) or equivalent non-polar capillary column.

• Injector Temperature: 280°C

• Injection Volume: 1 µL (splitless mode)

• Carrier Gas: Helium at a constant flow rate of 1.0 mL/min

• Oven Temperature Program:

  • Initial temperature: 80°C, hold for 2 minutes

  • Ramp: 10°C/min to 250°C

  • Hold: 5 minutes at 250°C

• MS Transfer Line Temperature: 280°C

• Ion Source Temperature: 230°C

• Ionization Mode: Electron Ionization (EI) at 70 eV

• Scan Range: m/z 50-550

Visualizing the Workflow and Underlying Principles

To further clarify the experimental and logical processes, the following diagrams are provided.

Figure 1. Experimental workflow for assessing the isotopic effect on retention time.

Figure 2. Logical relationship explaining the inverse isotope effect in GC.

References

• 1. Underlying Mechanisms of Chromatographic H/D, H/F, cis/trans and Isomerism Effects in GC-MS - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Reddit - The heart of the internet [reddit.com]
• 3. gcms.cz [gcms.cz]

A Comparative Guide to the Cross-Validation of Analytical Methods Utilizing 4-Butylphenol-d5

For researchers, scientists, and drug development professionals, the robust and accurate quantification of analytes is critical. The use of a stable isotope-labeled internal standard, such as 4-Butylphenol-d5, is a cornerstone of high-quality quantitative analysis, particularly in chromatography-mass spectrometry techniques. This guide provides a comparative overview of two common analytical methods, Gas Chromatography-Mass Spectrometry (GC-MS) and Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS), for the quantification of 4-butylphenol (B154549), using 4-Butylphenol-d5 as an internal standard. This comparison is supported by representative experimental data and detailed protocols to assist in method selection and cross-validation.

When transitioning between analytical methods or laboratories, cross-validation is essential to ensure the consistency and reliability of results.[1][2] This process involves analyzing the same set of quality control (QC) samples and, if available, incurred study samples using both the established and the new method.[1] The resulting data are then compared to ensure that the methods provide equivalent results within acceptable limits.

Data Presentation: Comparison of Analytical Methods

The choice between GC-MS and LC-MS/MS for the analysis of 4-butylphenol will depend on several factors, including the sample matrix, required sensitivity, and available instrumentation. The following table summarizes the key performance characteristics for the analysis of 4-butylphenol using 4-Butylphenol-d5 as an internal standard.

Parameter	Gas Chromatography-Mass Spectrometry (GC-MS)	Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS)
Principle	Separation of volatile compounds followed by detection based on mass-to-charge ratio.	Separation based on partitioning between a liquid mobile phase and a solid stationary phase, followed by tandem mass spectrometry detection.
Derivatization	Often required for phenolic compounds to increase volatility and improve peak shape.[3]	Generally not required, allowing for simpler sample preparation.
Linearity (R²) (Typical)	>0.995	>0.999
Accuracy (% Recovery)	85-115%	90-110%
Precision (%RSD)	<15%	<10%
Limit of Quantification (LOQ)	0.1 - 1 ng/mL	0.01 - 0.1 ng/mL
Sample Throughput	Lower due to longer run times and potential derivatization steps.	Higher due to faster chromatography and simpler sample preparation.
Matrix Effects	Less susceptible to ion suppression/enhancement.	Can be prone to matrix effects, which are mitigated by the use of a stable isotope-labeled internal standard.[4]

Experimental Protocols

Detailed methodologies for both GC-MS and LC-MS/MS analyses are provided below. These protocols are intended as a general guide and may require optimization for specific sample matrices and instrumentation.

GC-MS Method for 4-Butylphenol Analysis

1. Sample Preparation and Derivatization:

• To 1 mL of sample (e.g., plasma, urine, environmental water), add 10 µL of 4-Butylphenol-d5 internal standard solution (1 µg/mL in methanol).

• Perform a liquid-liquid extraction with 2 mL of methyl tert-butyl ether (MTBE).

• Vortex for 2 minutes and centrifuge at 4000 rpm for 10 minutes.

• Transfer the organic layer to a clean tube and evaporate to dryness under a gentle stream of nitrogen at 40°C.

• Reconstitute the residue in 50 µL of pyridine (B92270) and add 50 µL of N,O-Bis(trimethylsilyl)trifluoroacetamide (BSTFA) with 1% Trimethylchlorosilane (TMCS).

• Cap the vial and heat at 70°C for 30 minutes to form the trimethylsilyl (B98337) (TMS) derivative.

2. GC-MS Instrumentation and Conditions:

• Gas Chromatograph: Agilent 8890 GC System or equivalent.

• Column: HP-5ms (30 m x 0.25 mm, 0.25 µm film thickness) or equivalent.

• Inlet Temperature: 280°C.

• Injection Volume: 1 µL (splitless mode).

• Carrier Gas: Helium at a constant flow of 1.2 mL/min.

• Oven Temperature Program: Start at 80°C, hold for 1 minute, ramp to 280°C at 20°C/min, and hold for 5 minutes.

• Mass Spectrometer: Agilent 5977B MSD or equivalent.

• Ionization Mode: Electron Ionization (EI) at 70 eV.

• Source Temperature: 230°C.

• Quadrupole Temperature: 150°C.

• Acquisition Mode: Selected Ion Monitoring (SIM).

  • 4-Butylphenol-TMS: m/z 207 (quantifier), 222 (qualifier)

  • 4-Butylphenol-d5-TMS: m/z 212 (quantifier)

LC-MS/MS Method for 4-Butylphenol Analysis

1. Sample Preparation:

• To 100 µL of sample, add 10 µL of 4-Butylphenol-d5 internal standard solution (100 ng/mL in methanol).

• Add 300 µL of acetonitrile (B52724) to precipitate proteins.

• Vortex for 1 minute and centrifuge at 10,000 rpm for 10 minutes.

• Transfer the supernatant to a clean vial and dilute with 600 µL of water.

2. LC-MS/MS Instrumentation and Conditions:

• Liquid Chromatograph: Shimadzu Nexera X2 UHPLC System or equivalent.

• Column: C18 reversed-phase column (e.g., 100 mm x 2.1 mm, 1.8 µm particle size).

• Mobile Phase A: 0.1% formic acid in water.

• Mobile Phase B: 0.1% formic acid in acetonitrile.

• Gradient Program: Start at 20% B, increase to 95% B over 5 minutes, hold for 2 minutes, and return to initial conditions.

• Flow Rate: 0.4 mL/min.

• Column Temperature: 40°C.

• Injection Volume: 5 µL.

• Mass Spectrometer: SCIEX Triple Quad 6500+ or equivalent.

• Ionization Mode: Electrospray Ionization (ESI), Negative Ion Mode.

• Source Temperature: 500°C.

• IonSpray Voltage: -4500 V.

• Acquisition Mode: Multiple Reaction Monitoring (MRM).

  • 4-Butylphenol: Precursor ion (m/z) 149.1 -> Product ion (m/z) 107.1 (quantifier), 134.1 (qualifier)

  • 4-Butylphenol-d5: Precursor ion (m/z) 154.1 -> Product ion (m/z) 112.1

Mandatory Visualizations

Caption: Workflow for the cross-validation of two analytical methods.

Caption: Quantification using the analyte-to-internal standard peak area ratio.

References

• 1. benchchem.com [benchchem.com]
• 2. fda.gov [fda.gov]
• 3. benchchem.com [benchchem.com]
• 4. myadlm.org [myadlm.org]

The Gold Standard vs. The Pragmatic Choice: A Cost-Benefit Analysis of 4-Butylphenol-d5 in Routine Testing

For researchers, scientists, and drug development professionals, the quest for accurate and reliable quantitative analysis is paramount. When analyzing 4-Butylphenol, a compound of interest in environmental and biological monitoring, the choice of an appropriate internal standard is a critical decision that directly impacts data quality and overall project cost. This guide provides a comprehensive cost-benefit analysis of using 4-Butylphenol-d5, a deuterated internal standard, compared to alternative methods for routine testing.

The use of stable isotope-labeled internal standards, particularly deuterated compounds like 4-Butylphenol-d5, is widely regarded as the "gold standard" in mass spectrometry-based quantitative analysis.[1][2] These standards are chemically identical to the analyte of interest but have a different mass due to the substitution of hydrogen atoms with deuterium. This key difference allows for precise differentiation by the mass spectrometer, enabling superior correction for variations that can occur during sample preparation and analysis.

The High Cost of Accuracy: A Price Comparison

A primary consideration for any routine testing is the cost of consumables. A direct comparison reveals a significant price difference between 4-Butylphenol and its deuterated counterpart. While prices may vary between suppliers, a general market analysis indicates that 4-tert-Butylphenol can be purchased for approximately

$54.25 per 500 grams**. In stark contrast, a mere **0.25 grams of 4-tert-Butyl-d9-phenol-2,3,5,6-d4 is priced at around CA$54.25per500grams∗∗.Instarkcontrast,amere∗∗0.25gramsof4−tert−Butyl−d9−phenol−2,3,5,6−d4ispricedataroundCA 

539.00 . This substantial cost disparity often leads laboratories to consider alternative, more budget-friendly approaches.

Performance Under the Microscope: The Benefits of Deuterated Standards

Despite the higher initial cost, the analytical benefits of using a deuterated internal standard like 4-Butylphenol-d5 are substantial and can lead to long-term cost savings by ensuring data integrity and reducing the need for repeat analyses.

Key Advantages of Using 4-Butylphenol-d5:

• Enhanced Accuracy and Precision: Deuterated standards are added to samples at a known concentration at the beginning of the workflow. Because they behave nearly identically to the target analyte during extraction, chromatography, and ionization, they effectively compensate for sample loss and variability, leading to highly accurate and reproducible results.[1]

• Correction for Matrix Effects: Complex biological and environmental samples contain various components that can interfere with the ionization of the target analyte in the mass spectrometer, a phenomenon known as the matrix effect. This can lead to either suppression or enhancement of the signal, resulting in inaccurate quantification. Since the deuterated standard co-elutes with the analyte and experiences the same matrix effects, it provides a reliable means of correction.[1]

• Improved Method Robustness: The use of a deuterated internal standard makes the analytical method more robust and less susceptible to minor variations in experimental conditions. This is particularly crucial in high-throughput routine testing environments.

Alternative Approaches: Weighing the Pros and Cons

Given the high cost of deuterated standards, several alternative strategies are commonly employed in routine testing.

1. External Standard Calibration: This is the simplest and least expensive method, involving the creation of a calibration curve from a series of standards containing known concentrations of the analyte. The concentration of the analyte in unknown samples is then determined by comparing its response to the calibration curve.

• Benefits: Low cost, simple to implement.

• Drawbacks: Highly susceptible to variations in sample preparation, injection volume, and instrument response. It does not account for matrix effects, which can lead to significant inaccuracies.

2. Non-Deuterated (Analogue) Internal Standard: This approach uses a different, but structurally similar, compound as the internal standard. For the analysis of 4-Butylphenol, a potential analogue internal standard could be another alkylphenol that is not expected to be present in the samples, such as 4-tert-octylphenol.

• Benefits: More cost-effective than deuterated standards. It can partially compensate for variations in sample preparation and instrument response.

• Drawbacks: The physicochemical properties of the analogue standard are not identical to the analyte. This can lead to differences in extraction efficiency, chromatographic retention time, and ionization response, resulting in incomplete correction for matrix effects and potentially biased results.

Quantitative Data Comparison

The following table summarizes the expected performance of the different analytical approaches for the quantification of 4-Butylphenol. The values are representative of what can be expected based on established analytical principles.

Parameter	External Standard	Analogue Internal Standard	4-Butylphenol-d5 (Deuterated IS)
Accuracy (% Bias)	Potentially High (> ±15%)	Moderate (±10-15%)	Excellent (< ±5%)
Precision (%RSD)	> 15%	5-15%	< 5%
Matrix Effect	Not Corrected	Partially Corrected	Effectively Corrected
Cost of Standard	Low	Low to Moderate	High
Method Robustness	Low	Moderate	High

Experimental Protocols

A detailed experimental protocol is crucial for achieving reliable and reproducible results. The following is a representative workflow for the analysis of 4-Butylphenol in a water sample using GC-MS with a deuterated internal standard.

Experimental Workflow: 4-Butylphenol Analysis in Water by GC-MS

Figure 1. A typical workflow for the quantitative analysis of 4-Butylphenol using a deuterated internal standard.

Detailed GC-MS Methodology for Phenol Analysis

The following protocol is adapted from a method for the analysis of alkylphenols in wine and can be modified for other matrices.

1. Reagents and Standards:

• 4-Butylphenol analytical standard

• 4-tert-Butylphenol-d13 (or 4-Butylphenol-d5) internal standard

• Ethanol (B145695) (analytical grade)

• Sodium chloride

• Methanol (B129727) (for stock solutions)

2. Preparation of Solutions:

• Stock Solutions: Prepare individual stock solutions of 4-Butylphenol and the deuterated internal standard in methanol at a concentration of 1 g/L.

• Working Solutions: Prepare a series of working standard solutions by diluting the stock solutions in ethanol to cover the desired calibration range (e.g., 1-100 µg/L).

• Internal Standard Spiking Solution: Prepare a solution of the deuterated internal standard at a suitable concentration (e.g., 5 mg/L) in ethanol.

3. Sample Preparation (for a wine sample):

• Place 10 mL of the wine sample into a 20 mL SPME vial.

• Add approximately 2 g of NaCl.

• Add 50 µL of the internal standard spiking solution.

• Seal the vial.

4. SPME-GC-MS Analysis:

• SPME Fiber: Use a suitable fiber (e.g., polydimethylsiloxane).

• Extraction: Perform headspace SPME extraction for a defined time and temperature (e.g., 20 minutes at 40°C).

• GC-MS System:

  • Column: Use a non-polar or medium-polarity capillary column (e.g., DB-5ms).

  • Injector: Splitless mode.

  • Oven Program: A temperature gradient program suitable for separating the phenols of interest.

  • Mass Spectrometer: Operate in Selected Ion Monitoring (SIM) mode, monitoring characteristic ions for both 4-Butylphenol and its deuterated internal standard.

5. Calibration and Quantification:

• Prepare a calibration curve by analyzing the working standard solutions under the same conditions as the samples.

• Plot the ratio of the peak area of 4-Butylphenol to the peak area of the deuterated internal standard against the concentration of 4-Butylphenol.

• Determine the concentration of 4-Butylphenol in the samples by using the calculated peak area ratio and the calibration curve.

Logical Decision Pathway for Internal Standard Selection

The choice of an internal standard strategy depends on a balance of required data quality, budget, and the complexity of the sample matrix. The following diagram illustrates a decision-making process for selecting the appropriate internal standard.

Figure 2. Decision pathway for selecting an internal standard for 4-Butylphenol analysis.

Conclusion

The use of 4-Butylphenol-d5 as an internal standard in routine testing represents a significant investment. However, for applications where high accuracy, precision, and reliability are paramount, the benefits of using a deuterated standard far outweigh the initial cost. By effectively correcting for matrix effects and other sources of analytical variability, 4-Butylphenol-d5 ensures the generation of high-quality, defensible data. For less critical applications or in situations with severe budget limitations, an analogue internal standard may offer a reasonable compromise. External standard calibration, while the most economical, should be reserved for simple, well-characterized matrices where the risk of inaccurate results is acceptable. Ultimately, the choice of internal standard should be a carefully considered decision based on the specific requirements of the analytical project.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]

Safety & Regulatory Compliance

Proper Disposal of 4-Butylphenol-d5: A Guide for Laboratory Professionals

Effective management of chemical waste is paramount for ensuring laboratory safety and environmental protection. This guide provides detailed procedures for the proper disposal of 4-Butylphenol-d5, a deuterated analog of 4-Butylphenol, designed for researchers, scientists, and professionals in drug development.

4-Butylphenol-d5, with CAS number 1219795-04-6, is a deuterium-labeled version of 4-butylphenol.[1] While the deuteration is primarily for use as a tracer in pharmacokinetic and metabolic studies, the chemical properties and associated hazards are essentially the same as its non-deuterated counterpart.[1] Therefore, disposal procedures should follow the guidelines for hazardous chemical waste, with particular attention to the environmental toxicity of phenolic compounds.

Immediate Safety and Handling Precautions

Before beginning any disposal procedure, it is crucial to be aware of the hazards associated with 4-Butylphenol-d5 and to use appropriate personal protective equipment (PPE).

Summary of Hazards and Required PPE:

Hazard Category	Description	Recommended Personal Protective Equipment (PPE)
Health Hazards	Causes serious eye damage and skin irritation.[2][3][4] May cause an allergic skin reaction and respiratory irritation.[3][5] Suspected of damaging fertility.[2][4]	Chemical safety goggles or face shield, protective gloves (chemically resistant), and a lab coat.[6][7][8] Use in a well-ventilated area or under a chemical fume hood.[5][7]
Environmental Hazards	Very toxic to aquatic life with long-lasting effects.[2][4][6]	Prevent release to the environment by avoiding disposal down the drain or in regular trash.[2][5][6]
Physical/Chemical Hazards	Incompatible with strong oxidizing agents and strong acids.[6] Thermal decomposition can release irritating gases and vapors.[6][7]	Store away from incompatible materials.[8] Avoid creating dust.[5][6]

Step-by-Step Disposal Protocol

The proper disposal of 4-Butylphenol-d5 must be carried out in accordance with local, regional, and national hazardous waste regulations.[7] The following protocol provides a general guideline for its disposal as a hazardous chemical waste.

Experimental Protocol for Disposal of 4-Butylphenol-d5:

• Segregation and Collection:

  • Collect waste 4-Butylphenol-d5, including any contaminated materials (e.g., absorbent paper, pipette tips), in a designated, compatible, and properly labeled hazardous waste container.[9][10]

  • Do not mix with other waste streams unless specifically permitted by your institution's hazardous waste management plan.[5][10]

  • If the original container is used for waste collection, ensure it is in good condition and the label is not defaced.[9][11] If transferring to a new container, ensure it is made of a compatible material and is clearly labeled as "Hazardous Waste" with the full chemical name "4-Butylphenol-d5".[11][12]

• Container Management:

  • Keep the waste container tightly closed except when adding waste.[9][11]

  • Do not fill the container beyond 90% of its capacity to allow for expansion.[9]

  • Ensure the exterior of the container remains clean and free of contamination.[9]

  • Store the waste container in a designated, well-ventilated, and secure area, away from incompatible materials.[8][11] A fire-rated cabinet is recommended for flammable wastes.[12]

• Disposal of Empty Containers:

  • Empty containers that held 4-Butylphenol-d5 must be triple rinsed with a suitable solvent.[10]

  • The rinsate from the triple rinse must be collected and disposed of as hazardous waste.[10][11]

  • After triple rinsing and drying, the original labels on the container should be completely removed or defaced.[11][12] The clean container can then be disposed of as regular laboratory glass or plastic waste, in accordance with institutional procedures.[10][11]

• Spill Management:

  • In the event of a spill, evacuate the area if necessary.[5]

  • Wearing appropriate PPE, contain the spill.[6]

  • For solid spills, carefully sweep up the material and place it in a suitable, closed container for disposal.[6][8] Avoid generating dust.[5][6]

  • For liquid spills, use an inert absorbent material to soak up the chemical.[7][13]

  • The contaminated absorbent material and any contaminated clothing should be sealed in a vapor-tight plastic bag for disposal as hazardous waste.[13]

  • Clean the spill area with a suitable solvent (e.g., alcohol) followed by soap and water.[13]

• Final Disposal:

  • Arrange for the collection of the hazardous waste container by your institution's Environmental Health and Safety (EHS) department or a licensed hazardous waste disposal contractor.[6][7]

  • Ensure all required paperwork and labeling are complete and accurate.

Disposal Workflow Diagram

The following diagram illustrates the decision-making process and procedural flow for the proper disposal of 4-Butylphenol-d5.

References

• 1. 4-Butylphenol-d5 | CAS#:1219795-04-6 | Chemsrc [chemsrc.com]
• 2. cpachem.com [cpachem.com]
• 3. nextsds.com [nextsds.com]
• 4. fishersci.co.uk [fishersci.co.uk]
• 5. chemicalbook.com [chemicalbook.com]
• 6. fishersci.com [fishersci.com]
• 7. fishersci.com [fishersci.com]
• 8. spectrumchemical.com [spectrumchemical.com]
• 9. ethz.ch [ethz.ch]
• 10. rtong.people.ust.hk [rtong.people.ust.hk]
• 11. Hazardous Waste Disposal Guide: Research Safety - Northwestern University [researchsafety.northwestern.edu]
• 12. nswai.org [nswai.org]
• 13. 4-TERT-BUTYL PHENOL | CAMEO Chemicals | NOAA [cameochemicals.noaa.gov]

Personal protective equipment for handling 4-Butylphenol-d5

This guide provides immediate and essential safety protocols, operational procedures, and disposal plans for handling 4-Butylphenol-d5 in a laboratory setting. It is intended for researchers, scientists, and professionals in drug development to ensure the safe management of this compound.

Hazard Identification and General Precautions

4-Butylphenol-d5 is the deuterated form of 4-Butylphenol. While specific data for the deuterated compound is limited, the hazards are expected to be similar to its non-deuterated counterpart, 4-tert-Butylphenol. Phenolic compounds are corrosive and toxic, capable of causing severe skin burns which may not be immediately painful or visible.[1][2] Systemic toxicity can occur through skin absorption, inhalation, or ingestion, with potentially fatal outcomes.[2][3] 4-tert-Butylphenol is known to cause skin irritation, serious eye damage, and is suspected of damaging fertility.[4][5][6] It is also very toxic to aquatic life with long-lasting effects.[4][5][6][7]

Due to the potential for deuterium-hydrogen exchange, it is recommended to handle 4-Butylphenol-d5 under an inert atmosphere, such as nitrogen or argon, and to use aprotic solvents when possible.[8]

Personal Protective Equipment (PPE)

The following table summarizes the recommended personal protective equipment for handling 4-Butylphenol-d5. Proper selection and use of PPE are critical to minimize exposure.

Body Part	PPE Item	Specifications and Recommendations
Hands	Chemical Resistant Gloves	For concentrations >70%, Butyl rubber, Viton, Barrier, or Silver Shield gloves are recommended for good resistance.[1] Neoprene gloves are suitable for short-term work.[1] Double gloving is a recommended practice.[1] Nitrile gloves are generally not advised for handling phenol.[1]
Eyes/Face	Eye and Face Protection	Chemical splash goggles are mandatory.[9][10] A face shield must be worn in addition to goggles when there is a significant risk of splashing.[3][11][12]
Body	Protective Clothing	A lab coat, long-sleeved shirt, long pants, and fully enclosed, chemical-resistant footwear are the minimum requirements.[1] For tasks with a higher splash potential, a butyl rubber or neoprene apron should be worn.[1] In some situations, a full chemical-resistant suit may be necessary.[3]
Respiratory	Respiratory Protection	A NIOSH/MSHA-approved respirator is necessary if working in an area with poor ventilation or where mists or vapors may be generated.[9][13] For phenol-specific vapors, a respirator with an organic vapor cartridge (A filter) is appropriate; if aerosols are present, a combination filter (A-P3) should be used.[3]

Operational Plan: Handling and Disposal

1. Preparation and Handling:

• Engineering Controls: All work with 4-Butylphenol-d5 should be conducted in a certified chemical fume hood to minimize inhalation exposure. Ensure that an eyewash station and safety shower are readily accessible.[14]

• Storage: Store 4-Butylphenol-d5 in a cool, dry, and well-ventilated area, away from incompatible materials such as strong oxidizing agents and strong acids.[4][15] Protect from light and store under an inert atmosphere to maintain isotopic purity.[8] Recommended storage temperatures are 4°C for short-term and -20°C for long-term.[8]

• Weighing and Transfer: When weighing, do so in a ventilated enclosure or fume hood. Use tools to minimize direct contact.

• Solution Preparation: When preparing solutions, slowly add the 4-Butylphenol-d5 to the solvent to avoid splashing. Use aprotic solvents where feasible to prevent deuterium (B1214612) exchange.[8]

2. Spill Management:

• Immediate Action: In case of a spill, evacuate the immediate area and alert others.

• Containment: For small spills, use an inert absorbent material like sand or earth to contain the spill.[9][13] Do not use combustible materials.

• Cleanup: Wearing appropriate PPE, carefully sweep or scoop the absorbed material into a labeled, sealed container for hazardous waste disposal.[4][13]

• Decontamination: Clean the spill area with a suitable solvent (e.g., alcohol), followed by a thorough wash with soap and water.[13]

3. Disposal Plan:

• Waste Classification: 4-Butylphenol-d5 and any materials contaminated with it are considered hazardous waste.[7]

• Waste Collection: Collect all waste, including empty containers, contaminated PPE, and spill cleanup materials, in clearly labeled, sealed containers.[11]

• Disposal Route: Dispose of hazardous waste through an approved chemical waste disposal program, following all local, regional, and national regulations.[4][7][11] Do not dispose of down the drain or in general trash.[3][4]

Workflow for Safe Handling of 4-Butylphenol-d5

Caption: Workflow for the safe handling of 4-Butylphenol-d5 from preparation to disposal.

References

• 1. Appendix P - Phenol First Aid Guide and PPE | Environment, Health and Safety [ehs.cornell.edu]
• 2. PHENOL FIRST AID and personal protective equipment [protocols.io]
• 3. petrochemistry.eu [petrochemistry.eu]
• 4. fishersci.com [fishersci.com]
• 5. cpachem.com [cpachem.com]
• 6. sigmaaldrich.com [sigmaaldrich.com]
• 7. fishersci.co.uk [fishersci.co.uk]
• 8. benchchem.com [benchchem.com]
• 9. sds.staples.com [sds.staples.com]
• 10. spectrumchemical.com [spectrumchemical.com]
• 11. cdhfinechemical.com [cdhfinechemical.com]
• 12. safety.duke.edu [safety.duke.edu]
• 13. 4-TERT-BUTYL PHENOL | CAMEO Chemicals | NOAA [cameochemicals.noaa.gov]
• 14. fishersci.com [fishersci.com]
• 15. nottingham.ac.uk [nottingham.ac.uk]